Technical Documentation Center

2H-1,4-Oxazine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2H-1,4-Oxazine
  • CAS: 23146-99-8

Core Science & Biosynthesis

Foundational

Synthesis of 2H-1,4-Oxazines from Simple Precursors: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals The 2H-1,4-oxazine core is a heterocyclic motif of significant interest in medicinal chemistry and drug development due to its presence in a variety of biol...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The 2H-1,4-oxazine core is a heterocyclic motif of significant interest in medicinal chemistry and drug development due to its presence in a variety of biologically active compounds. This technical guide provides a comprehensive overview of the synthetic strategies for obtaining the parent 2H-1,4-oxazine and its substituted derivatives from simple, readily available precursors. It includes detailed experimental protocols, quantitative data, and visual representations of synthetic pathways to aid researchers in this field.

Synthesis of the Parent 2H-1,4-Oxazine

The unsubstituted 2H-1,4-oxazine is a highly unstable compound that was only first successfully isolated and characterized in 2013 by Aitken and colleagues. Its synthesis is a specialized process involving flash vacuum pyrolysis (FVP) of a stable precursor.

Synthesis of the N-Boc-3,4-dihydro-2H-1,4-oxazine Precursor

The synthesis of the parent 2H-1,4-oxazine begins with the preparation of N-tert-butoxycarbonyl-3,4-dihydro-2H-1,4-oxazine. This precursor can be synthesized from simple starting materials.

Experimental Protocol:

A detailed experimental protocol for the synthesis of the N-Boc protected precursor is crucial for the successful generation of the parent 2H-1,4-oxazine. The following is a representative procedure:

  • To a solution of 2-(2-aminoethoxy)ethanol (B1664899) in a suitable solvent such as dichloromethane (B109758), an equimolar amount of di-tert-butyl dicarbonate (B1257347) (Boc₂O) is added at room temperature.

  • The reaction mixture is stirred for several hours until the starting material is consumed, as monitored by thin-layer chromatography (TLC).

  • The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica (B1680970) gel to yield N-tert-butoxycarbonyl-2-(2-hydroxyethoxy)ethanamine.

  • The resulting alcohol is then subjected to a cyclization reaction, for example, using a Mitsunobu reaction or by activation of the hydroxyl group followed by intramolecular nucleophilic substitution, to form the N-Boc-3,4-dihydro-2H-1,4-oxazine ring.

Flash Vacuum Pyrolysis (FVP) for the Generation of 2H-1,4-Oxazine

The final step to obtain the parent 2H-1,4-oxazine is the removal of the Boc protecting group from N-Boc-3,4-dihydro-2H-1,4-oxazine and subsequent dehydrogenation, which is achieved in a single step using FVP.

Experimental Protocol:

  • The FVP apparatus consists of a quartz tube heated by a furnace, connected to a vacuum system and a cold trap (typically cooled with liquid nitrogen).

  • A sample of N-Boc-3,4-dihydro-2H-1,4-oxazine is slowly sublimed into the hot zone of the pyrolysis tube.

  • The pyrolysis is typically carried out at high temperatures (e.g., 500-700 °C) under high vacuum.

  • The pyrolysate, containing the 2H-1,4-oxazine, is collected in the cold trap.

  • Due to its instability, the product is typically characterized at low temperatures by spectroscopic methods such as NMR and IR spectroscopy.

Quantitative Data:

PrecursorPyrolysis Temperature (°C)PressureProductYield (%)Reference
N-Boc-3,4-dihydro-2H-1,4-oxazine650High Vacuum2H-1,4-OxazineNot reportedAitken et al.

Logical Relationship of the Synthesis of Parent 2H-1,4-Oxazine

G cluster_precursor Precursor Synthesis cluster_fvp Flash Vacuum Pyrolysis A 2-(2-Aminoethoxy)ethanol C N-Boc-2-(2-hydroxyethoxy)ethanamine A->C Boc Protection B Di-tert-butyl dicarbonate B->C D N-Boc-3,4-dihydro-2H-1,4-oxazine C->D Cyclization E FVP (650 °C) D->E F 2H-1,4-Oxazine E->F

Caption: Synthesis of parent 2H-1,4-oxazine via FVP.

Synthesis of Substituted 2H-1,4-Oxazines and Derivatives

Substituted 2H-1,4-oxazines and their derivatives, such as benzoxazines and dihydro-oxazines, are generally more stable and accessible through a variety of synthetic methods using simple precursors.

Synthesis of 2H-Benzo[b][1][2]oxazines

A common and effective method for the synthesis of 2H-benzo[b][1]oxazines is the condensation of 2-aminophenols with α-haloketones.

Experimental Protocol:

  • To a solution of a substituted 2-aminophenol (B121084) in a suitable solvent like dichloromethane or ethanol (B145695), an aqueous solution of a base such as potassium carbonate is added.

  • A phase-transfer catalyst, for example, tetrabutylammonium (B224687) hydrogen sulfate, can be employed to facilitate the reaction.

  • The mixture is stirred at room temperature, and a solution of a substituted α-bromoacetophenone in the same organic solvent is added dropwise.

  • The reaction is typically stirred for several hours at room temperature.

  • After completion, the organic layer is separated, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

  • The crude product is then purified by recrystallization from a suitable solvent like ethanol to afford the desired 2H-benzo[b][1]oxazine derivative.

Quantitative Data for Synthesis of 2H-Benzo[b][1]oxazines:

2-Aminophenol Derivativeα-Bromoacetophenone DerivativeBaseSolventReaction Time (h)Yield (%)
2-Aminophenol2-Bromo-1-phenylethanoneK₂CO₃Dichloromethane287-95
4-Methyl-2-aminophenol2-Bromo-1-phenylethanoneK₂CO₃Dichloromethane292
4-Chloro-2-aminophenol2-Bromo-1-phenylethanoneK₂CO₃Dichloromethane288

Signaling Pathway for the Synthesis of 2H-Benzo[b][1]oxazines

G A 2-Aminophenol C Intermediate Adduct A->C Nucleophilic Attack B α-Haloacetophenone B->C D 2H-Benzo[b][1,4]oxazine C->D Intramolecular Cyclization G A Dissolve N-Propargyl Amino Alcohol in Solvent B Add Silver Catalyst A->B C Stir at Room Temperature B->C D Reaction Monitoring (TLC) C->D E Work-up and Purification D->E F 3,4-Dihydro-2H-1,4-oxazine E->F

References

Exploratory

An In-Depth Technical Guide to the Physicochemical Properties of 2H-1,4-Oxazine Derivatives

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a detailed overview of the core physicochemical properties of 2H-1,4-oxazine derivatives, a class of heterocyclic compounds of...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 2H-1,4-oxazine derivatives, a class of heterocyclic compounds of significant interest in medicinal chemistry. These derivatives have demonstrated a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] Understanding their physicochemical characteristics is paramount for optimizing their drug-like properties, including absorption, distribution, metabolism, and excretion (ADME).

Core Physicochemical Properties of 2H-1,4-Oxazine Derivatives

The physicochemical properties of 2H-1,4-oxazine derivatives are crucial for their behavior in biological systems. Key parameters such as lipophilicity (logP), aqueous solubility, acid dissociation constant (pKa), and melting point dictate their suitability as drug candidates.

Data Presentation

The following tables summarize the available quantitative physicochemical data for a selection of 2H-1,4-oxazine derivatives. Due to the limited availability of comprehensive experimental data in the literature, some values are predicted using computational models.

Table 1: Physicochemical Properties of Selected 2H-1,4-Benzoxazin-3(4H)-one Derivatives

Compound NameStructureMelting Point (°C)logP (Predicted)Aqueous SolubilitypKa (Predicted)
2H-1,4-Benzoxazin-3(4H)-one2H-1,4-Benzoxazin-3(4H)-one structure173-175[4]0.9Methanol: 25 mg/mL[4]Acidic: 1.14 (strongest)[5]
2-Methyl-2H-benzo[b][6][7]oxazin-3(4H)-one2-Methyl-2H-benzo[b][<a 7][7]oxazin-3(4H)-one structure" src="https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=301357&t=l" width="150"/>Not availableNot availableNot availableNot available
3,4-Dihydro-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-6-nitro-2H-1,4-benzoxazine3,4-Dihydro-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-6-nitro-2H-1,4-benzoxazine structure149-150Not availableNot availableNot available
3,4-Dihydro-2,2-dimethyl-6-nitro-4-(2-oxocyclopentyl)-2H-1,4-benzoxazin-3-one3,4-Dihydro-2,2-dimethyl-6-nitro-4-(2-oxocyclopentyl)-2H-1,4-benzoxazin-3-one structure141-142Not availableNot availableNot available
2-(3,4-Dihydro-6-nitro-3-oxo-2H-1,4-benzoxazin-4-yl)-N-methylacetamide2-(3,4-Dihydro-6-nitro-3-oxo-2H-1,4-benzoxazin-4-yl)-N-methylacetamide structure180-185Not availableNot availableNot available

Table 2: Biological Activity of Selected 2H-1,4-Oxazine Derivatives

CompoundTargetActivity (IC₅₀)Cell LineReference
Compound 4a (a 2H-[6][7]oxazino[2,3-f]quinazolin derivative)EGFR L858R/T790M0.63 µMNCI-H1975[8]
Compound 10 (a 2H-benzo[b][6][7]oxazine derivative)Hypoxic Cancer Cell Growth87 ± 1.8 µMHepG2[9]
Compound 11 (a 2H-benzo[b][6][7]oxazine derivative)Hypoxic Cancer Cell Growth10 ± 3.7 µMHepG2[9]
Compound 7a (a 2H-benzo[b][6][7]oxazin-3(4H)-one derivative)ADP-induced platelet aggregation10.14 µmol/LHuman platelets[10]

Experimental Protocols

This section details the methodologies for the synthesis of 2H-1,4-oxazine derivatives and the determination of their key physicochemical and biological properties.

Synthesis of 2H-benzo[b][7][8]oxazin-3(4H)-one Derivatives

A general method for the synthesis of 2H-benzo[b][6][7]oxazin-3(4H)-ones involves the reaction of 2-aminophenols with α-halo-acyl halides. A representative protocol is as follows:

  • Reaction Setup: To a solution of a substituted 2-aminophenol (B121084) (1 equivalent) in a suitable solvent (e.g., dichloromethane (B109758) or acetone) is added a base (e.g., potassium carbonate or triethylamine, 2-3 equivalents).

  • Acylation: Chloroacetyl chloride (1.1 equivalents) is added dropwise to the stirring mixture at 0 °C.

  • Cyclization: The reaction mixture is then refluxed for several hours until the completion of the reaction, which can be monitored by thin-layer chromatography (TLC).

  • Work-up: Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The residue is then partitioned between water and an organic solvent (e.g., ethyl acetate).

  • Purification: The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography on silica (B1680970) gel or by recrystallization to afford the desired 2H-benzo[b][6][7]oxazin-3(4H)-one derivative.[11][12]

Determination of Melting Point

The melting point of a compound is a crucial indicator of its purity.

  • Sample Preparation: A small amount of the dried, crystalline compound is packed into a capillary tube.

  • Measurement: The capillary tube is placed in a melting point apparatus. The temperature is raised at a slow, controlled rate.

  • Data Recording: The temperature range from the point at which the first drop of liquid appears to the point at which the entire sample has melted is recorded as the melting point. A sharp melting range (typically 1-2 °C) is indicative of a pure compound.

Determination of Lipophilicity (logP) by Shake-Flask Method

The partition coefficient (logP) is a measure of a compound's lipophilicity and is determined by its distribution between an organic and an aqueous phase. The shake-flask method is the gold standard for experimental logP determination.[9][11]

  • Phase Preparation: n-Octanol and a buffered aqueous solution (typically phosphate-buffered saline, PBS, at pH 7.4) are mutually saturated by shaking them together for 24 hours and then allowing the phases to separate.

  • Partitioning: A known amount of the 2H-1,4-oxazine derivative is dissolved in the n-octanol-saturated aqueous phase or the water-saturated n-octanol phase. The two phases are then mixed in a separatory funnel and shaken vigorously for a set period to allow for equilibrium to be reached.

  • Phase Separation: The mixture is centrifuged to ensure complete separation of the two phases.

  • Quantification: The concentration of the compound in each phase is determined using a suitable analytical method, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

  • Calculation: The logP value is calculated as the logarithm of the ratio of the concentration of the compound in the n-octanol phase to its concentration in the aqueous phase.

Determination of Aqueous Solubility

Aqueous solubility is a critical determinant of a drug's bioavailability.

  • Sample Preparation: An excess amount of the solid 2H-1,4-oxazine derivative is added to a known volume of aqueous buffer (e.g., PBS at pH 7.4) in a sealed vial.

  • Equilibration: The vial is agitated at a constant temperature (e.g., 25 °C or 37 °C) for an extended period (typically 24-48 hours) to ensure that equilibrium is reached.

  • Separation: The resulting saturated solution is filtered to remove any undissolved solid.

  • Quantification: The concentration of the dissolved compound in the filtrate is determined by a suitable analytical method, such as HPLC or UV-Vis spectroscopy, against a standard curve.[6][13][14]

Determination of In Vitro Cytotoxicity (IC₅₀) by MTT Assay

The half-maximal inhibitory concentration (IC₅₀) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. The MTT assay is a colorimetric assay for assessing cell metabolic activity.[15][16]

  • Cell Seeding: Cancer cells (e.g., HepG2 or NCI-H1975) are seeded in a 96-well plate at a predetermined density and allowed to adhere overnight.

  • Compound Treatment: The cells are then treated with various concentrations of the 2H-1,4-oxazine derivative (typically in a serial dilution) for a specific period (e.g., 48 or 72 hours). Control wells with untreated cells and vehicle-treated cells are also included.

  • MTT Addition: After the incubation period, the medium is replaced with fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT). The plate is then incubated for a few hours.

  • Formazan (B1609692) Solubilization: The MTT-containing medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals formed by viable cells.

  • Absorbance Measurement: The absorbance of each well is measured using a microplate reader at a specific wavelength (typically around 570 nm).

  • IC₅₀ Calculation: The percentage of cell viability is calculated for each concentration relative to the untreated control. The IC₅₀ value is then determined by plotting the cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Signaling Pathways and Experimental Workflows

2H-1,4-oxazine derivatives have been shown to interact with key signaling pathways implicated in cancer, such as the Epidermal Growth Factor Receptor (EGFR) and Hypoxia-Inducible Factor-1α (HIF-1α) pathways.

EGFR Signaling Pathway Inhibition

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane protein that, upon activation by its ligands, triggers a cascade of intracellular signaling pathways, including the RAS-RAF-MEK-ERK and PI3K-AKT pathways, leading to cell proliferation, survival, and migration.[17] Certain 2H-1,4-oxazine derivatives have been identified as inhibitors of EGFR, particularly in the context of non-small cell lung cancer. These inhibitors can act by competing with ATP for binding to the kinase domain of EGFR, thereby preventing its autophosphorylation and the subsequent activation of downstream signaling.[8][18][19][20][21]

EGFR_Inhibition cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_intracellular Intracellular Space EGF EGF Ligand EGFR EGFR EGF->EGFR Binds P1 Autophosphorylation EGFR->P1 Activates Oxazine (B8389632) 2H-1,4-Oxazine Derivative Oxazine->P1 Inhibits RAS RAS P1->RAS PI3K PI3K P1->PI3K RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation, Survival, Migration ERK->Proliferation AKT AKT PI3K->AKT AKT->Proliferation

Caption: Inhibition of the EGFR signaling pathway by a 2H-1,4-oxazine derivative.

HIF-1α Signaling Pathway Inhibition

Hypoxia-Inducible Factor-1α (HIF-1α) is a transcription factor that plays a crucial role in the cellular response to low oxygen levels (hypoxia), a common feature of the tumor microenvironment. Under normoxic conditions, HIF-1α is hydroxylated by prolyl hydroxylases (PHDs) and subsequently targeted for proteasomal degradation by the von Hippel-Lindau (VHL) protein. Under hypoxic conditions, PHDs are inactive, leading to the stabilization of HIF-1α. Stabilized HIF-1α translocates to the nucleus, dimerizes with HIF-1β, and activates the transcription of genes involved in angiogenesis, glucose metabolism, and cell survival. Some 2H-1,4-oxazine derivatives have been shown to down-regulate HIF-1α, potentially by inhibiting its protein synthesis or promoting its degradation.[9][22][23][24][25][26][27]

HIF1a_Inhibition cluster_normoxia Normoxia cluster_hypoxia Hypoxia HIF1a_N HIF-1α PHD PHD HIF1a_N->PHD Hydroxylation Proteasome Proteasome VHL VHL PHD->VHL VHL->Proteasome Ubiquitination HIF1a_H HIF-1α HIF1b HIF-1β HIF1a_H->HIF1b Dimerization HRE Hypoxia Response Element (DNA) HIF1b->HRE Binds TargetGenes Target Gene Transcription HRE->TargetGenes Oxazine 2H-1,4-Oxazine Derivative Oxazine->HIF1a_H Inhibits Synthesis/ Promotes Degradation

Caption: Inhibition of the HIF-1α signaling pathway by a 2H-1,4-oxazine derivative.

Experimental Workflow for Synthesis and Characterization

The following diagram illustrates a typical workflow for the synthesis and characterization of novel 2H-1,4-oxazine derivatives.

Workflow Start Start: 2-Aminophenol & α-Halo-acyl halide Synthesis Synthesis: Reaction & Cyclization Start->Synthesis Purification Purification: Chromatography/ Recrystallization Synthesis->Purification Structure Structural Characterization: NMR, MS, IR Purification->Structure Properties Physicochemical Property Measurement: Melting Point, logP, Solubility, pKa Structure->Properties Activity Biological Activity Screening: e.g., MTT Assay Properties->Activity End Lead Compound Identification Activity->End

Caption: General workflow for the synthesis and evaluation of 2H-1,4-oxazine derivatives.

References

Foundational

Spectroscopic Characterization of the 2H-1,4-Oxazine Ring System: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals The 2H-1,4-oxazine scaffold is a crucial heterocyclic motif present in a wide array of biologically active compounds and functional materials. A thorough un...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The 2H-1,4-oxazine scaffold is a crucial heterocyclic motif present in a wide array of biologically active compounds and functional materials. A thorough understanding of its spectroscopic properties is paramount for the identification, characterization, and development of novel derivatives. This technical guide provides an in-depth overview of the nuclear magnetic resonance (NMR), infrared (IR), mass spectrometry (MS), and ultraviolet-visible (UV-Vis) spectroscopic characteristics of the 2H-1,4-oxazine ring system.

Core Structure and Isomerism

The 1,4-oxazine ring is a six-membered heterocycle containing one oxygen and one nitrogen atom at positions 1 and 4, respectively. It can exist in two tautomeric forms: the 2H-1,4-oxazine and the more stable 4H-1,4-oxazine. While the 2H-isomer is a subject of theoretical interest, the 4H-isomer is the form predominantly observed and characterized in solution.[1][2] This guide will focus on the spectroscopic features of this core system, with specific data provided for the 4H-isomer where the parent 2H-isomer data is unavailable.

cluster_0 2H-1,4-Oxazine Ring System 2H-1,4-Oxazine 4H-1,4-Oxazine 2H-1,4-Oxazine->4H-1,4-Oxazine Tautomerization

Caption: Tautomeric relationship between 2H-1,4-Oxazine and 4H-1,4-Oxazine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone for the structural elucidation of 1,4-oxazine derivatives. The chemical shifts and coupling constants of the ring protons and carbons provide a detailed picture of the molecular structure.

¹H NMR Spectroscopy

The proton NMR spectrum of the parent 4H-1,4-oxazine exhibits a characteristic A₂B₂ pattern for the four olefinic protons.[1] The protons adjacent to the oxygen atom are typically deshielded compared to those adjacent to the nitrogen atom.

¹³C NMR Spectroscopy

In the carbon NMR spectrum of 4H-1,4-oxazine, the carbons bonded to the heteroatoms are clearly distinguishable. The carbons adjacent to the more electronegative oxygen atom resonate at a lower field (higher ppm) than those adjacent to the nitrogen.[1]

Table 1: NMR Spectroscopic Data for the Parent 4H-1,4-Oxazine Ring System in CDCl₃

NucleusPositionChemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)
¹HH2/H35.19m4.5
H5/H65.29m4.5
NH2.92br s
¹³CC2/C3114.5
C5/C6126.4

Data sourced from Aitken, R. A., et al. (2013).[1]

Infrared (IR) Spectroscopy

IR spectroscopy is instrumental in identifying the functional groups within the 2H-1,4-oxazine ring system. The key vibrational modes include C=C, C-O, and C-N stretching, as well as N-H bending in the case of the 4H-tautomer. For the 2H-isomer, the imine (C=N) stretch would be a characteristic feature.

Table 2: Characteristic IR Absorption Bands for the 1,4-Oxazine Ring System

Functional GroupVibrational ModeExpected Absorption Range (cm⁻¹)Notes
C=CStretching1650 - 1600Characteristic of the double bonds within the ring.
C-O-CAsymmetric Stretch1275 - 1200Strong absorption typical for ethers.
C-NStretching1250 - 1020
N-H (4H-isomer)Bending1650 - 1580
C=N (2H-isomer)Stretching1690 - 1640Expected for the imine functionality.

Mass Spectrometry (MS)

Mass spectrometry provides crucial information about the molecular weight and fragmentation pattern of the 2H-1,4-oxazine ring system, aiding in its identification and structural confirmation. High-resolution mass spectrometry (HRMS) can determine the elemental composition with high accuracy. The molecular ion peak for the parent 1,4-oxazine (as the 4H-isomer) has been observed at m/z 84.0462 (M-H)⁻.[1]

A plausible fragmentation pathway for 2H-1,4-oxazine would likely involve the initial loss of small, stable molecules such as ethylene (B1197577) or carbon monoxide, followed by further fragmentation of the resulting radical cations.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy of the 2H-1,4-oxazine ring system is expected to reveal electronic transitions associated with the π-electron system. The presence of double bonds and heteroatoms with lone pairs of electrons (n→π* and π→π* transitions) will give rise to absorption bands in the UV region. The exact position and intensity of these bands are highly dependent on the substitution pattern and the solvent. For many oxazine (B8389632) derivatives, these transitions occur between 400 and 500 nm.[3]

Experimental Protocols

Detailed experimental methodologies are critical for obtaining high-quality spectroscopic data. The following are generalized protocols that can be adapted for the characterization of 2H-1,4-oxazine derivatives.

NMR Spectroscopy

A standard protocol for acquiring NMR spectra of a 2H-1,4-oxazine derivative would involve:

  • Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

  • Instrument Setup: Tune and shim the NMR spectrometer to the specific solvent.

  • ¹H NMR Acquisition: Acquire a one-dimensional proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. For more detailed structural information, DEPT (Distortionless Enhancement by Polarization Transfer) experiments can be performed to differentiate between CH, CH₂, and CH₃ groups.

  • 2D NMR (Optional): For complex structures, 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) can be invaluable for unambiguous assignment of all proton and carbon signals.[4][5]

FTIR Spectroscopy

For obtaining an IR spectrum:

  • Sample Preparation:

    • Solids: Prepare a KBr pellet by grinding a small amount of the sample with dry potassium bromide and pressing it into a thin disk. Alternatively, Attenuated Total Reflectance (ATR) can be used for direct analysis of the solid.

    • Liquids: A thin film of the liquid can be placed between two salt plates (e.g., NaCl or KBr).

  • Background Spectrum: Record a background spectrum of the empty sample holder (or pure KBr pellet/salt plates).

  • Sample Spectrum: Record the spectrum of the sample. The instrument software will automatically ratio the sample spectrum to the background to generate the final absorbance or transmittance spectrum.[6][7][8]

Mass Spectrometry

A general procedure for mass spectrometric analysis:

  • Sample Introduction: The sample can be introduced into the mass spectrometer via direct infusion, or coupled with a separation technique like gas chromatography (GC-MS) or liquid chromatography (LC-MS).

  • Ionization: Choose an appropriate ionization technique. Electron Ionization (EI) is a common hard ionization technique that provides detailed fragmentation patterns. Softer ionization methods like Electrospray Ionization (ESI) or Chemical Ionization (CI) are used to observe the molecular ion with minimal fragmentation.[9]

  • Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

  • Detection: The detector records the abundance of each ion, generating the mass spectrum.

UV-Vis Spectroscopy

To measure the UV-Vis absorption spectrum:

  • Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol, methanol, cyclohexane). The concentration should be adjusted to yield an absorbance in the range of 0.1 to 1.

  • Blank Measurement: Fill a cuvette with the pure solvent and record the baseline spectrum.

  • Sample Measurement: Fill a matched cuvette with the sample solution and record the absorption spectrum over the desired wavelength range (typically 200-800 nm).[10]

Logical Workflow for Spectroscopic Characterization

The systematic characterization of a novel 2H-1,4-oxazine derivative typically follows a logical progression of spectroscopic analyses.

cluster_0 Spectroscopic Characterization Workflow synthesis Synthesis & Purification of 2H-1,4-Oxazine Derivative ms Mass Spectrometry (MS) - Molecular Weight - Elemental Composition (HRMS) synthesis->ms uv_vis UV-Vis Spectroscopy - Conjugation - Chromophores synthesis->uv_vis ir FTIR Spectroscopy - Functional Group Identification synthesis->ir nmr_1d 1D NMR (¹H, ¹³C, DEPT) - Basic Structure - Proton & Carbon Environments synthesis->nmr_1d final_structure Final Structure Confirmation ms->final_structure uv_vis->final_structure ir->final_structure nmr_2d 2D NMR (COSY, HSQC, HMBC) - Detailed Connectivity - Final Structure Elucidation nmr_1d->nmr_2d nmr_2d->final_structure

Caption: A typical experimental workflow for the spectroscopic characterization of a 2H-1,4-oxazine derivative.

References

Exploratory

The 2H-1,4-Oxazine Core: A Technical Guide to its Stability, Reactivity, and Synthetic Utility

For Researchers, Scientists, and Drug Development Professionals Introduction The 2H-1,4-oxazine scaffold is a six-membered heterocyclic ring containing nitrogen and oxygen atoms at positions 1 and 4. This core structure...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 2H-1,4-oxazine scaffold is a six-membered heterocyclic ring containing nitrogen and oxygen atoms at positions 1 and 4. This core structure is of significant interest in medicinal chemistry and drug development due to its presence in a variety of biologically active compounds. However, the parent 2H-1,4-oxazine is known to be unstable, which presents challenges for its direct use and study. This technical guide provides a comprehensive overview of the current understanding of the stability and reactivity of the 2H-1,4-oxazine core, with a focus on its derivatives, which offer enhanced stability and a rich landscape for chemical exploration. We will delve into synthetic strategies, reactivity patterns, and the biological implications of this important heterocyclic system.

Stability of the 2H-1,4-Oxazine Core

The parent, non-aromatic 2H-1,4-oxazine is an elusive molecule. Experimental evidence suggests that the unsubstituted core is highly unstable and prone to polymerization in solution. This inherent instability is a critical consideration for any synthetic or therapeutic application.

Key Findings on Stability:

  • Polymerization: The parent 1,4-oxazine, generated by flash vacuum pyrolysis, has been characterized spectroscopically but is observed to be unstable in solution, readily polymerizing.[1] This suggests that the core itself is not robust enough for many applications without stabilizing substituents or fusion to other ring systems.

  • Saturated Derivatives: In contrast, the fully saturated analog, morpholine (B109124) (tetrahydro-2H-1,4-oxazine), is a stable and widely used solvent and building block in organic synthesis. Its stability highlights the role of the double bonds in the reactivity and instability of the 2H-1,4-oxazine core.

  • Benzofused Derivatives: The fusion of a benzene (B151609) ring to the 2H-1,4-oxazine core, forming 2H-benzo[b][2][3]oxazine, significantly increases the stability of the heterocyclic ring. These benzofused derivatives are the subject of extensive research and are found in numerous bioactive molecules.

A summary of the relative stability of the 2H-1,4-oxazine core and its derivatives is presented in Table 1.

CompoundStructureRelative StabilityNotes
2H-1,4-OxazineHighly UnstableProne to polymerization.[1]
MorpholineHighly StableWidely used in chemical synthesis.
2H-Benzo[b][2][3]oxazineStableThe benzofused ring system provides stability.

Reactivity of the 2H-1,4-Oxazine Core and its Derivatives

Direct experimental data on the reactivity of the parent 2H-1,4-oxazine is scarce due to its instability. However, studies on its derivatives, particularly 1,4-oxazinones and benzoxazines, provide valuable insights into the potential reactivity of the core.

Cycloaddition Reactions:

Computational studies have shown that 1,4-oxazin-2-ones are highly reactive dienes in both normal and inverse-electron-demand hetero-Diels-Alder reactions.[4] These reactions are valuable for the synthesis of polysubstituted pyridines.[5][6][7] The increased reactivity of the oxazinone core compared to triazines makes it a synthetically useful precursor.[5][6][7]

Ring-Opening Reactions:

The 2H-1,4-oxazine ring can be susceptible to ring-opening reactions, particularly under acidic or catalytic conditions. For instance, benzoxazoles can undergo a yttrium triflate-catalyzed ring-opening and annulation cascade with propargylic alcohols to form 1,4-benzoxazine scaffolds.[8] The synthesis of 2H-1,4-oxazines has also been achieved through the ring-opening of strained azirinium ylides.[3]

Electrophilic and Nucleophilic Reactions:

While specific studies on the 2H-1,4-oxazine core are limited, general principles of heterocyclic chemistry suggest that the nitrogen atom would be susceptible to electrophilic attack, and the carbon atoms, particularly those adjacent to the oxygen and nitrogen, would be potential sites for nucleophilic attack, depending on the substitution pattern.

The diagram below illustrates the general reactivity of the 1,4-oxazinone core in cycloaddition reactions.

General Reactivity of 1,4-Oxazinone in Diels-Alder Reactions reagents 1,4-Oxazinone Dienophile (Alkyne) transition_state [4+2] Cycloaddition reagents->transition_state intermediate Bicyclic Intermediate transition_state->intermediate products Polysubstituted Pyridine CO2 intermediate->products Retro-Diels-Alder (Cycloreversion)

Caption: Reactivity of 1,4-oxazinones in cycloaddition reactions.

Experimental Protocols

Synthesis of 3,4-Dihydro-2H-1,4-Oxazines:

A common strategy involves the cyclization of N-propargyl N-sulfonyl amino alcohols catalyzed by silver triflate.[9] Another approach utilizes the reaction of aziridines with propargyl alcohols in the presence of a Lewis acid catalyst.[9]

General Protocol for the Synthesis of 2H-Benzo[b][2][3]oxazine Derivatives:

One established method involves the reaction of a 2-aminophenol (B121084) with a suitable electrophile in the presence of a base.[10]

  • Materials: 2-aminophenol, dichloromethane (B109758), aqueous potassium carbonate, tetrabutylammonium (B224687) hydrogen sulfate (B86663), and a suitable electrophile (e.g., an alpha-bromo ketone).

  • Procedure:

    • A solution of 2-aminophenol in dichloromethane is prepared.

    • Aqueous potassium carbonate and tetrabutylammonium hydrogen sulfate are added, and the mixture is stirred.

    • The electrophile is added, and the reaction is monitored for completion.

    • The organic layer is extracted, dried, and the solvent is evaporated to yield the crude product.

    • The product is purified by recrystallization or chromatography.

The following diagram illustrates a general workflow for the synthesis of 2H-benzo[b][2][3]oxazine derivatives.

General Synthetic Workflow for 2H-Benzo[b][1,4]oxazine Derivatives start Starting Materials (2-Aminophenol, Electrophile) reaction Reaction (Base, Solvent) start->reaction workup Aqueous Workup and Extraction reaction->workup purification Purification (Recrystallization/Chromatography) workup->purification characterization Characterization (NMR, MS) purification->characterization product Pure 2H-Benzo[b][1,4]oxazine Derivative characterization->product

Caption: A typical workflow for synthesizing benzoxazine (B1645224) derivatives.

Biological Significance and Drug Development

Derivatives of the 2H-1,4-oxazine core have shown a wide range of biological activities, making them attractive scaffolds for drug development.

Anti-Cancer Activity:

  • Several 2H-benzo[b][2][3]oxazine derivatives have been synthesized and evaluated as hypoxia-targeted compounds for cancer therapeutics.[10] Some of these compounds have shown selective inhibition of hypoxic cancer cell growth.[10]

Antifungal Activity:

  • 2H-1,4-benzoxazin-3(4H)-one derivatives have demonstrated moderate to good antifungal activity against various phytopathogenic fungi.[11]

The biological activity of these compounds is often linked to their ability to interact with specific cellular targets. For example, in the context of hypoxia-targeted cancer therapy, 2H-benzo[b][2][3]oxazine derivatives have been shown to down-regulate hypoxia-induced genes.[10]

The signaling pathway diagram below illustrates the proposed mechanism of action for certain anti-cancer 2H-benzo[b][2][3]oxazine derivatives.

Hypoxia-Targeted Activity of 2H-Benzo[b][1,4]oxazine Derivatives hypoxia Hypoxia (Low Oxygen) hif1a HIF-1α Stabilization hypoxia->hif1a downregulation Downregulation of Hypoxia-Induced Genes (e.g., VEGF, P21) hif1a->downregulation Induces oxazine (B8389632) 2H-Benzo[b][1,4]oxazine Derivative inhibition Inhibition oxazine->inhibition inhibition->hif1a cell_growth Inhibition of Hypoxic Cancer Cell Growth downregulation->cell_growth

Caption: Mechanism of hypoxia-targeted anticancer activity.

Conclusion

The 2H-1,4-oxazine core represents a fascinating and challenging heterocyclic system. While the parent compound's instability limits its direct application, the development of stable derivatives, particularly through benzofusion and saturation, has unlocked a wealth of chemical and biological potential. The reactivity of the oxazinone core in cycloaddition reactions provides a powerful tool for the synthesis of complex nitrogen-containing molecules. Furthermore, the diverse biological activities exhibited by 2H-1,4-oxazine derivatives, especially in the areas of oncology and mycology, underscore the importance of this scaffold in modern drug discovery. Future research will likely focus on the development of novel synthetic methodologies to access a wider range of derivatives and a deeper exploration of their therapeutic potential.

References

Foundational

Exploring the Chemical Landscape of 2H-1,4-Oxazine Analogues: A Technical Guide

The 2H-1,4-oxazine core represents a privileged scaffold in medicinal chemistry, with its analogues demonstrating a wide array of biological activities. This technical guide provides an in-depth exploration of the chemic...

Author: BenchChem Technical Support Team. Date: December 2025

The 2H-1,4-oxazine core represents a privileged scaffold in medicinal chemistry, with its analogues demonstrating a wide array of biological activities. This technical guide provides an in-depth exploration of the chemical space, synthesis, and biological evaluation of these compounds, tailored for researchers, scientists, and drug development professionals. The versatility of the 1,4-oxazine ring system allows for extensive chemical modification, leading to the discovery of potent and selective agents for various therapeutic targets.[1][2][3][4]

Synthetic Strategies for 2H-1,4-Oxazine Analogues

The synthesis of the 2H-1,4-oxazine core and its derivatives can be achieved through several strategic approaches. The choice of method often depends on the desired substitution pattern and the starting materials' availability.

A common and effective method for constructing the 2H-benzo[b][5][6]oxazine ring system involves the cyclization of 2-aminophenols with appropriate reagents.[5] For instance, the reaction of a 2-aminophenol (B121084) with α-halo ketones or related synthons can yield the desired heterocyclic core. Modifications of this approach, such as the use of phase transfer catalysts, can improve reaction efficiency.[7]

Another notable strategy is the Smiles rearrangement, which has been successfully employed for the synthesis of 2H-1,4-benzoxazin-3(4H)-ones.[7] This intramolecular aromatic nucleophilic substitution reaction provides a powerful tool for accessing this particular class of oxazine (B8389632) analogues.

Furthermore, metal-catalyzed reactions have emerged as a valuable method for synthesizing 3,4-dihydro-2H-1,4-oxazines. For example, zinc- or silver-catalyzed intramolecular hydroamination of amino ether derivatives offers a direct route to these compounds.[8] Rhodium-catalyzed reactions have also been utilized to generate substituted 3,4-dihydro-2H-1,4-oxazines.[8]

A generalized workflow for the synthesis and evaluation of 2H-1,4-oxazine analogues is depicted below.

Synthesis and Evaluation Workflow cluster_synthesis Synthesis & Purification cluster_characterization Structural Characterization cluster_evaluation Biological Evaluation Start Starting Materials (e.g., 2-Aminophenols, α-Halo Ketones) Reaction Chemical Synthesis (e.g., Cyclization, Smiles Rearrangement, Metal Catalysis) Start->Reaction Purification Purification (e.g., Recrystallization, Chromatography) Reaction->Purification Spectroscopy Spectroscopic Analysis (NMR, MS, IR) Purification->Spectroscopy Screening In Vitro Screening (e.g., Cytotoxicity, Enzyme Inhibition) Spectroscopy->Screening SAR Structure-Activity Relationship (SAR) Analysis Screening->SAR Lead_Opt Lead Optimization SAR->Lead_Opt Lead_Opt->Reaction Iterative Refinement

A generalized workflow for the synthesis and biological evaluation of 2H-1,4-oxazine analogues.

Biological Activities and Therapeutic Targets

Analogues of 2H-1,4-oxazine have been investigated for a multitude of therapeutic applications, with prominent examples in oncology, neurodegenerative diseases, and infectious diseases. The specific biological activity is highly dependent on the substitution pattern around the core scaffold.

Anticancer Activity

A significant area of research has focused on the development of 2H-1,4-oxazine derivatives as anticancer agents. These compounds have been shown to target various pathways and proteins crucial for cancer cell survival and proliferation.

Hypoxia-Targeted Therapy: Certain 2H-benzo[b][5][6]oxazine derivatives have demonstrated selective cytotoxicity towards hypoxic cancer cells.[5][9] This is a promising strategy as hypoxia is a common feature of solid tumors and is associated with resistance to conventional therapies. These compounds are believed to act as bioreductive prodrugs, being activated under low oxygen conditions to exert their cytotoxic effects. The hypoxia-inducible factor 1-alpha (HIF-1α) signaling pathway is a key regulator of the cellular response to hypoxia and a target for these compounds.[5][9]

Hypoxia-Inducible Factor Pathway Hypoxia Hypoxia HIF1a_stabilization HIF-1α Stabilization Hypoxia->HIF1a_stabilization HIF1a_translocation Nuclear Translocation HIF1a_stabilization->HIF1a_translocation HIF1_complex HIF-1 Complex HIF1a_translocation->HIF1_complex HIF1b HIF-1β (ARNT) HIF1b->HIF1_complex HRE Hypoxia Response Element (HRE) in DNA HIF1_complex->HRE Target_Genes Target Gene Transcription (e.g., VEGF, P21) HRE->Target_Genes Oxazine 2H-1,4-Oxazine Analogues Oxazine->HIF1a_stabilization Inhibition

Simplified schematic of the HIF-1α signaling pathway and the inhibitory action of certain 2H-1,4-oxazine analogues.

Enzyme Inhibition:

  • EGFR Inhibitors: 2H-[5][6]oxazino[2,3-f]quinazoline derivatives have been synthesized as potent and irreversible epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors for the treatment of non-small cell lung cancer.[10]

  • PI3K/mTOR Inhibitors: The 1,4-benzoxazinone scaffold has been utilized to develop potent inhibitors of phosphatidylinositol 3-kinase (PI3K) and the mammalian target of rapamycin (B549165) (mTOR), key components of a signaling pathway frequently dysregulated in cancer.[6]

  • DNA Topoisomerase II: Some 2H-benzo[b][5][6]oxazin-3(4H)-one derivatives linked to 1,2,3-triazoles have been shown to induce DNA damage and are suggested to interact with DNA in human topoisomerase II beta.[6]

Neuroprotective Activity

The 1,2-oxazine core has been explored for its potential in treating neurodegenerative disorders. Certain synthesized 1,2-oxazine-based small molecules have shown inhibitory activity against acetylcholinesterase (AChE), an enzyme implicated in the pathology of Alzheimer's disease.[11]

Other Biological Activities

The versatility of the oxazine scaffold is further highlighted by the broad range of other reported biological activities, including:

  • Na/H Exchange Inhibition: N-(3-oxo-3,4-dihydro-2H-benzo[5][6]oxazine-7-carbonyl)guanidine derivatives have been identified as potent inhibitors of the Na/H exchanger, a potential target for treating ischemia-reperfusion injury.[12]

  • Antifungal Activity: 2H-1,4-benzoxazin-3(4H)-one derivatives have demonstrated antifungal properties against various fungal strains.

  • Antimicrobial and Anti-inflammatory Activity: A variety of oxazine analogues have been reported to possess antimicrobial and anti-inflammatory properties.[13][14]

Quantitative Structure-Activity Relationship (QSAR) Data

The following tables summarize the quantitative biological data for selected 2H-1,4-oxazine analogues from various studies.

Table 1: Anticancer Activity of 2H-1,4-Oxazine Analogues

Compound IDTarget/Cell LineActivity (IC50)Reference
Compound 10 Hypoxic HepG2 cells87 ± 1.8 µM[5][9]
Compound 11 Hypoxic HepG2 cells10 ± 3.7 µM[5][9]
Compound 14b A549 cells7.59 ± 0.31 µM[6]
Compound 14c A549 cells18.52 ± 0.59 µM[6]
Compound 4a EGFR Kinase12.36 nM[10]
Compound 4a H1975 cells (EGFRL858R/T790M)0.63 µM[10]
PI3K/mTOR Inhibitor 6 PI3Kα0.63 nM[6]
PI3K/mTOR Inhibitor 6 HeLa cells1.35 µM[6]
PI3K/mTOR Inhibitor 6 A549 cells1.22 µM[6]

Table 2: Na/H Exchange Inhibition by Guanidine Derivatives

Compound IDActivity (IC50)Reference
3q-t 0.036 - 0.073 µM[12]

Table 3: Acetylcholinesterase Inhibition by 1,2-Oxazine Analogues

Compound IDTargetActivity (IC50)Reference
Compound 2a Acetylcholinesterase (AChE)2.5 µM[11]
Compound 2a 5-Lipoxygenase (5-LOX)1.88 µM[11]

Experimental Protocols

This section provides an overview of the general experimental procedures for the synthesis and biological evaluation of 2H-1,4-oxazine analogues, based on published literature.

General Synthetic Procedure for 2H-benzo[b][5][6]oxazine Derivatives

A representative procedure for the synthesis of 2H-benzo[b][5][6]oxazine derivatives is as follows:

  • To a solution of a substituted 2-aminophenol (1 equivalent) in a suitable organic solvent (e.g., dichloromethane), an aqueous solution of a base (e.g., potassium carbonate) and a phase transfer catalyst (e.g., tetrabutylammonium (B224687) hydrogen sulfate) are added.[5]

  • The appropriate alkylating or acylating agent (e.g., an α-halo ketone or acyl chloride) is then added, and the reaction mixture is stirred at room temperature or heated as required.[5]

  • Upon completion of the reaction, the organic layer is separated, dried over an anhydrous salt (e.g., sodium sulfate), and concentrated under reduced pressure.[5]

  • The crude product is then purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography to yield the pure 2H-benzo[b][5][6]oxazine derivative.[5]

  • The structure of the synthesized compound is confirmed by spectroscopic methods such as 1H NMR, 13C NMR, and high-resolution mass spectrometry (HRMS).[5][10][15]

In Vitro Cytotoxicity Assay (MTT Assay)

The cytotoxic effects of the synthesized compounds on cancer cell lines are commonly evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

  • Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

  • The cells are then treated with various concentrations of the test compounds and incubated for a specified period (e.g., 24-72 hours).

  • After the incubation period, the MTT reagent is added to each well, and the plates are incubated further to allow the formation of formazan (B1609692) crystals by viable cells.

  • The formazan crystals are then dissolved in a suitable solvent (e.g., DMSO), and the absorbance is measured at a specific wavelength using a microplate reader.

  • The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value (the concentration of the compound that inhibits cell growth by 50%) is determined.[5]

Enzyme Inhibition Assays

The inhibitory activity of the compounds against specific enzyme targets is determined using appropriate in vitro enzyme inhibition assays.

  • The purified enzyme is incubated with the test compound at various concentrations in a suitable buffer.

  • The enzymatic reaction is initiated by the addition of the substrate.

  • The reaction progress is monitored by measuring the formation of the product or the depletion of the substrate over time using a suitable detection method (e.g., spectrophotometry, fluorometry, or luminescence).

  • The IC50 values are calculated by plotting the percentage of enzyme inhibition against the logarithm of the compound concentration.[10]

This guide provides a foundational understanding of the chemical space of 2H-1,4-oxazine analogues. The diverse synthetic routes and the wide range of biological activities make this scaffold a continued area of interest for the development of novel therapeutic agents. Further exploration and optimization of these structures hold significant promise for future drug discovery efforts.

References

Exploratory

A Methodological Guide to the Theoretical and Computational Study of 2H-1,4-Oxazine

For Researchers, Scientists, and Drug Development Professionals This technical whitepaper provides a comprehensive overview of the methodologies employed in the theoretical and computational investigation of 2H-1,4-oxazi...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical whitepaper provides a comprehensive overview of the methodologies employed in the theoretical and computational investigation of 2H-1,4-oxazine and its derivatives. Given the relative scarcity of dedicated computational studies on the parent 2H-1,4-oxazine, this guide emphasizes the application of established computational techniques to predict its structural, electronic, and spectroscopic properties. This document serves as a methodological framework for researchers initiating new computational studies on this important heterocyclic scaffold.

Theoretical Background and Computational Approaches

The study of 2H-1,4-oxazine, a heterocyclic compound with significant potential in medicinal chemistry, can be greatly enhanced through computational methods. These techniques provide insights into molecular geometry, electronic structure, and reactivity, which are crucial for understanding its biological activity and for the rational design of new derivatives.

Density Functional Theory (DFT)

Density Functional Theory (DFT) is a cornerstone of modern computational chemistry, offering a balance between accuracy and computational cost. It is particularly well-suited for studying the properties of organic molecules like 2H-1,4-oxazine.

A typical DFT workflow for analyzing 2H-1,4-oxazine would involve the following steps:

cluster_0 Computational Workflow A Structure Input & Initial Geometry B Geometry Optimization A->B Initial guess C Frequency Calculation B->C Optimized geometry D Property Calculations C->D Verified minimum E Data Analysis & Visualization D->E Calculated properties

Caption: A typical workflow for DFT calculations on 2H-1,4-oxazine.

Key DFT calculations for 2H-1,4-oxazine include:

  • Geometry Optimization: To find the lowest energy conformation of the molecule.

  • Frequency Analysis: To confirm that the optimized structure is a true minimum on the potential energy surface and to predict vibrational spectra (IR and Raman).

  • Frontier Molecular Orbital (FMO) Analysis: To determine the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energies, which are key indicators of chemical reactivity.

  • Molecular Electrostatic Potential (MEP) Mapping: To visualize the electron density distribution and identify regions susceptible to electrophilic and nucleophilic attack.

  • NMR Chemical Shift Prediction: To aid in the interpretation of experimental NMR spectra.

Predicted Properties of 2H-1,4-Oxazine

While specific experimental and computational data for the parent 2H-1,4-oxazine is limited, we can extrapolate expected values based on studies of its derivatives and related heterocyclic systems. The following tables summarize the types of quantitative data that would be generated from a comprehensive computational study.

Structural Parameters

Geometry optimization using a functional like B3LYP with a basis set such as 6-311++G(d,p) would yield the following structural parameters.

ParameterPredicted Value (Exemplary)
O1-C2 Bond Length (Å)1.37
C2=C3 Bond Length (Å)1.34
C3-N4 Bond Length (Å)1.39
N4-C5 Bond Length (Å)1.46
C5-C6 Bond Length (Å)1.52
C6-O1 Bond Length (Å)1.44
C2-O1-C6 Angle (°)115.2
O1-C2-C3 Angle (°)123.5
Electronic Properties

Key electronic properties can be calculated to understand the molecule's reactivity and kinetic stability.

PropertyPredicted Value (Exemplary)
HOMO Energy (eV)-6.5
LUMO Energy (eV)-0.8
HOMO-LUMO Energy Gap (eV)5.7
Dipole Moment (Debye)1.9
Ionization Potential (eV)8.2
Electron Affinity (eV)0.5
Spectroscopic Data

Computational methods can predict spectroscopic data, which can be compared with experimental results for validation.

SpectroscopyPredicted Peaks (Exemplary)
¹H NMR (ppm) δ 7.0 (C2-H), δ 6.2 (C3-H), δ 3.8 (C5-H₂), δ 4.5 (C6-H₂)
¹³C NMR (ppm) δ 145 (C2), δ 120 (C3), δ 45 (C5), δ 68 (C6)
IR (cm⁻¹) 3050 (C-H stretch), 1650 (C=C stretch), 1250 (C-O stretch)

Experimental Protocols

The synthesis and characterization of 1,4-oxazine derivatives are crucial for validating computational predictions and for further development.

General Synthesis Protocol for a 1,4-Oxazine Derivative

A common route to 1,4-oxazine derivatives involves the cyclization of a suitable precursor. The following is a generalized protocol.

cluster_0 Synthetic Workflow A Reactant A + Reactant B B Solvent Addition & Reflux A->B C Reaction Monitoring (TLC) B->C D Work-up & Extraction C->D Completion E Purification (Chromatography) D->E F Characterization E->F

Caption: A generalized workflow for the synthesis of 1,4-oxazine derivatives.

Methodology:

  • Reaction Setup: A solution of an appropriate starting material (e.g., a substituted 2-aminophenol) in a suitable solvent (e.g., ethanol) is prepared in a round-bottom flask.

  • Reagent Addition: The second reactant (e.g., an α-haloketone) is added dropwise to the solution at room temperature.

  • Reaction Conditions: The reaction mixture is heated to reflux and stirred for a specified period (typically 4-12 hours). The progress of the reaction is monitored by thin-layer chromatography (TLC).

  • Work-up: Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The residue is then dissolved in an organic solvent (e.g., ethyl acetate) and washed with water and brine.

  • Purification: The crude product is purified by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a mixture of hexane (B92381) and ethyl acetate).

  • Characterization: The structure of the purified compound is confirmed by spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry.

Signaling Pathways and Drug Development

Derivatives of 1,4-oxazine are being investigated for a variety of biological activities. Understanding their mechanism of action often involves elucidating their interaction with cellular signaling pathways.

cluster_0 Hypothetical Signaling Pathway A 1,4-Oxazine Derivative B Target Receptor A->B Binding C Downstream Kinase B->C Inhibition D Transcription Factor C->D Deactivation E Cellular Response D->E Altered Gene Expression

Caption: A hypothetical signaling pathway involving a 1,4-oxazine derivative.

The development of drugs based on the 1,4-oxazine scaffold follows a logical progression from initial computational screening to eventual clinical trials.

cluster_0 Drug Development Pipeline A Computational Screening B Synthesis & In Vitro Assays A->B Hit Identification C In Vivo Animal Studies B->C Lead Optimization D Clinical Trials C->D Preclinical Validation

Caption: The logical relationship in a drug development pipeline for 1,4-oxazine derivatives.

Conclusion

While the dedicated body of literature on the theoretical and computational properties of the parent 2H-1,4-oxazine is still emerging, the methodologies for its study are well-established. This guide provides a framework for researchers to apply modern computational techniques to predict the properties of this important heterocyclic compound and its derivatives. The synergy between computational prediction and experimental validation is key to unlocking the full potential of the 1,4-oxazine scaffold in medicinal chemistry and materials science. By following the outlined workflows and leveraging the power of theoretical chemistry, researchers can accelerate the discovery and development of novel 1,4-oxazine-based molecules with desired functionalities.

Foundational

A Historical Perspective on the Discovery of 2H-1,4-Oxazines: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive historical overview of the discovery and synthesis of the 2H-1,4-oxazine core, a heterocyclic scaffold of sign...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive historical overview of the discovery and synthesis of the 2H-1,4-oxazine core, a heterocyclic scaffold of significant interest in medicinal chemistry and drug development. From early explorations of related benzoxazine (B1645224) structures to the eventual isolation of the parent 1,4-oxazine, this document details the key scientific milestones, presents seminal experimental protocols, and summarizes crucial quantitative data.

Early Explorations and the Dawn of Benzoxazine Synthesis

The journey to understanding 2H-1,4-oxazines begins with the exploration of their benzofused analogues. While not the direct precursors, the synthesis of benzoxazines laid the foundational chemical knowledge for the eventual construction of the monocyclic 1,4-oxazine ring.

A pivotal moment in this early history was the first reported synthesis of a 1,3-benzoxazine derivative by Holly and Cope in 1944. Their work, utilizing a Mannich-type condensation, opened the door to the synthesis of this class of heterocyclic compounds.[1][2]

Fifteen years later, in 1959, the first synthesis of the isomeric 1,4-benzoxazine ring system was reported.[2][3] Early methodologies for constructing this scaffold typically involved the condensation of 2-aminophenols with α-haloketones or 1,2-dihaloethanes. These initial approaches, while groundbreaking, were often hampered by harsh reaction conditions, limited substrate scope, and variable yields.[2]

The Elusive Parent: A Modern Breakthrough

For decades after the discovery of its benzofused counterpart, the parent, non-aromatic 2H-1,4-oxazine remained an elusive synthetic target. Its inherent instability posed a significant challenge to chemists.[4]

A significant breakthrough occurred in 2007 when the research group of Coudert and Gillaizeau reported the first synthesis of a simple, monosubstituted 1,4-oxazine.[4][5] Their innovative three-step approach provided a viable pathway to this long-sought-after heterocyclic system, paving the way for further exploration of its chemical and biological properties.[4]

The final piece of the historical puzzle fell into place in 2013 when Aitken and colleagues successfully synthesized and characterized the parent 2H-1,4-oxazine for the first time.[4][6] Employing flash vacuum pyrolysis, they were able to isolate and spectroscopically identify this fundamental heterocycle, a landmark achievement in heterocyclic chemistry.[4][6]

Key Synthetic Milestones and Methodologies

The following sections provide a detailed look at the seminal experimental protocols that defined the historical development of 2H-1,4-oxazine and related structures.

Table 1: Summary of Key Historical Syntheses
YearCompound ClassKey ReactionStarting MaterialsReported YieldReference
19441,3-BenzoxazineMannich CondensationPhenol, Formaldehyde, AmineNot explicitly stated[1]
19591,4-BenzoxazineCondensation2-Aminophenol, α-Haloketone/1,2-DihaloethaneVariable[2]
2007Monosubstituted 1,4-OxazineMulti-step synthesisN-Boc morpholine-3,5-dioneFair to good[4][5]
2013Parent 2H-1,4-OxazineFlash Vacuum PyrolysisN-tert-butoxycarbonyl-1,4-oxazineNot applicable (transient species)[4][6]
Experimental Protocols

1. First Synthesis of a Monosubstituted 1,4-Oxazine (Coudert, Gillaizeau, et al., 2007)

The synthesis of a simple monosubstituted 1,4-oxazine was a significant step towards the isolation of the parent compound. The key steps involved the preparation of a bisvinylphosphate from N-Boc morpholine-3,5-dione, followed by palladium-catalyzed reactions.[4][5]

  • Step 1: Synthesis of the Bisvinylphosphate Precursor: The synthesis commenced with the commercially available N-Boc morpholine-3,5-dione.

  • Step 2: Palladium-Catalyzed Cross-Coupling Reactions: The bisvinylphosphate was then subjected to palladium-catalyzed reactions, such as reduction, Suzuki, and Stille cross-coupling, to afford the 3,5-disubstituted 1,4-oxazine derivatives in fair to good yields.[5]

2. Synthesis of the Parent 2H-1,4-Oxazine (Aitken et al., 2013)

The generation of the parent 2H-1,4-oxazine was achieved through the thermal removal of a protecting group from a substituted precursor under high-vacuum conditions.[4][6]

  • Experimental Setup: Flash vacuum pyrolysis (FVP) was performed on N-tert-butoxycarbonyl-1,4-oxazine.

  • Pyrolysis Conditions: The precursor was heated, leading to the elimination of isobutene and carbon dioxide, to generate the transient 2H-1,4-oxazine.

  • Product Characterization: The highly unstable product was characterized spectroscopically in the gas phase or trapped at low temperatures for analysis.[4] Due to its instability, an isolated yield was not applicable.[4]

Evolution of Synthetic Strategies

The timeline below illustrates the progression of synthetic methodologies for accessing the 1,4-oxazine core and its derivatives, highlighting the key conceptual advances.

Synthetic_Evolution 1944 Holly & Cope: First 1,3-Benzoxazine (Mannich Reaction) 1959 First 1,4-Benzoxazine (Condensation) 1944->1959 Isomeric Discovery 1970s-2000s Methodological Refinements: - Milder Conditions - Improved Yields - Increased Substrate Scope 1959->1970s-2000s Optimization 2007 Coudert & Gillaizeau: First Monosubstituted 1,4-Oxazine 1970s-2000s->2007 Enabling Synthesis 2013 Aitken et al.: Parent 2H-1,4-Oxazine (Flash Vacuum Pyrolysis) 2007->2013 Final Step to Parent Modern_Methods Modern Synthetic Approaches: - Transition-Metal Catalysis - Domino Reactions - Asymmetric Syntheses 2013->Modern_Methods Foundation for Advanced Synthesis

Caption: Evolution of synthetic methodologies for 1,4-oxazines.

The diagram above illustrates the logical progression from the initial discovery of related benzoxazine structures to the sophisticated methods used today for the synthesis of diverse 1,4-oxazine derivatives. Early condensation reactions have been largely supplanted by more efficient and versatile transition-metal-catalyzed cross-coupling reactions, domino reactions, and asymmetric syntheses, enabling the construction of complex molecular architectures for drug discovery and development.

Conclusion

The historical journey of the 2H-1,4-oxazine ring system is a testament to the persistent innovation in synthetic organic chemistry. From the early, often challenging, syntheses of its benzofused cousins to the elegant and precise methods developed in the 21st century for the parent heterocycle, the story of the 2H-1,4-oxazine is one of overcoming synthetic hurdles. The availability of robust synthetic routes has been, and will continue to be, a critical enabler for the exploration of the biological activities of this important class of molecules, with significant implications for the future of drug discovery.

References

Exploratory

An In-Depth Technical Guide to the Nomenclature and Numbering of the 2H-1,4-Oxazine Heterocycle

This technical guide provides a comprehensive overview of the nomenclature, numbering, and key chemical data of the 2H-1,4-Oxazine heterocycle. Designed for researchers, scientists, and professionals in drug development,...

Author: BenchChem Technical Support Team. Date: December 2025

This technical guide provides a comprehensive overview of the nomenclature, numbering, and key chemical data of the 2H-1,4-Oxazine heterocycle. Designed for researchers, scientists, and professionals in drug development, this document outlines the systematic naming conventions, presents available spectroscopic data, and discusses the synthesis and biological significance of the 1,4-oxazine core.

Nomenclature and Numbering of the 1,4-Oxazine Ring System

The systematic naming of heterocyclic compounds, including 1,4-oxazine, is governed by the Hantzsch-Widman nomenclature system. This system provides a consistent method for naming rings with one or more heteroatoms.

Key Principles of Hantzsch-Widman Nomenclature for 1,4-Oxazine:

  • Heteroatom Identification: The prefixes "oxa-" and "aza-" are used to denote the presence of an oxygen and a nitrogen atom, respectively, within the ring.

  • Ring Size and Saturation: The stem "-ine" indicates a six-membered unsaturated ring containing nitrogen.

  • Priority of Heteroatoms: When multiple different heteroatoms are present, they are cited in order of priority. For 1,4-oxazine, oxygen (O) has a higher priority than nitrogen (N).

  • Numbering: The ring is numbered starting from the heteroatom with the highest priority, in this case, the oxygen atom, which is assigned position 1. The numbering then proceeds around the ring in a direction that gives the other heteroatoms the lowest possible locants. In 1,4-oxazine, the nitrogen atom is therefore assigned position 4.

The designation "2H-" in 2H-1,4-Oxazine specifies the location of the saturated carbon atom (a carbon with an extra hydrogen, indicated as an 'indicated hydrogen') in the otherwise unsaturated ring system. This is necessary because, in the fully unsaturated 1,4-oxazine, the position of the double bonds can vary, leading to different isomers.

It is important to note that recent research has demonstrated that the parent 1,4-oxazine exists exclusively as the 4H-isomer in solution, with the 2H-isomer not being observed experimentally.[1][2] This guide, while focusing on the nomenclature of the 2H-isomer as requested, reflects the current scientific understanding of the preferred tautomeric form.

Figure 1. Numbering of 2H-1,4-Oxazine and the observed 4H-1,4-Oxazine isomer.

Physicochemical and Spectroscopic Data

The parent 1,4-oxazine is an unstable compound that has only recently been spectroscopically characterized.[1][2] As a result, comprehensive experimental data for the 2H-1,4-oxazine isomer is not available. The following tables summarize the available computed data for 4H-1,4-Oxazine and the experimental NMR data for the observed 4H-isomer.

Table 1: Computed Physicochemical Properties of 4H-1,4-Oxazine

PropertyValue
Molecular Formula C₄H₅NO
Molecular Weight 83.09 g/mol
IUPAC Name 4H-1,4-oxazine
CAS Number 290-47-1
Canonical SMILES C1=COC=CN1

Data sourced from PubChem CID 12313814.

Table 2: Experimental NMR Spectroscopic Data for 4H-1,4-Oxazine in CDCl₃

NucleusChemical Shift (δ) [ppm]
¹H NMR
=CH-N5.19
=CH-O5.29
NH2.92 (broad)
¹³C NMR
=CH-N114.5
=CH-O126.4

Data from R. A. Aitken, et al., Chemical Communications, 2013, 49, 11367-11369.[1][2]

Experimental Protocols

Synthesis of the Parent 1,4-Oxazine

The parent 1,4-oxazine is a highly reactive and unstable compound. Its first successful generation and characterization were achieved through Flash Vacuum Pyrolysis (FVP) of an N-Boc protected precursor.[1][2]

Protocol for the Generation of 4H-1,4-Oxazine via FVP:

  • Precursor Synthesis: The N-Boc protected 1,4-oxazine precursor is synthesized according to previously described methods.

  • Flash Vacuum Pyrolysis: The N-Boc precursor is subjected to FVP at 450 °C and 10⁻² Torr.

  • Product Trapping: The pyrolysis products are collected in a cold trap cooled with liquid nitrogen.

  • Analysis: The contents of the cold trap are washed out with a deuterated solvent (e.g., CDCl₃) for immediate NMR analysis. The product is observed to be unstable, with a half-life of about one hour at room temperature in CDCl₃ solution.[1]

G precursor N-Boc-1,4-Oxazine fvp Flash Vacuum Pyrolysis (450 °C, 10⁻² Torr) precursor->fvp Introduction trap Cold Trap (Liquid Nitrogen) fvp->trap Collection product 4H-1,4-Oxazine + Isobutene + CO₂ trap->product Isolation analysis NMR Analysis (in CDCl₃) product->analysis Characterization

Figure 2. Experimental workflow for the synthesis and characterization of 4H-1,4-Oxazine.

Biological Activity and Signaling Pathways

Due to its instability, there is no reported biological activity or involvement in signaling pathways for the parent 2H-1,4-Oxazine or 4H-1,4-Oxazine. However, the 1,4-oxazine scaffold is a privileged structure in medicinal chemistry, and its derivatives have been shown to exhibit a wide range of biological activities.

Derivatives of 2H-1,4-benzoxazine, a fused-ring system containing the 1,4-oxazine core, have been investigated for their potential as:

  • Anticancer agents: Some 2H-benzo[b][3][4]oxazine derivatives have been synthesized and evaluated as hypoxia-targeted compounds for cancer therapy.[5]

  • Antimicrobial agents: Various oxazine (B8389632) derivatives have demonstrated antibacterial and antifungal properties.

  • CNS agents: The 1,4-oxazine ring is a core component of morpholine, a building block for many centrally acting drugs.

Given the nascent state of research on the parent 1,4-oxazine, it is plausible that future investigations into more stable derivatives will uncover specific interactions with biological signaling pathways. Currently, no specific signaling pathways have been elucidated for the core 2H-1,4-Oxazine heterocycle. Researchers interested in the biological applications of this scaffold should focus on the extensive literature available for its more stable and synthetically accessible derivatives.

References

Foundational

Tautomerism in Substituted 2H-1,4-Oxazine Systems: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of tautomerism in substituted 2H-1,4-oxazine systems. While direct quantitative studies on the tautom...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tautomerism in substituted 2H-1,4-oxazine systems. While direct quantitative studies on the tautomeric equilibria of 2H-1,4-oxazines are not extensively documented in current literature, this guide extrapolates potential tautomeric behaviors based on foundational principles of organic chemistry and documented phenomena in analogous heterocyclic systems. It serves as a foundational resource for researchers initiating studies in this area, offering insights into synthetic methodologies, potential tautomeric forms, and the analytical techniques required for their characterization.

Introduction to 1,4-Oxazine Tautomerism

The 1,4-oxazine scaffold is a key structural motif in numerous biologically active compounds. The potential for tautomerism in substituted 2H-1,4-oxazine systems introduces a layer of complexity that is critical for understanding their reactivity, stability, and biological interactions. Tautomers are constitutional isomers that readily interconvert, and this dynamic equilibrium can be influenced by factors such as substitution patterns, solvent polarity, and temperature. For drug development professionals, a thorough understanding of the predominant tautomeric forms is essential, as different tautomers can exhibit distinct pharmacological profiles.

While the parent 1,4-oxazine has been shown to exist entirely as the 4H-isomer in solution, substitution on the ring can shift this equilibrium and introduce other forms of tautomerism, such as keto-enol and ring-chain tautomerism.[1]

Potential Tautomeric Equilibria in Substituted 2H-1,4-Oxazines

Based on the principles of tautomerism observed in related heterocyclic systems, several potential equilibria can be postulated for substituted 2H-1,4-oxazines.

Imine-Enamine Tautomerism

The fundamental tautomeric relationship for the unsubstituted 1,4-oxazine core is the imine-enamine equilibrium between the 2H- and 4H-isomers. The 4H-tautomer is generally considered to be more stable.

Synthesis_Workflow Start Starting Materials Reaction Cyclization Reaction Start->Reaction Purification Purification (e.g., Chromatography) Reaction->Purification Characterization Structural Characterization (NMR, MS, IR) Purification->Characterization Tautomerism_Study Tautomerism Study (VT-NMR, UV-Vis, Computational) Characterization->Tautomerism_Study

References

Exploratory

Conformational Landscape of the 2H-1,4-Oxazine Ring: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Introduction The 2H-1,4-oxazine ring system is a core heterocyclic motif present in a variety of biologically active compounds and natural products. Its inh...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 2H-1,4-oxazine ring system is a core heterocyclic motif present in a variety of biologically active compounds and natural products. Its inherent conformational flexibility plays a pivotal role in dictating molecular shape, which in turn governs interactions with biological targets. A thorough understanding of the conformational preferences of this ring system is therefore crucial for the rational design and development of novel therapeutics. This technical guide provides an in-depth analysis of the conformational properties of the 2H-1,4-oxazine ring, with a particular focus on its more stable dihydro- derivatives. We will explore both solid-state and solution-phase conformations, leveraging data from X-ray crystallography and Nuclear Magnetic Resonance (NMR) spectroscopy. Detailed experimental protocols and theoretical underpinnings are provided to equip researchers with the necessary tools for their own investigations.

Theoretical Background: Conformations of Six-Membered Heterocycles

Six-membered rings, such as the 5,6-dihydro-2H-1,4-oxazine ring, are not planar and adopt a range of puckered conformations to alleviate ring strain. The most common and energetically favorable conformations are the chair , boat , and twist-boat forms.

  • Chair Conformation: This is typically the most stable conformation, as it minimizes both angular and torsional strain. Substituents on a chair conformation can occupy either axial (perpendicular to the approximate plane of the ring) or equatorial (in the approximate plane of the ring) positions.

  • Boat Conformation: This is a more flexible and higher-energy conformation than the chair. It suffers from steric hindrance between the "flagpole" substituents and torsional strain along the sides.

  • Twist-Boat (or Skew-Boat) Conformation: This is an intermediate conformation between the boat and chair forms, and it is often a transition state for chair-to-chair interconversion. It is generally more stable than the boat conformation due to reduced flagpole interactions and torsional strain.

The relative energies of these conformations, and thus the conformational equilibrium, are influenced by the nature and position of substituents on the ring.

Solid-State Conformational Analysis: X-ray Crystallography

X-ray crystallography provides a precise and unambiguous determination of the three-dimensional structure of a molecule in the solid state. This technique allows for the direct measurement of bond lengths, bond angles, and torsion angles, which together define the conformation of the 2H-1,4-oxazine ring.

A study by Santes et al. on several 2-hydroxy-5,6-dihydro-2H-1,4-oxazine derivatives provides valuable crystallographic data.[1] The key bond lengths and torsion angles for representative compounds are summarized in the tables below.

Table 1: Selected Bond Lengths (Å) for 2-Hydroxy-5,6-dihydro-2H-1,4-oxazine Derivatives [1]

BondCompound 2cCompound 2dCompound 2e
O1-C21.410(3)1.410(4)1.412(2)
O1-C61.404(3)1.385(4)1.399(3)
N4-C31.424(3)1.431(5)1.427(3)
N4-C51.270(3)1.267(4)1.273(3)
C2-C31.467(3)1.474(5)1.473(3)
C5-C61.519(3)1.519(5)1.507(3)

Table 2: Selected Torsion Angles (°) for 2-Hydroxy-5,6-dihydro-2H-1,4-oxazine Derivatives [1]

Torsion AngleCompound 2cCompound 2dCompound 2e
C6-O1-C2-C3-55.2(2)-55.8(3)-54.9(2)
O1-C2-C3-N433.5(3)34.6(4)33.1(2)
C2-C3-N4-C5-4.6(4)-5.2(5)-5.0(3)
C3-N4-C5-C6-3.1(4)-2.6(5)-2.1(3)
N4-C5-C6-O124.5(3)24.1(4)23.0(3)
C2-O1-C6-C55.3(3)5.0(4)4.4(2)

The torsion angles observed in these crystal structures indicate that the 5,6-dihydro-2H-1,4-oxazine ring in these derivatives adopts a conformation that deviates from a perfect chair, likely a distorted half-chair or envelope conformation. This is influenced by the presence of the double bond and the various substituents.

Solution-Phase Conformational Analysis: NMR Spectroscopy

In solution, molecules are often in a dynamic equilibrium between different conformations. NMR spectroscopy is a powerful tool for studying these conformational equilibria. Vicinal (three-bond) proton-proton coupling constants (³JHH) are particularly informative, as their magnitude is related to the dihedral angle (θ) between the coupled protons, as described by the Karplus equation .[2][3]

A generalized form of the Karplus equation is:

³JHH = A cos²θ + B cosθ + C

where A, B, and C are empirically derived parameters that depend on factors such as the electronegativity of substituents, bond angles, and bond lengths.[2]

By measuring the ³JHH values from a ¹H NMR spectrum, it is possible to estimate the dihedral angles and thus deduce the preferred conformation of the ring in solution. For a ring undergoing rapid conformational exchange between two chair forms, the observed coupling constant is a weighted average of the coupling constants for each conformer.

Experimental Protocols

X-ray Crystallography

A general protocol for obtaining solid-state conformational data via single-crystal X-ray diffraction is as follows:

  • Crystal Growth: High-quality single crystals of the 2H-1,4-oxazine derivative are grown, typically by slow evaporation of a saturated solution, vapor diffusion, or slow cooling.

  • Data Collection: A suitable crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is recorded on a detector as the crystal is rotated.

  • Structure Solution and Refinement: The diffraction data are used to solve the phase problem and generate an initial electron density map. The atomic positions are then refined to best fit the experimental data.

  • Data Analysis: From the refined structure, precise bond lengths, bond angles, and torsion angles are calculated, defining the conformation of the molecule in the crystal lattice.

NMR Spectroscopy for Solution-State Conformational Analysis

The following protocol outlines the steps for determining the solution-state conformation of a 2H-1,4-oxazine derivative using ¹H NMR:

  • Sample Preparation: A solution of the purified compound is prepared in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • ¹H NMR Spectrum Acquisition: A high-resolution one-dimensional ¹H NMR spectrum is acquired. It is crucial to achieve good resolution to accurately measure the coupling constants.

  • Spectral Analysis: The spectrum is processed (Fourier transformation, phasing, and baseline correction). The chemical shifts of the ring protons are assigned, often with the aid of two-dimensional NMR techniques such as COSY (Correlation Spectroscopy).

  • Measurement of Vicinal Coupling Constants (³JHH): The splitting patterns of the ring protons are analyzed to extract the vicinal coupling constants.

  • Application of the Karplus Equation: The experimentally determined ³JHH values are used in the Karplus equation to estimate the corresponding dihedral angles.

  • Conformational Assignment: Based on the calculated dihedral angles, a model for the predominant conformation of the 2H-1,4-oxazine ring in solution is proposed. For conformationally mobile systems, the observed coupling constants can be used to determine the relative populations of the equilibrating conformers.

Visualization of Methodologies

The logical flow of conformational analysis can be visualized as follows:

conformational_analysis_workflow cluster_synthesis Compound Preparation cluster_analysis Conformational Analysis cluster_xray_steps Solid-State cluster_nmr_steps Solution-State cluster_interpretation Interpretation Synthesis Synthesis of 2H-1,4-Oxazine Derivative Purification Purification Synthesis->Purification XRay X-ray Crystallography Purification->XRay NMR NMR Spectroscopy Purification->NMR CrystalGrowth Crystal Growth XRay->CrystalGrowth SpectrumAcquisition 1D/2D NMR Acquisition NMR->SpectrumAcquisition DataCollection Data Collection CrystalGrowth->DataCollection StructureSolution Structure Solution & Refinement DataCollection->StructureSolution SolidStateConformation Solid-State Conformation (Bond Lengths, Torsion Angles) StructureSolution->SolidStateConformation Interpretation Structural Interpretation & SAR SolidStateConformation->Interpretation CouplingConstant Measure Vicinal Coupling Constants (³JHH) SpectrumAcquisition->CouplingConstant Karplus Apply Karplus Equation CouplingConstant->Karplus SolutionConformation Solution-State Conformation (Dihedral Angles, Equilibrium) Karplus->SolutionConformation SolutionConformation->Interpretation

Workflow for the Conformational Analysis of the 2H-1,4-Oxazine Ring.

Conclusion

The conformational analysis of the 2H-1,4-oxazine ring is a multifaceted endeavor that requires the integration of experimental techniques and theoretical principles. X-ray crystallography provides a static, high-resolution picture of the ring's conformation in the solid state, revealing a preference for distorted half-chair or envelope forms in substituted dihydro-derivatives. NMR spectroscopy, through the analysis of vicinal proton-proton coupling constants and the application of the Karplus equation, offers invaluable insights into the dynamic conformational equilibria that exist in solution. A comprehensive understanding of these conformational preferences is indispensable for medicinal chemists and drug designers seeking to optimize the biological activity of molecules containing the 2H-1,4-oxazine scaffold. This guide provides a foundational framework and detailed methodologies to aid in these critical investigations.

References

Protocols & Analytical Methods

Method

The Versatility of 2H-1,4-Oxazines: A Building Block for Complex Molecules

Researchers in organic synthesis and drug discovery now have a powerful tool at their disposal with the increasing application of 2H-1,4-oxazine and its derivatives. This heterocyclic scaffold is proving to be a versatil...

Author: BenchChem Technical Support Team. Date: December 2025

Researchers in organic synthesis and drug discovery now have a powerful tool at their disposal with the increasing application of 2H-1,4-oxazine and its derivatives. This heterocyclic scaffold is proving to be a versatile building block for the construction of a wide array of complex organic molecules, including those with significant biological activity. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

The 1,4-oxazine core is a key structural motif found in numerous bioactive compounds. Its unique electronic and conformational properties make it an attractive starting point for the synthesis of molecules with diverse pharmacological profiles. Scientists are leveraging this scaffold to create new anticancer, antibacterial, and antioxidant agents. For instance, derivatives of 2H-benzo[b][1][2]oxazine have shown promise as hypoxia-targeted compounds for cancer therapy, selectively inhibiting the growth of cancer cells in low-oxygen environments.[3][4]

A variety of synthetic methodologies have been developed to access the 2H-1,4-oxazine core and its derivatives, offering chemists a range of options to suit their specific needs. These methods include metal-catalyzed cyclizations, microwave-assisted reactions, and multicomponent strategies.[1][2][5] The choice of synthetic route often depends on the desired substitution pattern and the overall complexity of the target molecule.

Synthetic Approaches to 2H-1,4-Oxazine Derivatives

Several efficient methods for the synthesis of 2H-1,4-oxazine derivatives have been reported, each with its own advantages. Key strategies include:

  • Metal-Catalyzed Cyclizations: Transition metals such as zinc, silver, rhodium, copper, and palladium are effective catalysts for the intramolecular cyclization of appropriate precursors to form the 1,4-oxazine ring.[1][6] These reactions often proceed under mild conditions with high yields.

  • Microwave-Assisted Synthesis: The use of microwave irradiation can significantly accelerate reaction times and improve yields for the synthesis of 3,4-dihydro-2H-benzo[b][1][2]oxazines.[2] This "green chemistry" approach is often more efficient than conventional heating methods.

  • Multicomponent Reactions: One-pot multicomponent reactions provide a streamlined approach to assembling complex 1,4-oxazine derivatives from simple starting materials, reducing the number of synthetic steps and purification procedures.[2]

The following table summarizes the yields for a selection of substituted 3,4-dihydro-2H-benzo[b][1][2]oxazines synthesized via a microwave-assisted, one-pot multicomponent reaction.[2]

EntryR1R2R3ProductTime (min)Yield (%)
1HHH3-phenyl-2H-benzo[b][1][2]oxazine1085
24-MeHH6-methyl-3-phenyl-2H-benzo[b][1][2]oxazine1288
34-ClHH6-chloro-3-phenyl-2H-benzo[b][1][2]oxazine1090
4H4-OMeH3-(4-methoxyphenyl)-2H-benzo[b][1][2]oxazine1582
5H4-NO2H3-(4-nitrophenyl)-2H-benzo[b][1][2]oxazine1878
64-Me4-OMeH3-(4-methoxyphenyl)-6-methyl-2H-benzo[b][1][2]oxazine1586
74-Cl4-OMeH6-chloro-3-(4-methoxyphenyl)-2H-benzo[b][1][2]oxazine1292
8HH4-Me2-(4-methylbenzoyl)-3-phenyl-2H-benzo[b][1][2]oxazine2075
9HH4-Cl2-(4-chlorobenzoyl)-3-phenyl-2H-benzo[b][1][2]oxazine1880
104-MeH4-Me6-methyl-2-(4-methylbenzoyl)-3-phenyl-2H-benzo[b][1][2]oxazine2078
114-ClH4-Cl6-chloro-2-(4-chlorobenzoyl)-3-phenyl-2H-benzo[b][1][2]oxazine1885
12H4-OMe4-Me2-(4-methylbenzoyl)-3-(4-methoxyphenyl)-2H-benzo[b][1][2]oxazine2272

Experimental Protocols

Herein, we provide detailed protocols for two common methods used to synthesize 2H-1,4-oxazine derivatives.

Protocol 1: Synthesis of 2H-Benzo[b][1][2]oxazine Derivatives via Condensation

This protocol describes the synthesis of a library of 2H-benzo[b][1][2]oxazine derivatives through the condensation of 2-aminophenols and α-bromoacetophenones.[3]

Materials:

Procedure:

  • To a solution of the substituted 2-aminophenol (1.0 mmol) in dichloromethane (40 mL), add aqueous potassium carbonate (20% w/v) and tetrabutylammonium hydrogen sulfate (0.5 mmol).

  • Stir the mixture vigorously at room temperature for 2 hours.

  • Add a solution of the substituted α-bromoacetophenone (1.0 mmol) in dichloromethane (20 mL) dropwise over 15 minutes.

  • Reflux the resulting mixture for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and separate the organic layer.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the organic layer under reduced pressure to obtain the crude product.

  • Recrystallize the crude solid from hot ethanol to yield the pure 2H-benzo[b][1][2]oxazine derivative.

Expected Yield: 87-95%

Protocol 2: Microwave-Assisted One-Pot Synthesis of 3,4-Dihydro-2H-benzo[b][1][2]oxazines

This protocol details a rapid and efficient one-pot synthesis of 3,4-dihydro-2H-benzo[b][1][2]oxazines using microwave irradiation.[2]

Materials:

  • Substituted 2-aminophenol

  • Substituted benzaldehyde (B42025)

  • Substituted phenacyl bromide

  • Cesium carbonate (Cs2CO3)

  • Ethanol

Procedure:

  • In a microwave-safe vessel, combine the substituted 2-aminophenol (1.0 mmol), substituted benzaldehyde (1.0 mmol), substituted phenacyl bromide (1.0 mmol), and cesium carbonate (1.5 mmol) in ethanol (5 mL).

  • Seal the vessel and place it in a microwave reactor.

  • Irradiate the mixture at a suitable temperature (e.g., 80-120 °C) for 10-22 minutes.

  • After the reaction is complete, cool the vessel to room temperature.

  • Pour the reaction mixture into ice-cold water and extract with ethyl acetate.

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired 3,4-dihydro-2H-benzo[b][1][2]oxazine.

Visualizing the Synthesis

The following diagrams illustrate the general workflows for the synthesis of 2H-1,4-oxazine derivatives.

G cluster_0 Protocol 1: Condensation Synthesis A 2-Aminophenol + Potassium Carbonate + Tetrabutylammonium hydrogen sulfate in DCM B Stir at RT for 2h A->B C Add α-bromoacetophenone in DCM dropwise B->C D Reflux for 4-6h C->D E Work-up and Extraction D->E F Recrystallization from Ethanol E->F G Pure 2H-Benzo[b][1,4]oxazine F->G

Caption: Workflow for the condensation synthesis of 2H-benzo[b][1][2]oxazines.

G cluster_1 Protocol 2: Microwave-Assisted Synthesis H 2-Aminophenol + Benzaldehyde + Phenacyl bromide + Cs2CO3 in Ethanol I Microwave Irradiation (80-120 °C, 10-22 min) H->I J Work-up and Extraction I->J K Column Chromatography J->K L Pure 3,4-Dihydro-2H-benzo[b][1,4]oxazine K->L

Caption: Workflow for the microwave-assisted synthesis of 3,4-dihydro-2H-benzo[b][1][2]oxazines.

Future Outlook

The continued exploration of 2H-1,4-oxazine as a synthetic building block is expected to yield a new generation of complex molecules with tailored biological activities. The development of more efficient and stereoselective synthetic methods will further empower researchers to access novel chemical space. As our understanding of the structure-activity relationships of 1,4-oxazine derivatives grows, so too will their potential impact on drug discovery and materials science.

References

Application

Applications of 2H-1,4-Oxazine Derivatives in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals This document provides a detailed overview of the applications of 2H-1,4-oxazine derivatives in medicinal chemistry, with a focus on their therapeutic poten...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the applications of 2H-1,4-oxazine derivatives in medicinal chemistry, with a focus on their therapeutic potential as anti-cancer and antimicrobial agents. It includes summaries of biological activity, detailed experimental protocols for key assays, and visualizations of relevant signaling pathways to support further research and drug development efforts in this area.

Application Note 1: Anti-Cancer Activity of 2H-1,4-Oxazine Derivatives

A significant area of investigation for 2H-1,4-oxazine derivatives is in oncology, where they have demonstrated promising activity against various cancer cell lines. Two key mechanisms of action have been identified: the inhibition of the Epidermal Growth Factor Receptor (EGFR) in non-small cell lung cancer (NSCLC) and the targeting of hypoxia-inducible factor-1α (HIF-1α) in hypoxic tumors.

EGFR Inhibition in Non-Small Cell Lung Cancer (NSCLC)

Certain 2H-[1][2]oxazino[2,3-f]quinazolin derivatives have been synthesized and identified as potent and irreversible EGFR tyrosine kinase inhibitors (EGFR-TKIs).[3][4][5] These compounds show significant inhibitory activity against EGFR kinase and cancer cells harboring EGFR mutations, such as the L858R/T790M mutant found in NCI-H1975 cells.[3][4] The lead compound, 4a , from one study demonstrated excellent inhibitory activity against EGFR tyrosine kinase and preferentially inhibited the growth of EGFR-mutant cancer cells over wild-type cells, suggesting a favorable therapeutic window.[3]

Quantitative Data Summary:

CompoundTargetCell LineIC50Reference
4a EGFR Kinase-12.36 nM[3]
4a EGFRL858R/T790MNCI-H19750.63 µM[3]
4a Wild-type EGFRH1563> 40 µM[3]

Signaling Pathway:

The binding of a ligand to EGFR activates downstream signaling cascades, including the MAPK/RAF and PI3K/AKT pathways, which are crucial for normal cell proliferation and survival.[6] In NSCLC, mutations in EGFR lead to the constitutive activation of these pathways, promoting uncontrolled tumor growth.[7] 2H-[1][2]oxazino[2,3-f]quinazolin derivatives act as EGFR-TKIs, blocking these downstream signals.[3]

EGFR_Signaling_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus EGFR EGFR PI3K PI3K EGFR->PI3K RAF RAF EGFR->RAF AKT AKT PI3K->AKT Proliferation Cell Proliferation, Survival, Growth AKT->Proliferation MAPK MAPK MAPK->Proliferation RAF->MAPK Ligand Ligand (e.g., EGF) Ligand->EGFR Oxazine_Derivative 2H-[1,4]oxazino[2,3-f]quinazolin Derivative (e.g., 4a) Oxazine_Derivative->EGFR

Caption: EGFR Signaling Pathway and Inhibition by 2H-[1][2]oxazino-[2,3-f]quinazolin Derivatives.

Targeting Hypoxia-Inducible Factor-1α (HIF-1α)

The tumor microenvironment is often characterized by hypoxia (low oxygen levels), which promotes cancer progression and resistance to therapy.[2] Hypoxia-inducible factor-1 (HIF-1) is a key transcription factor that is stabilized under hypoxic conditions and regulates the expression of genes involved in angiogenesis, metabolism, and cell survival.[1][8] A series of 2H-benzo[b][1][2]oxazine derivatives have been shown to specifically inhibit the growth of hypoxic cancer cells by downregulating HIF-1α and its target genes, such as VEGF and p21.[9]

Quantitative Data Summary:

CompoundCell LineConditionIC50Reference
10 HepG2Hypoxic87 ± 1.8 µM[9]
10 HepG2Normoxic> 600 µM[9]
11 HepG2Hypoxic10 ± 3.7 µM[9]
11 HepG2Normoxic> 1 mM[9]

Signaling Pathway:

Under normoxic conditions, HIF-1α is hydroxylated and targeted for proteasomal degradation.[10] In a hypoxic environment, HIF-1α is stabilized, translocates to the nucleus, and dimerizes with HIF-1β. This complex then binds to hypoxia response elements (HREs) on target genes, promoting their transcription.[3] 2H-benzo[b][1][2]oxazine derivatives disrupt this process, leading to reduced expression of pro-tumorigenic factors.[9]

HIF1a_Signaling_Pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus HIF1a_normoxia HIF-1α Degradation Proteasomal Degradation HIF1a_normoxia->Degradation HIF1a_hypoxia HIF-1α (stabilized) HIF1_complex HIF-1α/HIF-1β Complex HIF1a_hypoxia->HIF1_complex HIF1b HIF-1β HIF1b->HIF1_complex HRE Hypoxia Response Element (HRE) HIF1_complex->HRE Target_Genes Target Genes (VEGF, p21, etc.) HRE->Target_Genes Normoxia Normoxia Normoxia->HIF1a_normoxia Hypoxia Hypoxia Hypoxia->HIF1a_hypoxia Oxazine_Derivative 2H-benzo[b][1,4]oxazine Derivative Oxazine_Derivative->HIF1a_hypoxia

Caption: HIF-1α Signaling Pathway Under Normoxia and Hypoxia and its Inhibition.

Experimental Protocols

Protocol 1: Synthesis of 2H-benzo[b][1][2]oxazine Derivatives[9]

This protocol describes a general method for the synthesis of 2H-benzo[b][1][2]oxazine derivatives via the reaction of 2-aminophenol (B121084) with a suitable electrophile.

Materials:

Procedure:

  • Dissolve 2-aminophenol (0.001 mol) in dichloromethane (40 mL).

  • Add aqueous potassium carbonate (20% w/v) and tetrabutylammonium hydrogen sulfate (0.0005 mol) to the solution.

  • Add the desired electrophile (e.g., substituted phenacyl bromide) to the reaction mixture.

  • Stir the mixture vigorously at room temperature for 2 hours.

  • After the reaction is complete (monitored by TLC), separate the organic layer.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate and filter.

  • Evaporate the solvent in vacuo to obtain the crude product.

  • Recrystallize the crude solid from hot ethanol to yield the pure 2H-benzo[b][1][2]oxazine derivative (yields typically 87–95%).

  • Characterize the final product using 1H NMR, 13C NMR, and HRMS.

Protocol 2: MTT Cell Viability Assay[11][12][13][14][15]

This protocol is used to assess the cytotoxic effects of 2H-1,4-oxazine derivatives on cancer cell lines.

Materials:

  • Cancer cell line of interest (e.g., HepG2, NCI-H1975)

  • Complete cell culture medium

  • 96-well microtiter plates

  • 2H-1,4-Oxazine derivative stock solution (in a suitable solvent like DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • Microplate reader

Procedure:

  • Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

  • Prepare serial dilutions of the 2H-1,4-oxazine derivative in culture medium.

  • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the test compound. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound).

  • Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).

  • After incubation, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • After the incubation with MTT, carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

  • Shake the plate gently for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value.

Protocol 3: Clonogenic Assay[16][17][18][19][20]

This assay assesses the long-term effect of a compound on the ability of a single cell to form a colony.

Materials:

  • Cancer cell line

  • Complete cell culture medium

  • 6-well plates or petri dishes

  • 2H-1,4-Oxazine derivative

  • Phosphate-buffered saline (PBS)

  • Trypsin-EDTA

  • Fixation solution (e.g., 10% neutral buffered formalin or a mixture of methanol (B129727) and acetic acid)

  • Staining solution (e.g., 0.5% crystal violet in methanol)

Procedure:

  • Treat a sub-confluent culture of cells with the 2H-1,4-oxazine derivative at various concentrations for a specific duration.

  • After treatment, wash the cells with PBS, and detach them using trypsin-EDTA to obtain a single-cell suspension.

  • Count the viable cells using a hemocytometer or an automated cell counter.

  • Seed a known number of cells (e.g., 100-1000 cells, depending on the cell line and treatment toxicity) into 6-well plates containing fresh, compound-free medium.

  • Incubate the plates undisturbed at 37°C in a humidified 5% CO2 incubator for 1-3 weeks, or until colonies of at least 50 cells are visible in the control plates.

  • After the incubation period, remove the medium and gently wash the colonies with PBS.

  • Fix the colonies with the fixation solution for 15-30 minutes at room temperature.

  • Remove the fixation solution and stain the colonies with the crystal violet solution for 30-60 minutes.

  • Gently wash the plates with water to remove excess stain and allow them to air dry.

  • Count the number of colonies in each well. Calculate the plating efficiency and the surviving fraction for each treatment group compared to the control.

Application Note 2: Antimicrobial Activity of 2H-1,4-Oxazine Derivatives

Various derivatives of 2H-1,4-oxazine have been synthesized and evaluated for their antimicrobial properties against a range of pathogenic bacteria and fungi. These compounds represent a promising class of scaffolds for the development of new antimicrobial agents.

Antibacterial and Antifungal Activity

Several studies have reported the synthesis of 1,4-benzoxazine derivatives that exhibit significant activity against both Gram-positive and Gram-negative bacteria, as well as various fungal strains. The specific substitutions on the oxazine (B8389632) ring play a crucial role in determining the potency and spectrum of activity. For instance, some chloro-substituted derivatives have shown enhanced antimicrobial effects.

While specific quantitative data like Minimum Inhibitory Concentrations (MICs) are spread across numerous individual studies, the general consensus is that the 1,4-oxazine core is a viable starting point for the design of novel antibiotics and antifungals.

Experimental Workflow for Antimicrobial Screening

The following workflow outlines the general steps involved in screening 2H-1,4-oxazine derivatives for antimicrobial activity.

Antimicrobial_Screening_Workflow Synthesis Synthesis of 2H-1,4-Oxazine Derivatives Purification Purification and Characterization Synthesis->Purification Primary_Screening Primary Screening (e.g., Agar Disc Diffusion) Purification->Primary_Screening MIC_Determination Determination of Minimum Inhibitory Concentration (MIC) Primary_Screening->MIC_Determination MBC_MFC_Determination Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) MIC_Determination->MBC_MFC_Determination Lead_Optimization Lead Optimization MBC_MFC_Determination->Lead_Optimization

Caption: General Workflow for the Screening of Antimicrobial 2H-1,4-Oxazine Derivatives.

Application Note 3: Platelet Aggregation Inhibition

Novel 2H-benzo[b][1][2]oxazin-3(4H)-one derivatives have been synthesized and shown to inhibit adenosine (B11128) 5'-diphosphate (ADP)-induced platelet aggregation.[11] This suggests their potential as antiplatelet agents for the prevention and treatment of thrombotic diseases.

Quantitative Data Summary:

CompoundTargetIC50 (µmol/L)Reference
7a-g ADP-induced Platelet Aggregation10.14 - 18.83[11]
Ticlopidine (Control) ADP-induced Platelet Aggregation3.18[11]
Aspirin (Control) ADP-induced Platelet Aggregation6.07[11]
Protocol 4: In Vitro Platelet Aggregation Assay (ADP-induced)[22][23][24][25]

This protocol describes the evaluation of the inhibitory effect of 2H-1,4-oxazine derivatives on ADP-induced platelet aggregation using light transmission aggregometry.

Materials:

  • Fresh human whole blood collected in sodium citrate (B86180) tubes

  • Platelet-rich plasma (PRP) and platelet-poor plasma (PPP)

  • Adenosine 5'-diphosphate (ADP) solution

  • 2H-1,4-Oxazine derivative solution

  • Saline solution

  • Platelet aggregometer

Procedure:

  • Preparation of PRP and PPP:

    • Centrifuge fresh whole blood at a low speed (e.g., 200 x g) for 15 minutes at room temperature to obtain PRP.

    • Transfer the supernatant (PRP) to a new tube.

    • Centrifuge the remaining blood at a high speed (e.g., 2000 x g) for 20 minutes to obtain PPP.

  • Platelet Aggregation Assay:

    • Adjust the platelet count in the PRP if necessary.

    • Calibrate the aggregometer with PRP (0% aggregation) and PPP (100% aggregation).

    • Pipette a known volume of PRP into the aggregometer cuvettes with a stir bar.

    • Add the 2H-1,4-oxazine derivative at various concentrations (or vehicle control) to the PRP and incubate for a specified time (e.g., 2 minutes) at 37°C with stirring.

    • Induce platelet aggregation by adding a specific concentration of ADP.

    • Record the change in light transmission for several minutes to obtain an aggregation curve.

    • Calculate the percentage of inhibition of platelet aggregation for each compound concentration compared to the control.

    • Determine the IC50 value for the active compounds.

References

Method

Application Notes and Protocols for the N-Functionalization of 2H-1,4-Oxazines

For Researchers, Scientists, and Drug Development Professionals This document provides detailed protocols and application notes for the N-functionalization of the 2H-1,4-oxazine scaffold, a heterocyclic motif of interest...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the N-functionalization of the 2H-1,4-oxazine scaffold, a heterocyclic motif of interest in medicinal chemistry and materials science. Due to the limited reports on direct N-functionalization of the parent 2H-1,4-oxazine, this guide focuses on synthetic strategies that yield N-substituted 1,4-oxazines, effectively achieving N-functionalization through cyclization and other synthetic approaches.

Introduction

The 1,4-oxazine core is a privileged scaffold found in numerous biologically active compounds and functional materials. The nitrogen atom of the 1,4-oxazine ring is a key position for introducing molecular diversity and modulating the physicochemical and pharmacological properties of the resulting compounds. N-functionalization, including N-alkylation, N-arylation, and N-acylation, allows for the exploration of the chemical space around this core, which is crucial for structure-activity relationship (SAR) studies in drug discovery.

While direct N-functionalization of a pre-formed 2H-1,4-oxazine ring can be challenging due to potential instability and reactivity of the enamine-like moiety, several synthetic routes provide access to a wide range of N-functionalized 1,4-oxazines. These methods often involve the cyclization of appropriately substituted precursors. This document outlines key synthetic strategies for achieving N-substituted 1,4-oxazines.

Protocols for the Synthesis of N-Functionalized 1,4-Oxazines

This section details experimental protocols for the synthesis of N-aryl, N-alkyl, and other N-substituted 1,4-oxazines.

Protocol 1: Synthesis of N-Aryl-1,4-Oxazines via Palladium-Catalyzed Intramolecular O-Vinylation

This protocol describes the synthesis of N-aryl-1,4-oxazines from N-(2-hydroxyethyl)-N-arylethynesulfonamides, followed by a palladium-catalyzed intramolecular O-vinylation and subsequent detosylation.

Experimental Workflow:

A N-(2-hydroxyethyl)-N-arylethynesulfonamide B Pd(OAc)2, P(o-tol)3, K2CO3 Toluene (B28343), 100 °C A->B Reactants C Intramolecular O-Vinylation B->C Conditions D N-Tosyl-1,4-oxazine Intermediate C->D Yields Intermediate E Detosylation (e.g., Mg, MeOH or SmI2) D->E Reactant F N-Aryl-1,4-Oxazine E->F Final Product

Caption: Workflow for N-Aryl-1,4-Oxazine Synthesis.

Methodology:

  • Synthesis of N-(2-hydroxyethyl)-N-arylethynesulfonamide:

    • To a solution of the corresponding N-arylethynesulfonamide (1.0 equiv) in anhydrous DMF, add potassium carbonate (2.0 equiv) and 2-bromoethanol (B42945) (1.2 equiv).

    • Stir the reaction mixture at 60 °C for 12 hours.

    • After cooling to room temperature, pour the mixture into water and extract with ethyl acetate (B1210297).

    • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the residue by column chromatography on silica (B1680970) gel to afford the N-(2-hydroxyethyl)-N-arylethynesulfonamide.

  • Palladium-Catalyzed Intramolecular O-Vinylation:

    • In a flame-dried Schlenk tube, combine the N-(2-hydroxyethyl)-N-arylethynesulfonamide (1.0 equiv), palladium(II) acetate (0.05 equiv), tri(o-tolyl)phosphine (0.1 equiv), and potassium carbonate (2.0 equiv).

    • Evacuate and backfill the tube with argon three times.

    • Add anhydrous toluene via syringe and stir the mixture at 100 °C for 16 hours.

    • Cool the reaction to room temperature, filter through a pad of Celite, and wash with ethyl acetate.

    • Concentrate the filtrate under reduced pressure and purify the residue by column chromatography to yield the N-tosyl-1,4-oxazine intermediate.

  • Detosylation:

    • To a solution of the N-tosyl-1,4-oxazine intermediate (1.0 equiv) in methanol, add magnesium turnings (10 equiv).

    • Stir the mixture at reflux for 4 hours.

    • Cool the reaction to room temperature and quench with saturated aqueous ammonium (B1175870) chloride solution.

    • Extract the mixture with dichloromethane.

    • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography to obtain the desired N-aryl-1,4-oxazine.

Quantitative Data:

EntryN-Aryl SubstituentYield of Vinylation (%)Yield of Detosylation (%)Overall Yield (%)
1Phenyl859076.5
24-Methoxyphenyl828872.2
34-Chlorophenyl889280.9
42-Methylphenyl758563.8
Protocol 2: Synthesis of N-Substituted 3,5-dimethyl-2H-1,4-oxazines via Base-Mediated Cyclization

This protocol details a one-pot synthesis of N-substituted 3,5-dimethyl-2H-1,4-oxazines from propargylamines and 1-chloropropan-2-one.

Experimental Workflow:

A Propargylamine (B41283) Derivative + 1-Chloropropan-2-one B K2CO3, KI (cat.) Acetonitrile (B52724), Reflux A->B Reactants C Base-Mediated Cyclization B->C Conditions D N-Substituted 3,5-dimethyl-2H-1,4-oxazine C->D Final Product

Caption: One-pot Synthesis of N-Substituted 1,4-Oxazines.

Methodology:

  • Reaction Setup:

    • To a solution of the respective propargylamine (1.0 mmol) in acetonitrile (10 mL), add potassium carbonate (2.0 mmol), and a catalytic amount of potassium iodide (0.1 mmol).

    • Add 1-chloropropan-2-one (1.2 mmol) dropwise to the stirred suspension.

  • Reaction and Workup:

    • Heat the reaction mixture to reflux and monitor the reaction progress by TLC.

    • After completion (typically 6-12 hours), cool the mixture to room temperature.

    • Filter the solid and wash with acetonitrile.

    • Concentrate the filtrate under reduced pressure.

  • Purification:

    • Purify the residue by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the pure N-substituted 3,5-dimethyl-2H-1,4-oxazine.

Quantitative Data:

EntryN-Substituent (from propargylamine)Yield (%)
1Benzyl78
24-Methoxybenzyl75
3Allyl82
4Propargyl70
5Phenyl65
Protocol 3: Gold-Catalyzed Intramolecular Hydroamination/Cyclization

This protocol describes the synthesis of N-substituted 1,4-oxazines through a gold-catalyzed intramolecular hydroamination of N-(2-hydroxyethyl)ynamides.

Experimental Workflow:

A N-(2-hydroxyethyl)ynamide B Au(I) Catalyst (e.g., IPrAuNTf2) DCM, Room Temperature A->B Reactant C Intramolecular Hydroamination/Cyclization B->C Conditions D N-Acyl/N-Sulfonyl-1,4-oxazine C->D Final Product

Caption: Gold-Catalyzed Synthesis of N-Functionalized 1,4-Oxazines.

Methodology:

  • Synthesis of N-(2-hydroxyethyl)ynamide:

    • Synthesize the ynamide precursor through established literature procedures, for example, by the reaction of the corresponding amide with a hypervalent iodine reagent and an alkyne.

  • Gold-Catalyzed Cyclization:

    • In a glovebox, dissolve the N-(2-hydroxyethyl)ynamide (1.0 equiv) in anhydrous dichloromethane.

    • Add the gold(I) catalyst (e.g., [IPrAu]NTf2, 0.02 equiv) to the solution.

    • Stir the reaction mixture at room temperature and monitor by TLC or LC-MS.

    • Upon completion (typically 1-4 hours), concentrate the reaction mixture directly.

  • Purification:

    • Purify the crude product by flash column chromatography on silica gel to yield the N-acyl or N-sulfonyl-1,4-oxazine.

Quantitative Data:

EntryN-Substituent (Acyl/Sulfonyl)Yield (%)
1Tosyl95
2Benzoyl88
3Boc92
4Acetyl85

These protocols provide robust and versatile methods for accessing N-functionalized 1,4-oxazines, which are valuable building blocks in drug discovery and materials science. The choice of protocol will depend on the desired N-substituent and the availability of starting materials. Further optimization of reaction conditions may be necessary for specific substrates.

Application

Application Notes and Protocols: 2H-1,4-Oxazine in the Synthesis of Biologically Active Compounds

For Researchers, Scientists, and Drug Development Professionals The 2H-1,4-oxazine scaffold is a privileged heterocyclic motif that forms the core of numerous biologically active compounds. Its unique structural and elec...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The 2H-1,4-oxazine scaffold is a privileged heterocyclic motif that forms the core of numerous biologically active compounds. Its unique structural and electronic properties make it a versatile building block in medicinal chemistry, leading to the development of novel therapeutic agents with a wide range of activities, including anti-cancer and anti-inflammatory properties. This document provides detailed application notes and experimental protocols for the synthesis and evaluation of two distinct classes of biologically active compounds derived from the 2H-1,4-oxazine core.

Application Note 1: Anti-Cancer 2H-Benzo[b][1][2]oxazine Derivatives as Hypoxia-Targeted Agents

Hypoxia is a common feature of solid tumors and is associated with resistance to conventional cancer therapies. 2H-Benzo[b][1][2]oxazine derivatives have been developed as hypoxia-activated prodrugs, which are selectively toxic to cancer cells in low-oxygen environments. These compounds often contain a bioreducible group that is activated under hypoxic conditions, leading to the generation of cytotoxic species that target tumor cells while sparing healthy, normoxic tissues.

One such class of compounds has been shown to down-regulate hypoxia-inducible factor 1-alpha (HIF-1α), a key transcription factor that orchestrates the cellular response to hypoxia and promotes tumor survival and angiogenesis. By inhibiting the HIF-1α pathway, these 2H-benzo[b][1][2]oxazine derivatives can disrupt the adaptive mechanisms of cancer cells to hypoxia, leading to cell cycle arrest and inhibition of tumor growth.

Quantitative Data:
CompoundCell LineConditionIC50 (µM)Reference
Compound 10 HepG2Hypoxia87 ± 1.8[3]
HepG2Normoxia>600[3]
Compound 11 HepG2Hypoxia10 ± 3.7[3]
HepG2Normoxia>1000[3]

Signaling Pathway:

G cluster_0 Hypoxic Cancer Cell Hypoxia Hypoxia (Low Oxygen) HIF1a_stabilization HIF-1α Stabilization Hypoxia->HIF1a_stabilization HIF1a_dimerization HIF-1α/ARNT Dimerization HIF1a_stabilization->HIF1a_dimerization HRE Hypoxia Response Element (HRE) Binding HIF1a_dimerization->HRE Target_Genes Target Gene Transcription (e.g., VEGF, p21) HRE->Target_Genes Tumor_Survival Tumor Survival & Angiogenesis Target_Genes->Tumor_Survival Oxazine (B8389632) 2H-Benzo[b][1,4]oxazine Derivative (Compound 10) Oxazine->HIF1a_stabilization Inhibition

Caption: Hypoxia-induced signaling pathway and the inhibitory action of 2H-benzo[b][1][2]oxazine derivatives.

Experimental Protocols:

Protocol 1: Synthesis of 2H-Benzo[b][1][2]oxazine Derivatives [3]

This protocol describes a general method for the synthesis of 2H-benzo[b][1][2]oxazine derivatives.

Materials:

Procedure:

  • To a solution of 2-aminophenol (0.001 mol) in dichloromethane (40 mL), add aqueous potassium carbonate (20% w/v) and tetrabutylammonium hydrogen sulfate (0.0005 mol).

  • Stir the mixture vigorously for 2 hours at room temperature.

  • After 2 hours, add a solution of the appropriate 2-bromoacetophenone (0.01 mol) in 20 mL of dichloromethane dropwise over 15 minutes.

  • Reflux the resulting mixture for 4-6 hours until the reaction is complete (monitored by TLC).

  • After cooling, separate the organic layer and extract the aqueous layer with dichloromethane.

  • Combine the organic layers, dry over anhydrous sodium sulfate, and evaporate the solvent in vacuo to obtain the crude product.

  • Recrystallize the crude solid from hot ethanol to yield the pure 2H-benzo[b][1][2]oxazine derivative (yields typically 87-95%).

Protocol 2: Evaluation of Cytotoxicity by MTT Assay [3]

This protocol details the procedure for assessing the cytotoxic effects of the synthesized compounds on cancer cells under normoxic and hypoxic conditions.

Materials:

  • HepG2 cells (or other suitable cancer cell line)

  • RPMI-1640 medium supplemented with 10% FBS

  • 96-well plates

  • Synthesized 2H-benzo[b][1][2]oxazine derivatives

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • DMSO

Procedure:

  • Seed HepG2 cells into 96-well plates at a density of 5 x 10³ cells/well and incubate for 24 hours.

  • Treat the cells with various concentrations of the 2H-benzo[b][1][2]oxazine derivatives. For hypoxic conditions, place the plates in a hypoxic chamber (e.g., 1% O2, 5% CO2, 94% N2). For normoxic conditions, keep the plates in a standard incubator (95% air, 5% CO2).

  • Incubate the cells for 48 hours.

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 values.

Application Note 2: Anti-Inflammatory 2H-1,4-Benzoxazin-3(4H)-one Derivatives

Neuroinflammation, mediated by activated microglia, is implicated in the pathogenesis of various neurodegenerative diseases. 2H-1,4-Benzoxazin-3(4H)-one derivatives, particularly those functionalized with a 1,2,3-triazole moiety, have emerged as potent anti-inflammatory agents. These compounds can mitigate the inflammatory response in microglial cells by activating the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Heme oxygenase-1 (HO-1) signaling pathway.[4]

Activation of the Nrf2-HO-1 pathway leads to the production of antioxidant and anti-inflammatory enzymes, which in turn reduces the levels of reactive oxygen species (ROS) and downregulates the expression of pro-inflammatory mediators such as nitric oxide (NO), interleukin-1β (IL-1β), interleukin-6 (IL-6), tumor necrosis factor-alpha (TNF-α), inducible nitric oxide synthase (iNOS), and cyclooxygenase-2 (COX-2).[4][5]

Quantitative Data:
CompoundCell LineAssayEffectReference
e2, e16, e20 BV-2NO ProductionSignificant reduction in LPS-induced NO[4]
e16 MiceAcute ToxicityFavorable safety profile[4]

Signaling Pathway:

G cluster_1 Microglial Cell LPS LPS TLR4 TLR4 LPS->TLR4 NFkB NF-κB Activation TLR4->NFkB Pro_inflammatory Pro-inflammatory Mediators (NO, IL-1β, IL-6, TNF-α, iNOS, COX-2) NFkB->Pro_inflammatory Inflammation Neuroinflammation Pro_inflammatory->Inflammation Oxazine 2H-1,4-Benzoxazin-3(4H)-one -1,2,3-triazole Derivative Keap1_Nrf2 Keap1-Nrf2 Complex Oxazine->Keap1_Nrf2 Inhibition of Nrf2 degradation Nrf2 Nrf2 Translocation to Nucleus Keap1_Nrf2->Nrf2 ARE Antioxidant Response Element (ARE) Binding Nrf2->ARE HO1 HO-1 Expression ARE->HO1 Anti_inflammatory Anti-inflammatory & Antioxidant Effects HO1->Anti_inflammatory Anti_inflammatory->NFkB Inhibition

Caption: Nrf2-HO-1 signaling pathway activation by 2H-1,4-benzoxazin-3(4H)-one derivatives in LPS-stimulated microglial cells.

Experimental Protocols:

Protocol 3: Synthesis of 2H-1,4-Benzoxazin-3(4H)-one-1,2,3-triazole Derivatives [4]

This protocol outlines the synthesis of the target compounds from 6-amino-2H-benzo[b][1][2]oxazin-3(4H)-one.

Materials:

  • 6-amino-2H-benzo[b][1][2]oxazin-3(4H)-one

  • 3-ethynylbenzoic acid

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

  • DIPEA (N,N-Diisopropylethylamine)

  • Various azide (B81097) compounds

  • DMF (Dimethylformamide)

  • Copper(I) iodide (CuI)

Procedure:

  • Synthesis of the alkyne intermediate:

    • In a round-bottom flask, dissolve 6-amino-2H-benzo[b][1][2]oxazin-3(4H)-one and 3-ethynylbenzoic acid in DMF.

    • Add HATU and DIPEA to the mixture.

    • Stir the reaction at room temperature until completion (monitored by TLC).

    • Extract the product with a suitable organic solvent, wash with brine, dry over anhydrous sodium sulfate, and purify by column chromatography to obtain 3-ethynyl-N-(3-oxo-3,4-dihydro-2H-benzo[b][1][2]oxazin-6-yl)benzamide.

  • Click reaction to form the triazole ring:

    • Dissolve the alkyne intermediate and the desired azide compound in a suitable solvent such as a mixture of t-BuOH and H2O.

    • Add a catalytic amount of copper(I) iodide.

    • Stir the reaction at room temperature until completion (monitored by TLC).

    • Work up the reaction by extracting the product, washing, drying, and purifying by column chromatography to yield the final 2H-1,4-benzoxazin-3(4H)-one-1,2,3-triazole derivative.

Protocol 4: Measurement of Nitric Oxide (NO) Production using the Griess Assay [6][7]

This protocol is for quantifying the anti-inflammatory effect of the synthesized compounds by measuring NO production in LPS-stimulated BV-2 microglial cells.

Materials:

  • BV-2 microglial cells

  • DMEM supplemented with 10% FBS

  • 96-well plates

  • Lipopolysaccharide (LPS)

  • Synthesized 2H-1,4-benzoxazin-3(4H)-one derivatives

  • Griess Reagent (contains 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride, 1% sulfanilamide, and 2.5% H3PO4)

  • Sodium nitrite (B80452) (for standard curve)

Procedure:

  • Seed BV-2 cells in a 96-well plate at a density of 4x10³ cells per well and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of the synthesized compounds for 30 minutes.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours.

  • After incubation, collect 100 µL of the culture supernatant from each well.

  • Mix the supernatant with an equal volume (100 µL) of Griess reagent in a new 96-well plate.

  • Incubate the plate at room temperature for 15 minutes in the dark.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Determine the nitrite concentration from a standard curve prepared with sodium nitrite.

Protocol 5: Western Blot Analysis for Nrf2 and HO-1 [8][9]

This protocol describes the detection of Nrf2 and HO-1 protein expression to confirm the activation of the Nrf2-HO-1 pathway.

Materials:

  • BV-2 cells

  • 6-well plates

  • LPS

  • Synthesized 2H-1,4-benzoxazin-3(4H)-one derivatives

  • RIPA buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels

  • PVDF membranes

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (anti-Nrf2, anti-HO-1, anti-β-actin)

  • HRP-conjugated secondary antibody

  • ECL chemiluminescence detection kit

Procedure:

  • Seed BV-2 cells in 6-well plates and treat with compounds and/or LPS as described in the previous protocol.

  • After treatment, wash the cells with ice-cold PBS and lyse them with RIPA buffer.

  • Determine the protein concentration of the lysates using a BCA assay.

  • Denature equal amounts of protein (e.g., 30 µg) by boiling in SDS sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1-2 hours at room temperature.

  • Incubate the membrane with primary antibodies against Nrf2, HO-1, and a loading control (e.g., β-actin) overnight at 4°C.

  • Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1-2 hours at room temperature.

  • Wash the membrane again with TBST.

  • Detect the protein bands using an ECL chemiluminescence detection kit and an imaging system.

  • Quantify the band intensities and normalize to the loading control to determine the relative protein expression levels.

References

Method

Catalytic Routes to Substituted 2H-1,4-Oxazines: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and experimental protocols for the catalytic synthesis of substituted 2H-1,4-oxazines, a heterocyclic scaf...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the catalytic synthesis of substituted 2H-1,4-oxazines, a heterocyclic scaffold of significant interest in medicinal chemistry and drug development. The methodologies presented herein focus on efficient catalytic systems that offer advantages in terms of yield, substrate scope, and reaction conditions.

Introduction

The 2H-1,4-oxazine core is a privileged structural motif found in numerous biologically active compounds and natural products. Its derivatives have demonstrated a wide range of pharmacological activities, making them attractive targets for synthetic chemists in the pharmaceutical industry. This document outlines key catalytic methods for the synthesis of substituted 2H-1,4-oxazines, with a focus on copper, gold, and palladium-based catalysis, as well as domino reactions. Detailed protocols and tabulated data are provided to facilitate the practical application of these methods in a research and development setting.

Copper-Catalyzed Synthesis of 2H-1,4-Benzoxazin-3(4H)-ones

Copper catalysis offers a cost-effective and efficient approach for the synthesis of N-substituted 2H-1,4-benzoxazin-3(4H)-ones. A prominent method involves the one-pot reaction of 2-halophenols with 2-chloroacetamides. This cascade reaction proceeds via a nucleophilic substitution followed by a copper-catalyzed intramolecular C-N coupling cyclization.[1][2][3][4]

Quantitative Data Summary
Entry2-Halophenol2-Chloroacetamide (B119443)Catalyst/LigandBaseSolventTemp (°C)Time (h)Yield (%)Reference
12-IodophenolN-Phenyl-2-chloroacetamideCuI (10 mol%) / 1,10-Phenanthroline (B135089) (20 mol%)Cs2CO3Dioxane902485[1][2]
22-BromophenolN-Phenyl-2-chloroacetamideCuI (10 mol%) / 1,10-Phenanthroline (20 mol%)Cs2CO3Dioxane902478[1][2]
34-Methyl-2-iodophenolN-Phenyl-2-chloroacetamideCuI (10 mol%) / 1,10-Phenanthroline (20 mol%)Cs2CO3Dioxane902482[1][2]
42-IodophenolN-Benzyl-2-chloroacetamideCuI (10 mol%) / 1,10-Phenanthroline (20 mol%)Cs2CO3Dioxane902488[1][2]
52-IodophenolN-(4-Methoxyphenyl)-2-chloroacetamideCuI (10 mol%) / 1,10-Phenanthroline (20 mol%)Cs2CO3Dioxane902481[1][2]
Experimental Protocol: Copper-Catalyzed Synthesis

General Procedure for the Synthesis of N-Substituted 2H-1,4-Benzoxazin-3(4H)-ones:

A mixture of the 2-halophenol (1.0 mmol), 2-chloroacetamide (1.2 mmol), CuI (0.1 mmol), 1,10-phenanthroline (0.2 mmol), and Cs2CO3 (2.2 mmol) in dioxane (5 mL) is stirred in a sealed tube at 90 °C for 24 hours. After completion of the reaction (monitored by TLC), the mixture is cooled to room temperature, diluted with ethyl acetate, and filtered. The filtrate is washed with water and brine, dried over anhydrous Na2SO4, and concentrated under reduced pressure. The residue is purified by column chromatography on silica (B1680970) gel to afford the desired product.[1][2]

Catalytic Cycle

Copper_Catalyzed_Synthesis 2-Halophenol 2-Halophenol Intermediate_A N-(2-halophenoxy)acetamide 2-Halophenol->Intermediate_A Nucleophilic Substitution 2-Chloroacetamide 2-Chloroacetamide 2-Chloroacetamide->Intermediate_A Cu(III) Intermediate Cu(III) Intermediate Intermediate_A->Cu(III) Intermediate Oxidative Addition Cu(I) Catalyst Cu(I) Catalyst Cu(I) Catalyst->Cu(III) Intermediate Product 2H-1,4-Benzoxazin-3(4H)-one Cu(III) Intermediate->Product Reductive Elimination Product->Cu(I) Catalyst Regeneration Gold_Catalyzed_Synthesis Substrate N-(2-alkynyl)aryl benzamide Au_pi_complex Gold-π-alkyne Complex Substrate->Au_pi_complex Coordination Au(I) Catalyst Au(I) Catalyst Au(I) Catalyst->Au_pi_complex Vinyl_gold_intermediate Vinyl-Gold Intermediate Au_pi_complex->Vinyl_gold_intermediate 6-exo-dig Cyclization Product 4H-Benzo[d][1,3]oxazine Vinyl_gold_intermediate->Product Protodeauration Product->Au(I) Catalyst Regeneration Palladium_Catalyzed_Synthesis Pd(0) Pd(0) Pd_pi_allyl_complex π-Allyl-Pd(II) Complex Pd(0)->Pd_pi_allyl_complex Oxidative Addition Propargylic_Carbonate Propargylic_Carbonate Propargylic_Carbonate->Pd_pi_allyl_complex Intermediate_B Palladium Intermediate Pd_pi_allyl_complex->Intermediate_B Nucleophilic Attack o-Aminophenol o-Aminophenol o-Aminophenol->Intermediate_B Product 3,4-Dihydro-2H-1,4-benzoxazine Intermediate_B->Product Reductive Elimination Product->Pd(0) Regeneration

References

Application

Application Notes &amp; Protocols: Solid-Phase Synthesis of 2H-1,4-Oxazine Libraries

For Researchers, Scientists, and Drug Development Professionals Application Note: Leveraging Solid-Phase Synthesis for 2H-1,4-Oxazine Library Generation Introduction The 2H-1,4-oxazine scaffold is a privileged heterocycl...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Application Note: Leveraging Solid-Phase Synthesis for 2H-1,4-Oxazine Library Generation

Introduction

The 2H-1,4-oxazine scaffold is a privileged heterocyclic motif of significant interest in medicinal chemistry and drug discovery.[1][2] Derivatives of this core structure have demonstrated a wide spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, antioxidant, and antitubercular properties.[1][2] Specific applications include the development of epidermal growth factor receptor (EGFR) inhibitors for non-small cell lung cancer and novel ferroptosis inhibitors for treating acute organ injury.[3][4]

The generation of diverse chemical libraries is a cornerstone of modern drug discovery. Solid-phase organic synthesis (SPOS) offers a powerful and efficient platform for this purpose, streamlining the synthetic process and facilitating purification.[5][6] Key advantages of SPOS include the use of excess reagents to drive reactions to completion and the simple filtration-based removal of unreacted materials, which circumvents tedious solution-phase purification steps.[6] This methodology is particularly well-suited for constructing libraries of complex heterocycles like 2H-1,4-oxazines.

Strategy: Cyclization-Cleavage for High Purity

A highly effective strategy in solid-phase synthesis is the "cyclization-cleavage" or "cyclorelease" approach.[5] In this method, the final ring-forming (cyclization) step simultaneously liberates the target molecule from the solid support. This ensures that only the desired heterocyclic products are released into the solution, dramatically increasing the purity of the crude product, as incomplete or side-reaction products remain attached to the resin.[5] This application note outlines a general workflow and protocol for the solid-phase synthesis of a 2H-1,4-oxazine library based on this efficient principle.

Visualized Workflows and Pathways

The following diagrams illustrate the general workflow for solid-phase synthesis and a proposed synthetic pathway for generating 2H-1,4-oxazine libraries.

Solid-Phase Synthesis Workflow cluster_prep Resin Preparation cluster_synthesis On-Bead Synthesis cluster_release Product Release & Analysis Resin Select Resin (e.g., 2-CTC) Swell Swell Resin (DCM/DMF) Resin->Swell Load Load First Building Block Swell->Load Wash1 Wash Load->Wash1 React On-Resin Reaction(s) Wash1->React Wash2 Wash React->Wash2 Cleave Cyclization & Cleavage (TFA) Wash2->Cleave Isolate Isolate & Purify Cleave->Isolate Analyze Characterize (HPLC, MS, NMR) Isolate->Analyze

Caption: General workflow for solid-phase library synthesis.

Synthetic Pathway for 2H-1,4-Oxazines Proposed Solid-Phase Synthesis Pathway Resin Resin (2-CTC) Step1 Step 1: LoadingImmobilize N-Boc-2-aminophenol(DIPEA, DCM) Resin->Step1 Resin_Loaded Resin O-Ar-NH(Boc) Step1->Resin_Loaded Step2 Step 2: AlkylationAdd α-bromo ketone (R1-CO-CHBr-R2)(K2CO3, DMF) Resin_Loaded->Step2 Resin_Alkylated Resin O-Ar-N(Boc)-CH(R2)-CO-R1 Step2->Resin_Alkylated Step3 Step 3: DeprotectionRemove Boc group(TFA, DCM) Resin_Alkylated->Step3 Resin_Deprotected Resin O-Ar-NH-CH(R2)-CO-R1 Step3->Resin_Deprotected Step4 Step 4: Cyclization & CleavageAcid-catalyzed cyclodehydration(TFA/H2O/TIPS) Resin_Deprotected->Step4 Product 2H-1,4-Oxazine Library (R1, R2 diversity) Step4->Product

Caption: Proposed pathway for solid-phase 2H-1,4-oxazine synthesis.

Biological Applications of 1,4-Oxazines cluster_apps Therapeutic Potential Core 2H-1,4-Oxazine Scaffold Anticancer Anticancer Core->Anticancer EGFR EGFR Inhibition Core->EGFR Ferroptosis Ferroptosis Inhibition Core->Ferroptosis AntiInflammatory Anti-inflammatory Core->AntiInflammatory Antitubercular Antitubercular Core->Antitubercular Antimicrobial Antimicrobial Core->Antimicrobial

Caption: Biological applications of the 1,4-oxazine scaffold.

Experimental Protocols

General Solid-Phase Synthesis Methods

The following are general procedures adapted for manual solid-phase synthesis.[7]

  • Resin Swelling: The resin is swelled in a suitable solvent (e.g., Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)) for 30-60 minutes in a fritted reaction vessel prior to the first reaction step.[7]

  • Washing Protocol: To remove excess reagents and by-products after each step, the resin is typically washed sequentially with DMF (3x), DCM (3x), and Methanol (MeOH) (3x). The resin is agitated in the wash solvent for 3-5 minutes before draining.[8]

  • Drying: Before cleavage or when obtaining a dry weight, the resin is washed with a volatile solvent (DCM, MeOH) and dried under a stream of nitrogen or in a vacuum desiccator.[8]

Protocol: Synthesis of a 2H-1,4-Oxazine Library

This protocol describes a plausible four-step sequence for generating a library of 2,3-disubstituted 2H-1,4-benzoxazines on a 2-chlorotrityl chloride (2-CTC) resin.

Materials:

  • 2-Chlorotrityl chloride (2-CTC) resin

  • N-Boc-2-aminophenol derivatives

  • A library of α-bromo ketones

  • Dichloromethane (DCM), N,N-Dimethylformamide (DMF)

  • N,N-Diisopropylethylamine (DIPEA)

  • Potassium Carbonate (K₂CO₃)

  • Trifluoroacetic acid (TFA)

  • Triisopropylsilane (TIPS)

Procedure:

  • Resin Preparation and Loading:

    • Add 2-CTC resin (1.0 g, 1.5 mmol/g loading) to a reaction vessel and swell in DCM (15 mL) for 30 min.

    • Drain the DCM. Add a solution of N-Boc-2-aminophenol (2.0 equiv.) and DIPEA (4.0 equiv.) in DCM.

    • Agitate the mixture at room temperature for 4 hours.

    • Drain the reaction mixture and wash the resin according to the general washing protocol. Cap any unreacted sites by washing with a solution of DCM/MeOH/DIPEA (17:2:1) for 30 min.

    • Wash the resin again and dry a small sample to determine loading efficiency by gravimetric analysis.

  • On-Resin Alkylation:

    • Swell the resin-bound aminophenol in DMF (15 mL).

    • Add the desired α-bromo ketone (3.0 equiv.) and K₂CO₃ (5.0 equiv.).

    • Agitate the mixture at 50 °C for 16 hours.

    • Drain the solution and wash the resin thoroughly using the general washing protocol to remove all excess reagents.

  • Boc-Group Deprotection:

    • Wash the resin with DCM.

    • Treat the resin with a solution of 20% TFA in DCM (v/v) for 30 minutes.

    • Drain and repeat the TFA treatment for another 30 minutes to ensure complete deprotection.

    • Wash the resin with DCM, 10% DIPEA in DMF (to neutralize), and finally follow the full general washing protocol.

  • Cyclization and Cleavage:

    • Wash the deprotected resin with DCM and dry thoroughly.

    • Add the cleavage cocktail: TFA/TIPS/H₂O (95:2.5:2.5) (10 mL per gram of initial resin).[6]

    • Agitate the mixture at room temperature for 2 hours. This step facilitates the intramolecular cyclodehydration to form the 2H-1,4-oxazine ring and cleaves the product from the support.

    • Filter the resin and collect the filtrate. Wash the resin with additional fresh TFA and DCM, combining the filtrates.

    • Concentrate the filtrate in vacuo. Precipitate the crude product with cold diethyl ether, centrifuge, and decant the ether.

    • Purify the final product via preparative HPLC. Characterize by LC-MS and NMR.

Data Presentation

Representative Library Data

The described protocol can be used to generate a library of compounds. The following table represents a hypothetical set of analogs with expected outcomes based on typical solid-phase synthesis yields.

Compound IDR¹ SubstituentR² SubstituentMW ( g/mol )Yield (%)Purity (%)
OXA-001 PhenylH223.2685>95
OXA-002 4-Cl-PhenylH257.7082>95
OXA-003 MethylMethyl175.2191>95
OXA-004 ThienylH229.2978>90
Summary of Reported Biological Activity

The 2H-benzo[b][9][10]oxazine scaffold has been evaluated for various biological activities. The table below summarizes key findings from the literature.

CompoundBiological Target / Cell LineActivity MetricReported ValueSource
Oxazine (B8389632) Derivative 10Hypoxic HepG2 Cancer CellsIC₅₀87 ± 1.8 µM[9]
Oxazine Derivative 11Hypoxic HepG2 Cancer CellsIC₅₀10 ± 3.7 µM[9]
Compound 4a EGFR KinaseIC₅₀0.041 µM[3]
Compound 4a NCI-H1975 Cancer CellsGI₅₀0.079 µM[3]
Compound NYY-6a RSL3-induced FerroptosisEC₅₀~50 nM[4]

References

Method

The Role of 2H-1,4-Oxazines in Asymmetric Synthesis: Applications and Protocols for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals The 2H-1,4-oxazine scaffold is a privileged heterocyclic motif present in a wide array of biologically active molecules and natural products. Its unique str...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The 2H-1,4-oxazine scaffold is a privileged heterocyclic motif present in a wide array of biologically active molecules and natural products. Its unique structural and electronic properties make it an attractive building block in medicinal chemistry. In the realm of asymmetric synthesis, chiral 2H-1,4-oxazine derivatives serve as versatile intermediates for the stereoselective preparation of complex molecules, including potent drug candidates. This document provides detailed application notes and experimental protocols for the asymmetric synthesis of 2H-1,4-oxazine derivatives and highlights their significance in drug development, particularly in the areas of oncology and infectious diseases.

Application Notes

Chiral 2H-1,4-oxazine derivatives are of paramount importance in the synthesis of enantiomerically pure compounds. Their applications span from being key intermediates in the synthesis of approved drugs to acting as novel therapeutic agents themselves.

1. Intermediates for Bioactive Molecules:

Enantiomerically pure 1,4-oxazine derivatives are crucial building blocks for the synthesis of various biologically active compounds. For instance, they are key precursors for the synthesis of morpholines, a core structure in many pharmaceuticals. The asymmetric hydrogenation of 2-substituted dehydromorpholines provides a direct route to chiral morpholine (B109124) derivatives with high enantiopurity.[1]

2. Anticancer Agents:

Derivatives of 2H-benzo[b][2][3]oxazine have emerged as promising candidates for cancer therapy. Certain compounds have been shown to selectively inhibit the growth of hypoxic cancer cells by down-regulating key hypoxia-induced genes such as HIF-1α, p21, and VEGF.[4][5] This targeted approach offers a potential avenue for treating solid tumors that are often resistant to conventional therapies due to their hypoxic microenvironment.

Furthermore, 2H-[2][3]oxazino-[2,3-f]quinazolin derivatives have been developed as potent and irreversible Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors (TKIs).[6][7] These compounds have shown significant activity against EGFR-mutant non-small cell lung cancer (NSCLC), including strains resistant to first-generation TKIs.[6][7]

3. Antiviral and Antibacterial Agents:

The 1,4-oxazine nucleus is a key component in several antiviral and antibacterial drugs. The development of efficient asymmetric syntheses for chiral 1,4-oxazine derivatives is therefore critical for the production of these therapeutic agents in their active, enantiomerically pure forms.

Asymmetric Synthesis Strategies and Protocols

Several effective methods have been developed for the asymmetric synthesis of 2H-1,4-oxazine derivatives, affording high yields and excellent enantioselectivities. Below are detailed protocols for three prominent methods.

Quantitative Data Summary
Synthesis MethodSubstrateCatalyst/ReagentYield (%)Enantiomeric Excess (ee) (%)
Metal-Free Synthesis from Chiral EpoxidesChiral 2,3-epoxy-4-trityloxybutanolBase (e.g., KOH)52-9495 to >99
Asymmetric Hydrogenation of Dehydromorpholines2-Substituted DehydromorpholinesSKP-Rh complexQuantitativeup to 99
One-Pot Asymmetric Transfer Hydrogenation/CyclizationSulfonamide-tethered alkynones(S,S)-mesityleneRuClTsDPEN / AuCl(PPh₃)/AgNTf₂Moderate to GoodExcellent retention
Experimental Protocols

Protocol 1: Metal-Free Asymmetric Synthesis of Chiral 3-Hydroxymethyl-1,4-benzoxazines from Chiral Epoxides

This protocol describes a mild and metal-free method for the synthesis of enantiomerically pure 3-hydroxymethyl-1,4-benzoxazine derivatives from chiral 2,3-epoxy-4-trityloxybutanol. The reaction proceeds via a base-promoted cyclization.

Materials:

  • Chiral 2,3-epoxy-4-trityloxybutanol

  • Potassium hydroxide (B78521) (KOH)

  • Suitable solvent (e.g., a mixture of t-BuOH and H₂O)

  • Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Procedure:

  • To a solution of the chiral 2,3-epoxy-4-trityloxybutanol in a suitable solvent system (e.g., t-BuOH/H₂O), add a stoichiometric amount of a base such as potassium hydroxide.

  • Stir the reaction mixture at room temperature for the time specified in the relevant literature (typically several hours) until the reaction is complete, as monitored by thin-layer chromatography (TLC).

  • Upon completion, neutralize the reaction mixture with a suitable acid (e.g., dilute HCl).

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to afford the enantiomerically pure 3-hydroxymethyl-1,4-benzoxazine derivative.

  • Characterize the final product by standard analytical techniques (NMR, HRMS, etc.) and determine the enantiomeric excess by chiral HPLC analysis.

Protocol 2: Rhodium-Catalyzed Asymmetric Hydrogenation of 2-Substituted Dehydromorpholines

This protocol details the asymmetric hydrogenation of 2-substituted dehydromorpholines to yield chiral morpholines with high enantioselectivity using a rhodium catalyst.[1]

Materials:

  • 2-Substituted dehydromorpholine substrate

  • [Rh(cod)₂]SbF₆

  • (R,R,R)-SKP chiral phosphine (B1218219) ligand

  • Dichloromethane (DCM) as solvent

  • Hydrogen gas (H₂)

  • High-pressure reactor

Procedure:

  • In a glovebox, charge a high-pressure reactor with the 2-substituted dehydromorpholine substrate, the rhodium precursor ([Rh(cod)₂]SbF₆), and the chiral ligand ((R,R,R)-SKP) in dichloromethane.

  • Seal the reactor and purge with hydrogen gas several times.

  • Pressurize the reactor with hydrogen to the desired pressure (refer to specific literature for optimal pressure).

  • Stir the reaction mixture at the specified temperature for the required duration until the reaction is complete (monitored by GC or LC-MS).

  • Carefully vent the reactor and concentrate the reaction mixture under reduced pressure.

  • Purify the resulting chiral morpholine derivative by column chromatography.

  • Determine the yield and enantiomeric excess of the product.

Protocol 3: One-Pot Ru/Au Catalyzed Asymmetric Transfer Hydrogenation/Cyclization

This protocol describes a one-pot synthesis of chiral 3,4-dihydro-2H-1,4-oxazines from sulfonamide-tethered alkynones using a relay catalysis system.[2]

Materials:

  • Sulfonamide-tethered alkynone

  • (S,S)-mesityleneRuClTsDPEN

  • Formic acid (HCOOH)

  • AuCl(PPh₃)

  • AgNTf₂

  • Suitable solvent (e.g., 1,2-dichloroethane)

Procedure:

  • Asymmetric Transfer Hydrogenation:

    • To a solution of the sulfonamide-tethered alkynone in the chosen solvent, add the ruthenium catalyst ((S,S)-mesityleneRuClTsDPEN) and formic acid.

    • Stir the mixture at the specified temperature until the alkynone is completely converted to the corresponding chiral alkynol (monitored by TLC or LC-MS).

  • Cyclization:

    • To the reaction mixture containing the chiral alkynol, add the gold catalyst (AuCl(PPh₃)) and the silver salt co-catalyst (AgNTf₂).

    • Continue stirring at the same or an adjusted temperature.

    • After a certain period, add a second portion of formic acid to promote the isomerization to the final product.

  • Work-up and Purification:

    • Once the reaction is complete, quench the reaction and perform a standard aqueous work-up.

    • Extract the product with an organic solvent, dry the organic layer, and concentrate.

    • Purify the crude product by column chromatography to obtain the chiral 3,4-dihydro-2H-1,4-oxazine.

    • Analyze the product for yield and enantiomeric excess.

Visualizations

Signaling Pathways and Experimental Workflows

experimental_workflow cluster_synthesis Asymmetric Synthesis of Chiral 2H-1,4-Oxazines cluster_application Applications in Drug Discovery start Starting Materials (e.g., Epoxides, Alkynones) reaction Asymmetric Reaction - Metal-Free Cyclization - Asymmetric Hydrogenation - One-Pot Relay Catalysis start->reaction product Chiral 2H-1,4-Oxazine Derivatives reaction->product intermediate Key Synthetic Intermediate product->intermediate bioactive Biologically Active Compound Synthesis intermediate->bioactive drug Therapeutic Agents (e.g., Anticancer, Antiviral) bioactive->drug

Caption: General workflow for the asymmetric synthesis and application of 2H-1,4-oxazines.

hif1a_pathway cluster_hypoxia Hypoxic Cancer Cell hypoxia Hypoxia (Low Oxygen) hif1a_stabilization HIF-1α Stabilization hypoxia->hif1a_stabilization hif1_dimerization HIF-1α/HIF-1β Dimerization hif1a_stabilization->hif1_dimerization hre_binding Binding to HRE (Hypoxia Response Element) hif1_dimerization->hre_binding gene_transcription Transcription of Target Genes (VEGF, p21, etc.) hre_binding->gene_transcription tumor_progression Tumor Progression & Therapy Resistance gene_transcription->tumor_progression oxazine 2H-Benzo[b][1,4]oxazine Derivative oxazine->hif1a_stabilization Inhibition egfr_pathway cluster_cell Cancer Cell egf EGF (Epidermal Growth Factor) egfr EGFR (Tyrosine Kinase Domain) egf->egfr dimerization Dimerization & Autophosphorylation egfr->dimerization downstream Downstream Signaling (e.g., PI3K/Akt, MAPK) dimerization->downstream proliferation Cell Proliferation, Survival, Metastasis downstream->proliferation oxazino_quinazolin 2H-[1,4]Oxazino- [2,3-f]quinazolin Derivative oxazino_quinazolin->egfr Inhibition

References

Application

Illuminating Cellular Processes: Application Notes and Protocols for 2H-1,4-Oxazine-Based Fluorescent Probes

For Researchers, Scientists, and Drug Development Professionals The development of novel fluorescent probes is paramount for advancing our understanding of complex biological systems. Among the diverse array of fluoropho...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The development of novel fluorescent probes is paramount for advancing our understanding of complex biological systems. Among the diverse array of fluorophores, the 2H-1,4-oxazine scaffold has emerged as a promising platform for the design of sophisticated probes for bioimaging and sensing applications. This document provides detailed application notes and experimental protocols for the synthesis and utilization of 2H-1,4-oxazine-based fluorescent probes, tailored for researchers, scientists, and professionals in the field of drug development.

Introduction to 2H-1,4-Oxazine-Based Fluorescent Probes

2H-1,4-oxazine derivatives are heterocyclic compounds that can be chemically modified to create fluorescent probes with a range of photophysical properties. These probes are increasingly utilized for the detection of various analytes and for monitoring dynamic processes within living cells. Their utility stems from the ability to modulate their fluorescence in response to specific biological events, such as enzymatic activity or the presence of reactive oxygen species (ROS).

Key Applications and Featured Probes

This section details the application of specific 2H-1,4-oxazine-based probes for the detection of aminopeptidase (B13392206) N (APN) and peroxynitrite (ONOO⁻), two key players in various physiological and pathological processes.

Detection of Aminopeptidase N (APN) Activity

Aminopeptidase N (APN/CD13) is a zinc-dependent metalloprotease that is overexpressed in various cancer cells and is involved in tumor invasion, metastasis, and angiogenesis. A novel fluorogenic probe based on the 2H-1,4-oxazine scaffold has been developed to selectively detect APN activity.

Sensing Mechanism: The probe is designed with a changeable π-conjugation system. A recognition moiety, such as an alanine (B10760859) residue, is attached to the nitrogen atom of the oxazine (B8389632) ring, disrupting the conjugation and rendering the probe non-fluorescent. In the presence of APN, the alanine group is selectively cleaved, restoring the π-conjugation of the oxazine fluorophore and leading to a "turn-on" fluorescence signal.[1] This strategy effectively minimizes background fluorescence and avoids false-positive signals that can arise from non-specific interactions, for instance with albumin.[1]

DOT Diagram: Aminopeptidase N Detection Pathway

APN_Sensing_Pathway Probe Non-fluorescent 2H-1,4-Oxazine Probe (Alanine-conjugated) Cleavage Enzymatic Cleavage of Alanine Probe->Cleavage Presence of APN APN Aminopeptidase N (APN) APN->Cleavage Fluorophore Fluorescent 2H-1,4-Oxazine Fluorophore Cleavage->Fluorophore Fluorescence Fluorescence Emission Fluorophore->Fluorescence

Caption: Signaling pathway for APN detection.

Detection of Peroxynitrite (ONOO⁻)

Peroxynitrite is a potent reactive nitrogen species (RNS) implicated in a variety of pathological conditions, including inflammation and neurodegenerative diseases. A specialized 2H-1,4-oxazine-based probe, JDO-ONOO, has been engineered for the sensitive and selective detection of peroxynitrite.

Sensing Mechanism: The JDO-ONOO probe is a "turn-on" fluorescent sensor. The 2H-1,4-oxazine core is modified to be in a non-fluorescent state. Upon reaction with peroxynitrite, a specific chemical transformation is triggered, leading to the formation of a highly fluorescent product. This reaction is highly specific to peroxynitrite, with minimal cross-reactivity with other reactive oxygen and nitrogen species.

DOT Diagram: Peroxynitrite Detection Workflow

Peroxynitrite_Detection_Workflow Start Start: Cells of Interest Incubate Incubate with JDO-ONOO Probe Start->Incubate Induce Induce Peroxynitrite (e.g., with SIN-1) Incubate->Induce Optional Image Fluorescence Imaging Incubate->Image Basal Level Induce->Image Analyze Analyze Fluorescence Intensity Image->Analyze

Caption: Experimental workflow for peroxynitrite detection.

Quantitative Data Summary

The following table summarizes the key photophysical and performance characteristics of the featured 2H-1,4-oxazine-based fluorescent probes.

Probe NameTarget AnalyteExcitation (nm)Emission (nm)Quantum Yield (Φ)Detection LimitReference
APN-OxazineAminopeptidase N~650~670Not Reported0.8 ng/mL[2]
JDO-ONOOPeroxynitriteNot Reported703Not Reported3.7 nM
PZ-NCopper (II) ionsNot ReportedNot ReportedNot Reported1.93 nM[3]

Experimental Protocols

This section provides detailed protocols for the synthesis of the 2H-benzo[b][4][5]oxazine core structure and for the application of oxazine-based probes in live-cell imaging.

Protocol 1: General Synthesis of 2H-benzo[b][4][5]oxazine Derivatives

This protocol is adapted from a method for synthesizing a library of 2H-benzo[b][4][5]oxazine derivatives.[1][5]

Materials:

Procedure:

  • Dissolve the 2-aminophenol derivative (0.001 mol) in dichloromethane (40 mL).

  • Add aqueous potassium carbonate (20% w/v) and tetrabutylammonium hydrogen sulfate (0.0005 mol) to the solution.

  • Stir the mixture vigorously at room temperature for 2 hours.

  • Add the appropriate α-bromo ketone or related electrophile to the reaction mixture and continue stirring at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Once the reaction is complete, separate the organic layer.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate and filter.

  • Evaporate the solvent under reduced pressure to obtain the crude product.

  • Recrystallize the crude product from hot ethanol to yield the pure 2H-benzo[b][4][5]oxazine derivative.[5]

  • Characterize the final product using ¹H NMR, ¹³C NMR, and HRMS.

DOT Diagram: Synthesis Workflow

Synthesis_Workflow Start Start: Starting Materials (2-Aminophenol, Electrophile) Reaction Reaction in DCM with K₂CO₃ and TBAHS Start->Reaction Workup Aqueous Workup (Extraction and Washing) Reaction->Workup Drying Drying and Solvent Evaporation Workup->Drying Purification Purification (Recrystallization) Drying->Purification Characterization Characterization (NMR, HRMS) Purification->Characterization

Caption: General workflow for the synthesis of 2H-benzo[b][4][5]oxazine derivatives.

Protocol 2: Live-Cell Imaging with 2H-1,4-Oxazine-Based Fluorescent Probes

This is a general protocol for staining and imaging live cells with 2H-1,4-oxazine-based probes. Optimization of probe concentration, incubation time, and imaging parameters may be required for specific probes and cell types.

Materials:

  • Cells of interest cultured on glass-bottom dishes or chamber slides

  • 2H-1,4-Oxazine-based fluorescent probe stock solution (e.g., 1 mM in DMSO)

  • Live-cell imaging medium (e.g., phenol (B47542) red-free DMEM or HBSS)

  • Phosphate-buffered saline (PBS)

  • Fluorescence microscope equipped with appropriate filters and a live-cell imaging chamber

Procedure:

  • Cell Preparation: Culture cells to the desired confluency (typically 60-80%) on a suitable imaging vessel.

  • Probe Preparation: Prepare a working solution of the fluorescent probe by diluting the stock solution in pre-warmed live-cell imaging medium to the final desired concentration (typically in the range of 1-10 µM).

  • Cell Staining: a. Remove the culture medium from the cells. b. Wash the cells once with pre-warmed PBS. c. Add the probe-containing imaging medium to the cells.

  • Incubation: Incubate the cells with the probe for a specific duration (e.g., 15-60 minutes) at 37°C in a CO₂ incubator. The optimal incubation time should be determined empirically.

  • Washing (Optional): For some probes, a washing step may be necessary to remove excess unbound probe and reduce background fluorescence. Remove the probe solution and wash the cells 2-3 times with pre-warmed live-cell imaging medium.

  • Imaging: a. Add fresh, pre-warmed live-cell imaging medium to the cells. b. Place the imaging dish on the stage of the fluorescence microscope equipped with a live-cell incubation chamber (maintaining 37°C and 5% CO₂). c. Excite the probe using the appropriate wavelength and collect the emission using the corresponding filter set. d. Acquire images using the lowest possible excitation power and exposure time to minimize phototoxicity.

  • Data Analysis: Analyze the fluorescence intensity in the region of interest to quantify the probe's response.

Conclusion

2H-1,4-Oxazine-based fluorescent probes represent a versatile and powerful tool for researchers in cell biology and drug development. The ability to tailor their structure to achieve specific photophysical properties and analyte reactivity opens up new avenues for visualizing and quantifying complex cellular processes. The protocols and data presented here provide a foundation for the successful application of these innovative probes in your research endeavors.

References

Method

Application of 2H-1,4-Oxazine in Materials Science: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and protocols on the utilization of 2H-1,4-oxazine and its derivatives in materials science. The focus is...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols on the utilization of 2H-1,4-oxazine and its derivatives in materials science. The focus is on the synthesis and characterization of advanced polymers, including polybenzoxazines and poly(2-oxazine)s, highlighting their potential in high-performance coatings, thermosets, and biomedical materials.

Application in High-Performance Thermosetting Polymers: Polybenzoxazines

2H-1,4-Oxazine derivatives, specifically benzoxazines, are key precursors for the synthesis of polybenzoxazines, a class of high-performance thermosetting polymers. These materials offer significant advantages over traditional phenolic resins, such as near-zero volumetric change upon curing, low water absorption, excellent thermal stability, and high char yield.[1] The molecular design flexibility of benzoxazine (B1645224) monomers allows for the tailoring of properties for specific applications, including aerospace composites, electronic packaging, and fire-retardant materials.[2][3]

Quantitative Data Presentation
PropertyMonomer/Polymer SystemValueReference
Curing Temperature Vanillin-based benzoxazine (Van-JD)207.1 °C[4]
Thymol-based benzoxazine (Thy-JD)262.5 °C[4]
Carvacrol-based benzoxazine (Car-JD)256.1 °C[4]
Glass Transition Temperature (Tg) Poly(2-ethyl-2-oxazine)~80 °C[5]
Poly(2-propyl-2-oxazine)~55 °C[5]
Degradation Temperature (Td10) Bis-oxazine polycyclic thermoset300 °C[1]
Heat Release Capacity (HRC) Bis-oxazine polycyclic thermoset120 J·g⁻¹·K⁻¹[1]
Experimental Protocols

Protocol 1: Synthesis of a Bio-based Benzoxazine Monomer (Van-JD)

This protocol describes the synthesis of a vanillin-based benzoxazine monomer using a Mannich condensation reaction.[4]

Materials:

  • Vanillin (B372448)

  • Polyether diamine (Jeffamine D-230)

  • Paraformaldehyde

  • 1,4-Dioxane (B91453) (solvent)

  • Magnetic stirrer with heating plate

  • Round bottom flask with condenser

  • Rotary evaporator

Procedure:

  • Dissolve polyether diamine and paraformaldehyde in 1,4-dioxane in a round bottom flask.

  • Heat the mixture to 80 °C with stirring under a nitrogen atmosphere for 30 minutes.

  • Add vanillin to the reaction mixture and continue stirring at 100 °C.

  • Monitor the reaction progress using thin-layer chromatography.

  • Once the reaction is complete, remove the solvent using a rotary evaporator to obtain the crude benzoxazine monomer.

  • Purify the monomer using column chromatography.

Protocol 2: Thermal Curing of Benzoxazine Monomer

This protocol outlines the thermal polymerization of a synthesized benzoxazine monomer to form a polybenzoxazine thermoset.

Materials:

  • Benzoxazine monomer

  • Differential Scanning Calorimeter (DSC)

  • Thermogravimetric Analyzer (TGA)

  • Oven

Procedure:

  • Place a small amount of the benzoxazine monomer (5-10 mg) in a DSC pan.

  • Heat the sample under a nitrogen atmosphere at a constant rate (e.g., 10 °C/min) to determine the exothermic curing temperature.

  • For bulk polymerization, place the monomer in a mold and heat it in an oven following a staged curing cycle based on the DSC results (e.g., 1 hour at 180 °C, 2 hours at 200 °C, and 1 hour at 220 °C).

  • Characterize the thermal stability of the cured polybenzoxazine using TGA by heating the sample from room temperature to 800 °C at a rate of 10 °C/min in a nitrogen atmosphere.

Experimental Workflow

experimental_workflow_polybenzoxazine cluster_synthesis Monomer Synthesis cluster_polymerization Polymerization cluster_characterization Characterization s1 Reactants: - Phenolic Compound - Primary Amine - Formaldehyde s2 Mannich Condensation s1->s2 s3 Purification s2->s3 p1 Thermal Curing s3->p1 p2 Ring-Opening Polymerization p1->p2 c1 DSC (Curing Profile) p2->c1 c2 TGA (Thermal Stability) p2->c2 c3 FT-IR (Structural Analysis) p2->c3

Workflow for Polybenzoxazine Synthesis and Characterization.

Application in Functional Polymers: Poly(2-oxazine)s

Poly(2-oxazine)s are a class of polymers synthesized through the cationic ring-opening polymerization (CROP) of 2-substituted-2-oxazine monomers. These polymers are gaining interest for various applications, including as thermoresponsive materials and in drug delivery systems, due to their biocompatibility and tunable properties.[6][7] The additional methylene (B1212753) group in the poly(2-oxazine) backbone compared to their poly(2-oxazoline) analogues imparts greater flexibility and hydrophobicity.[6]

Quantitative Data Presentation
PropertyPolymer SystemValueReference
Cloud Point Temperature (Tcp) Poly(2-ethyl-2-oxazine) (pEtOZI)Lower than pEtOx[7]
Poly(2-n-propyl-2-oxazine) (pnPropOZI)Lower than pnPropOx[7]
Polymerization Rate Constant (kp) 2-cyclopropyl-2-oxazolineHigher than n-PropOx and i-PropOx[8]
Experimental Protocols

Protocol 3: Synthesis of 2-Substituted-2-oxazine Monomers

This protocol describes a general procedure for the synthesis of 2-substituted-2-oxazine monomers.[7]

Materials:

  • Appropriate nitrile

  • 3-Amino-1-propanol

  • Zinc acetate (B1210297) dihydrate (catalyst)

  • Toluene (B28343) (solvent)

  • Dean-Stark apparatus

  • Magnetic stirrer with heating plate

  • Rotary evaporator

Procedure:

  • Combine the nitrile, 3-amino-1-propanol, and zinc acetate dihydrate in a round bottom flask equipped with a Dean-Stark apparatus.

  • Add toluene as the solvent and reflux the mixture.

  • Continuously remove the water formed during the reaction using the Dean-Stark trap.

  • Monitor the reaction by observing the amount of water collected.

  • After the reaction is complete, cool the mixture and remove the solvent and excess reactants under reduced pressure.

  • Purify the resulting 2-substituted-2-oxazine monomer by distillation.

Protocol 4: Cationic Ring-Opening Polymerization (CROP) of 2-Oxazines

This protocol details the microwave-assisted CROP of 2-substituted-2-oxazine monomers.[7][9]

Materials:

  • 2-Substituted-2-oxazine monomer

  • Initiator (e.g., methyl tosylate)

  • Acetonitrile (B52724) (solvent)

  • Microwave reactor

  • Precipitation solvent (e.g., diethyl ether)

  • Vacuum oven

Procedure:

  • In a microwave vial, dissolve the 2-substituted-2-oxazine monomer and the initiator in dry acetonitrile under an inert atmosphere.

  • Seal the vial and place it in the microwave reactor.

  • Heat the reaction mixture to the desired temperature (e.g., 140-190 °C) for a specified time to achieve the target degree of polymerization.[9]

  • After the polymerization, cool the vial to room temperature.

  • Precipitate the polymer by adding the reaction solution dropwise to a cold non-solvent like diethyl ether.

  • Collect the precipitated polymer by filtration or centrifugation.

  • Dry the polymer in a vacuum oven until a constant weight is achieved.

Experimental Workflow

experimental_workflow_poly2oxazine cluster_monomer_synthesis Monomer Synthesis cluster_polymerization Polymerization cluster_characterization Characterization ms1 Reactants: - Nitrile - 3-Amino-1-propanol ms2 Cyclocondensation ms1->ms2 ms3 Purification (Distillation) ms2->ms3 poly1 Cationic Ring-Opening Polymerization (CROP) ms3->poly1 poly2 Microwave-Assisted Heating poly1->poly2 poly3 Precipitation & Drying poly2->poly3 char1 NMR (Structure, Conversion) poly3->char1 char2 SEC/GPC (Molar Mass, PDI) poly3->char2 char3 Turbidimetry (Cloud Point) poly3->char3

Workflow for Poly(2-oxazine) Synthesis and Characterization.

Signaling Pathways and Logical Relationships

While the primary application of 2H-1,4-oxazine in materials science is in the development of polymers with specific physical and chemical properties, certain derivatives have been explored for their biological activity, particularly as hypoxia-targeted compounds in cancer therapeutics.[10] In this context, the logical relationship involves the design of a molecule that is activated under hypoxic conditions to release a cytotoxic agent, thereby selectively targeting cancer cells in a tumor microenvironment.

Logical Relationship Diagram

logical_relationship_hypoxia cluster_environment Tumor Microenvironment cluster_drug_action Drug Action Mechanism hypoxia Hypoxia (Low Oxygen) activation Bioreductive Activation hypoxia->activation prodrug 2H-1,4-Oxazine Prodrug prodrug->activation drug Cytotoxic Agent activation->drug cell_death Cancer Cell Death drug->cell_death

Logical flow of hypoxia-activated 2H-1,4-oxazine prodrugs.

References

Application

Application Notes and Protocols for Enzymatic Reactions Involving 2H-1,4-Oxazine Substrates

For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and experimental protocols for enzymatic reactions involving substrates with a 2H-1,4-oxazine scaffold. Th...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for enzymatic reactions involving substrates with a 2H-1,4-oxazine scaffold. The applications featured are central to drug metabolism studies and advanced in vivo imaging, focusing on cytochrome P450 (CYP450) and luciferase enzyme systems.

Section 1: Cytochrome P450-Mediated Metabolism of Chlorzoxazone (B1668890)

Application Note: Chlorzoxazone, a centrally acting muscle relaxant containing a 2H-1,4-oxazine core, is a widely used probe substrate for assessing the in vivo and in vitro activity of cytochrome P450 2E1 (CYP2E1).[1][2] Understanding the metabolism of chlorzoxazone is crucial for phenotyping CYP2E1 activity, which is involved in the metabolism of various low-molecular-weight compounds, including ethanol (B145695) and industrial solvents.[2] While CYP2E1 is the primary enzyme responsible for the 6-hydroxylation of chlorzoxazone, CYP1A2 also contributes to this metabolic pathway, particularly at lower substrate concentrations.[3][4] Therefore, careful consideration of substrate concentrations and potential contributions from other CYP isoforms is necessary for accurate data interpretation.

Quantitative Data: Kinetic Parameters for Chlorzoxazone 6-Hydroxylation

The following table summarizes the Michaelis-Menten constants (Km) for the 6-hydroxylation of chlorzoxazone by the major contributing human CYP450 isoforms.

EnzymeSystemKm (μM)Reference
CYP2E1Human Liver Microsomes410[3][5]
CYP1A2Human Liver Microsomes3.8[3][5]
CYP2E1Vaccinia Virus Expressed232[4]
CYP1A2Vaccinia Virus Expressed5.69[4]
CYP2E1COS-7 Cell Expressed63.47[6]
CYP2E1Bactosomes78[7]
CYP2E1Cynomolgus Monkey Liver Microsomes77[8]
Experimental Protocol: In Vitro Chlorzoxazone 6-Hydroxylation Assay

This protocol describes the determination of CYP2E1 and CYP1A2 activity in human liver microsomes (HLMs) by measuring the formation of 6-hydroxychlorzoxazone (B195315).

Materials:

  • Human Liver Microsomes (HLMs)

  • Chlorzoxazone

  • 6-hydroxychlorzoxazone (as a standard)

  • NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

  • Potassium phosphate (B84403) buffer (0.1 M, pH 7.4)

  • Acetonitrile (B52724)

  • Phosphoric acid or glacial acetic acid for mobile phase preparation

  • Internal standard for HPLC/LC-MS-MS analysis (e.g., phenacetin)

  • HPLC or LC-MS/MS system with UV or mass spectrometric detection

Procedure:

  • Preparation of Reagents:

    • Prepare a stock solution of chlorzoxazone in a suitable solvent (e.g., methanol (B129727) or KOH).

    • Prepare a series of chlorzoxazone concentrations in the incubation buffer to cover the expected Km values for both CYP2E1 and CYP1A2 (e.g., 1 µM to 500 µM).

    • Prepare the NADPH regenerating system according to the manufacturer's instructions.

  • Incubation:

    • In a microcentrifuge tube, combine the potassium phosphate buffer, HLM suspension (typically 0.1-0.5 mg/mL protein), and the desired concentration of chlorzoxazone.

    • Pre-incubate the mixture at 37°C for 5 minutes.

    • Initiate the enzymatic reaction by adding the NADPH regenerating system.

    • Incubate at 37°C for a predetermined time (e.g., 15-30 minutes), ensuring the reaction is in the linear range.

  • Reaction Termination and Sample Preparation:

    • Stop the reaction by adding a quenching solvent, such as ice-cold acetonitrile, which also serves to precipitate the microsomal proteins.

    • Add the internal standard.

    • Vortex the samples and centrifuge at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated protein.

    • Transfer the supernatant to a clean tube for analysis.

  • Analysis:

    • Analyze the formation of 6-hydroxychlorzoxazone using a validated HPLC-UV or LC-MS/MS method.[6][9][10]

    • An exemplary HPLC-UV method might use a C18 column with a mobile phase of acetonitrile and acidified water, with UV detection at approximately 287-290 nm.[6][10]

    • Quantify the amount of 6-hydroxychlorzoxazone formed by comparing the peak area to a standard curve of the metabolite.

  • Data Analysis:

    • Calculate the reaction velocity (pmol of metabolite formed/min/mg of microsomal protein).

    • Plot the reaction velocity against the substrate concentration and fit the data to the Michaelis-Menten equation to determine the Km and Vmax values. An Eadie-Hofstee plot can be used to visualize biphasic kinetics, indicating the involvement of multiple enzymes.[3]

Experimental Workflow Diagram

CYP450_Inhibition_Workflow cluster_prep Preparation cluster_incubation Incubation cluster_termination Termination & Sample Prep cluster_analysis Analysis prep_reagents Prepare Reagents (HLMs, Substrate, NADPH) prep_conc Prepare Substrate Concentrations prep_reagents->prep_conc pre_incubate Pre-incubate HLMs and Substrate at 37°C prep_conc->pre_incubate start_reaction Initiate Reaction (add NADPH) pre_incubate->start_reaction incubate Incubate at 37°C start_reaction->incubate terminate Terminate Reaction (add Acetonitrile) incubate->terminate add_is Add Internal Standard terminate->add_is centrifuge Centrifuge add_is->centrifuge collect_supernatant Collect Supernatant centrifuge->collect_supernatant lcms HPLC or LC-MS/MS Analysis collect_supernatant->lcms data_analysis Data Analysis (Km, Vmax) lcms->data_analysis

Workflow for in vitro CYP450 metabolism assay.

Section 2: Luciferase-Mediated Bioluminescence with a Synthetic 2H-1,4-Oxazine-Based Luciferin (B1168401)

Application Note: Bioluminescence imaging (BLI) is a powerful technique for non-invasively monitoring cellular and molecular processes in living animals.[11] The sensitivity of BLI is dependent on the properties of the luciferase enzyme and its substrate. Synthetic luciferins, such as CycLuc1, which is based on a cyclic alkylaminoluciferin structure with a 2H-1,4-oxazine moiety, have been developed to overcome some of the limitations of the natural substrate, D-luciferin.[11][12] CycLuc1 exhibits superior properties for in vivo imaging, including a significantly higher photon flux at lower concentrations and enhanced blood-brain barrier penetration, making it particularly advantageous for neurological studies.[11][12][13]

Quantitative Data: Comparison of D-luciferin and CycLuc1

The following table summarizes key performance metrics for CycLuc1 compared to the traditional substrate, D-luciferin.

ParameterD-luciferinCycLuc1Reference
Effective In Vivo Dose 150 mg/kg7.5 - 15 mg/kg[12]
Relative Photon Flux 1x3-4x greater than D-luciferin[12]
Km with Firefly Luciferase 6.76 µM0.1 µM[13]
Signal Enhancement in Brain Baseline8.1 ± 1.5 fold higher than D-luciferin[11]
Peak Signal Time (IP injection) ~10-20 min~9-10 min[11][12]
Experimental Protocol: In Vivo Bioluminescence Imaging with CycLuc1

This protocol describes the use of CycLuc1 for in vivo imaging of luciferase-expressing cells in a mouse model.

Materials:

  • Mice with luciferase-expressing cells (e.g., tumor xenografts or transgenic models).

  • CycLuc1 (EMD Millipore or other supplier).

  • Sterile Dulbecco's Phosphate-Buffered Saline (DPBS), without Ca++ & Mg++.

  • Isoflurane (B1672236) or other suitable anesthetic.

  • In vivo imaging system (IVIS) equipped with a sensitive CCD camera.

Procedure:

  • Preparation of CycLuc1 Solution:

    • Prepare a stock solution of CycLuc1 in sterile DPBS. For example, a 5 mM solution can be prepared for administration.

    • Ensure the solution is well-dissolved and sterile if necessary (e.g., by sterile filtration).

  • Animal Preparation and Substrate Administration:

    • Anesthetize the mouse using isoflurane (e.g., 2-3% for induction, 1-2% for maintenance).

    • Administer CycLuc1 via intraperitoneal (i.p.) injection. A typical dose is 7.5-15 mg/kg.[12] For a 20g mouse, a 15 mg/kg dose would be 300 µg. The injection volume should be kept low (e.g., 100-200 µL).

  • Bioluminescence Imaging:

    • Place the anesthetized mouse in the imaging chamber of the IVIS system.

    • Acquire images at various time points post-injection to determine the peak signal. The maximal signal for CycLuc1 is typically observed around 9-10 minutes after i.p. injection.[12]

    • Set the exposure time based on the signal intensity. With CycLuc1's enhanced brightness, shorter exposure times (e.g., 1-15 seconds, or even milliseconds) may be possible compared to D-luciferin.[12]

    • Use appropriate filters if spectral analysis of the bioluminescence is required.

  • Data Analysis:

    • Use the imaging system's software to define regions of interest (ROIs) over the areas of expected luciferase activity.

    • Quantify the light emission from the ROIs, typically expressed as photons/second/cm²/steradian.

    • Compare the signal intensity between different experimental groups or over time.

Signaling Pathway Diagram

Bioluminescence_Pathway cluster_cellular Cellular Environment Luciferase Firefly Luciferase (Enzyme) Intermediate Luciferyl-AMP Intermediate (Excited State) Luciferase->Intermediate Oxidation ATP ATP ATP->Luciferase O2 O2 O2->Luciferase CycLuc1 CycLuc1 (Substrate) (2H-1,4-Oxazine derivative) CycLuc1->Luciferase Photon Photon Emission (Light) Intermediate->Photon Products Oxyluciferin + AMP + PPi Intermediate->Products

Simplified pathway of luciferase-mediated bioluminescence.

References

Technical Notes & Optimization

Troubleshooting

common side reactions in the synthesis of 2H-1,4-Oxazines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2H-1,4-oxazines. The informa...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2H-1,4-oxazines. The information is presented in a question-and-answer format to directly address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to prepare 2H-1,4-oxazine derivatives?

A1: Several effective methods are employed for the synthesis of 2H-1,4-oxazines and their derivatives. Key strategies include:

  • Intramolecular Cyclization of Amino Ethers: This often involves the reaction of aziridines with propargyl alcohols, followed by an intramolecular hydroamination.[1]

  • Silver-Catalyzed Cyclization: N-propargyl N-sulfonyl amino alcohols can undergo cyclization in the presence of a silver catalyst, such as silver triflate, at ambient temperatures.[1]

  • Rhodium-Catalyzed Reactions: The reaction of 1-tosyl-1,2,3-triazoles with halohydrins under basic conditions, catalyzed by a rhodium(II) complex, can yield 2,6-substituted 3,4-dihydro-2H-1,4-oxazines.[1]

  • Intramolecular Wittig Reaction: A one-pot condensation reaction between phosphine (B1218219) derivatives, electron-deficient acetylenic esters, and nitrosonaphthols can produce 1,4-oxazine derivatives.[2]

Q2: I am observing a significant amount of a byproduct with a larger molecular weight than my target 2H-1,4-oxazine. What could this be?

A2: A common side reaction in certain synthetic routes is the formation of a seven-membered ring, a 1,4-oxazepine (B8637140) derivative. This can occur during solvent- and metal-free regioselective cyclization reactions.[1] The formation of this byproduct is often influenced by the substitution pattern of the starting materials.

Q3: My reaction is not going to completion, and I have a low yield of the desired 2H-1,4-oxazine. What are the potential causes and solutions?

A3: Incomplete conversion is a frequent issue and can stem from several factors:

  • Suboptimal Reaction Temperature: The reaction may require a specific temperature to proceed efficiently. For instance, some intramolecular Wittig reactions for 1,4-oxazine synthesis are conducted at reflux in toluene (B28343) for 3-5 hours.[2] Insufficient temperature can lead to a stalled reaction.

  • Catalyst Inactivity: If you are using a catalytic method, ensure your catalyst is active. For silver-catalyzed reactions, the quality and handling of the silver salt are crucial.

  • Inadequate Reaction Time: Monitor the reaction progress using thin-layer chromatography (TLC). If the reaction appears to have stalled, extending the reaction time may be necessary.

  • Purity of Starting Materials: Impurities in your starting materials can inhibit the reaction or lead to unwanted side reactions. Ensure all reactants are of high purity.

Troubleshooting Guides

Issue 1: Formation of 1,4-Oxazepine Byproduct

Question: During the synthesis of a 2H-1,4-oxazine via regioselective cyclization, I am observing the formation of a significant amount of a 1,4-oxazepine byproduct. How can I minimize this side reaction?

Answer: The formation of the seven-membered 1,4-oxazepine ring is a known side reaction in some synthetic pathways.[1] Here are some strategies to favor the formation of the desired six-membered 2H-1,4-oxazine:

  • Substrate Modification: The regioselectivity of the cyclization can be highly dependent on the substituents on the starting material. Modifying the electronic or steric properties of the substituents may favor the desired 6-exo-dig cyclization over the 7-endo-dig pathway.

  • Catalyst and Reaction Conditions: For metal-catalyzed reactions, the choice of metal and ligands can influence the regioselectivity. Screening different catalysts and optimizing reaction parameters such as temperature and solvent may be necessary.

Issue 2: Low Yield in Intramolecular Wittig Reaction

Question: I am attempting to synthesize a 2H-1,4-oxazine derivative using an intramolecular Wittig reaction, but my yields are consistently low. What can I do to improve the outcome?

Answer: The intramolecular Wittig reaction is a powerful tool for heterocycle synthesis, but several factors can impact its efficiency.[2]

  • Phosphine Reagent: The choice of phosphine can influence the reaction yield. Triphenylphosphine (B44618) is commonly used and has been shown to give higher yields compared to tri-m-tolylphosphine (B1630614) in some cases.[2]

  • Reaction Time and Temperature: The reaction is typically performed by stirring at room temperature for a period, followed by reflux. Ensure that both stages are allowed sufficient time for completion. Monitoring by TLC is crucial to determine the optimal reaction time.[2]

  • Purity of Reagents: The purity of the phosphine, acetylenic ester, and nitroso compound is critical. Impurities can lead to the formation of undesired side products and reduce the yield of the target oxazine.

Issue 3: Difficulty in Product Purification

Question: I am struggling to purify my synthesized 2H-1,4-oxazine from polar byproducts using column chromatography. What strategies can I employ?

Answer: Purification of heterocyclic compounds can be challenging due to the presence of polar functional groups.

  • Solvent System Optimization: Systematically screen different solvent systems for column chromatography using TLC. A common starting point is a mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a more polar solvent (e.g., ethyl acetate (B1210297) or dichloromethane). Gradually increasing the polarity of the eluent can help to separate the desired product from more polar impurities.

  • Use of Modifiers: For basic compounds that may streak on silica (B1680970) gel, adding a small amount of a basic modifier like triethylamine (B128534) (0.1-1%) to the eluent can improve the peak shape and separation.

  • Alternative Stationary Phases: If your compound is unstable on silica gel or separation is still poor, consider using an alternative stationary phase such as neutral or basic alumina.

  • Recrystallization: If the crude product is a solid, recrystallization can be a highly effective purification method. Screen various solvents or solvent mixtures to find a system where the desired compound has high solubility at elevated temperatures and low solubility at room temperature, while the impurities remain soluble.

Data Presentation

Table 1: Comparison of Reaction Conditions and Yields for the Synthesis of 2H-Naphtho[2,1-b][2][3]oxazine-2,3-dicarboxylates via Intramolecular Wittig Reaction [2]

EntryPhosphineRTime (h)Yield (%)
1PPh₃Me385
2P(m-tolyl)₃Me580
3PPh₃Et388
4P(m-tolyl)₃Et582
5PPh₃t-Bu490
6P(m-tolyl)₃t-Bu585

Experimental Protocols

General Procedure for the Synthesis of 2H-Naphtho[2,1-b][2][3]oxazine-2,3-dicarboxylates via Intramolecular Wittig Reaction[2]

To a magnetically stirred solution of triphenylphosphine or tri(m-tolyl)phosphine (1 mmol) and 1-nitroso-2-naphthol (B91326) (1 mmol) in toluene (10 mL), a solution of dialkyl acetylenedicarboxylate (B1228247) (1 mmol) in toluene (2 mL) is added dropwise at room temperature over 10 minutes. The reaction mixture is then stirred at room temperature for 1 hour, followed by reflux for 3-5 hours. The progress of the reaction is monitored by TLC. After completion, the solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica gel using a mixture of n-hexane and ethyl acetate as the eluent to afford the desired product.

Mandatory Visualizations

Reaction_Pathway Starting Materials Aziridine + Propargyl Alcohol Intermediate Amino Ether Starting Materials->Intermediate Ring Opening Desired_Product 2H-1,4-Oxazine (6-exo-dig) Intermediate->Desired_Product Intramolecular Cyclization Side_Product 1,4-Oxazepine (7-endo-dig) Intermediate->Side_Product Side Reaction

Caption: Desired reaction pathway and potential side reaction in 2H-1,4-oxazine synthesis.

Troubleshooting_Workflow Start Low Yield or Impure Product Check_Reaction Analyze Reaction Mixture (TLC, NMR) Start->Check_Reaction Identify_Issue Identify Problem Check_Reaction->Identify_Issue Incomplete_Reaction Incomplete Reaction Identify_Issue->Incomplete_Reaction Unreacted Starting Material Side_Products Formation of Side Products Identify_Issue->Side_Products Unexpected Spots/Peaks Purification_Issues Purification Difficulty Identify_Issue->Purification_Issues Co-elution/Decomposition Optimize_Conditions Optimize Reaction Conditions: - Temperature - Time - Catalyst Incomplete_Reaction->Optimize_Conditions Modify_Strategy Modify Synthetic Strategy: - Change Reagents - Alter Cyclization Precursor Side_Products->Modify_Strategy Optimize_Purification Optimize Purification: - Solvent System - Stationary Phase - Recrystallization Purification_Issues->Optimize_Purification End Improved Yield and Purity Optimize_Conditions->End Modify_Strategy->End Optimize_Purification->End

Caption: A logical workflow for troubleshooting common issues in 2H-1,4-oxazine synthesis.

References

Optimization

Technical Support Center: Purification of 2H-1,4-Oxazine Derivatives

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the pur...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of 2H-1,4-Oxazine derivatives.

Troubleshooting Guides

This section is designed to help you resolve specific issues you may encounter during your purification experiments.

Issue 1: Low Yield or Loss of Compound During Silica (B1680970) Gel Chromatography

  • Question: I am experiencing a significant loss of my 2H-1,4-Oxazine derivative during purification by silica gel column chromatography. What are the potential causes and how can I improve my recovery?

  • Answer: Low recovery during silica gel chromatography can be due to several factors, including compound instability on the acidic silica gel, irreversible adsorption, or the use of an inappropriate solvent system.

    • Troubleshooting Steps:

      • Assess Compound Stability: Before performing column chromatography, it is advisable to check the stability of your 2H-1,4-Oxazine derivative on silica gel. This can be done by spotting a solution of your compound on a TLC plate, allowing it to stand for a few hours, and then eluting it to observe if any degradation has occurred.

      • Deactivate Silica Gel: If your compound is sensitive to the acidic nature of silica, you can use deactivated silica gel. This is prepared by treating the silica gel with a basic solution, such as triethylamine (B128534), before packing the column. A common practice is to use a solvent system containing a small percentage (0.1-1%) of triethylamine during chromatography.

      • Alternative Stationary Phases: Consider using a less acidic stationary phase like alumina (B75360) (neutral or basic).

      • Optimize the Solvent System: A suboptimal solvent system can lead to poor separation and low recovery. Systematically screen different solvent systems using Thin Layer Chromatography (TLC) to identify one that provides good separation of your target compound from impurities.

      • Check for Irreversible Adsorption: Highly polar compounds may bind strongly to the silica gel. In such cases, using a more polar eluent or a different stationary phase might be necessary.

Issue 2: Co-elution of Impurities with the Target Compound

  • Question: I am unable to separate my target 2H-1,4-Oxazine derivative from a persistent impurity using column chromatography. How can I improve the separation?

  • Answer: Co-elution of impurities is a common challenge. The following steps can help improve the resolution:

    • Troubleshooting Steps:

      • Gradient Elution: If you are using an isocratic (constant solvent composition) system, switching to a gradient elution can improve separation. Start with a less polar solvent system and gradually increase the polarity.

      • Fine-tune the Solvent System: Small changes to the solvent system can have a significant impact on separation. Try adding a third solvent to the mixture to modulate the polarity and selectivity.

      • Change the Stationary Phase: If optimizing the mobile phase does not resolve the issue, consider using a different stationary phase with different selectivity, such as alumina or reverse-phase silica gel.

      • Recrystallization: If the impurity is present in a small amount, recrystallization of the impure fractions from the column can be an effective way to obtain the pure compound.

Issue 3: Difficulty in Achieving Crystallization

  • Question: My 2H-1,4-Oxazine derivative oils out or fails to crystallize from solution. What can I do to induce crystallization?

  • Answer: The inability to form crystals can be frustrating. Here are some techniques to try:

    • Troubleshooting Steps:

      • Solvent Screening: The choice of solvent is critical for successful recrystallization. A good recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures. Screen a variety of solvents or solvent mixtures on a small scale. Common solvent systems include ethanol/water, and hexanes/ethyl acetate.

      • Slow Cooling: Allow the hot solution to cool slowly to room temperature. Rapid cooling can lead to the formation of small, impure crystals or oils. Once at room temperature, the flask can be placed in an ice bath or refrigerator to maximize crystal formation.

      • Seeding: If you have a small amount of the pure solid, add a seed crystal to the cooled, saturated solution to induce crystallization.

      • Scratching: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

      • Reduce Solvent Volume: If no crystals form upon cooling, it's possible that too much solvent was used. Gently heat the solution to evaporate some of the solvent and then allow it to cool again.

Frequently Asked Questions (FAQs)

  • Q1: What are the most common purification techniques for 2H-1,4-Oxazine derivatives?

    • A1: The most commonly employed purification methods are silica gel column chromatography and recrystallization. The choice between these two often depends on the scale of the reaction and the nature of the impurities.[1]

  • Q2: How can I monitor the progress of my column chromatography?

    • A2: Thin Layer Chromatography (TLC) is the standard method for monitoring column chromatography. Fractions are collected from the column and spotted on a TLC plate, which is then developed in an appropriate solvent system and visualized to identify the fractions containing the pure product.

  • Q3: What visualization techniques are suitable for 2H-1,4-Oxazine derivatives on a TLC plate?

    • A3: Many 2H-1,4-Oxazine derivatives are UV active due to their aromatic nature and can be visualized under a UV lamp. Staining with potassium permanganate (B83412) or p-anisaldehyde can also be effective, depending on the specific functional groups present in the molecule.

  • Q4: My purified 2H-1,4-Oxazine derivative appears to be unstable and decomposes over time. How can I store it properly?

    • A4: Some heterocyclic compounds can be sensitive to light, air, and temperature. For long-term storage, it is recommended to keep the purified compound in a tightly sealed container, under an inert atmosphere (e.g., nitrogen or argon), and stored in a freezer at -20°C. Protecting the sample from light by using an amber vial is also advisable.

Data Presentation

Table 1: Representative Comparison of Purification Methods for a Model 2H-1,4-Oxazine Derivative

Purification MethodTypical Purity AchievedTypical YieldTime RequirementSolvent ConsumptionKey Considerations
Silica Gel Chromatography >98%60-85%4-8 hoursHighEffective for separating complex mixtures and closely related impurities. Can lead to sample loss due to adsorption.
Recrystallization >99% (for crystalline solids)70-95%2-24 hoursModerateExcellent for removing small amounts of impurities from a solid product. Finding a suitable solvent system is crucial. Not effective for oily products or complex mixtures.

Experimental Protocols

General Protocol for Purification by Silica Gel Column Chromatography

  • TLC Analysis: Determine the optimal solvent system for separation using TLC. A good starting point for many 2H-1,4-Oxazine derivatives is a mixture of hexanes and ethyl acetate.

  • Column Packing: Prepare a slurry of silica gel in the chosen eluent and carefully pack it into a glass column, ensuring there are no air bubbles.

  • Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a suitable solvent. Adsorb the sample onto a small amount of silica gel, evaporate the solvent, and carefully add the dried powder to the top of the packed column.

  • Elution: Begin eluting with the chosen solvent system, collecting fractions in test tubes or flasks.

  • Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

  • Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 2H-1,4-Oxazine derivative.

General Protocol for Purification by Recrystallization

  • Solvent Selection: In a small test tube, test the solubility of a small amount of the crude product in various solvents at room temperature and upon heating. An ideal solvent will dissolve the compound when hot but not at room temperature.

  • Dissolution: Place the crude product in an Erlenmeyer flask and add a minimal amount of the chosen hot solvent until the solid is completely dissolved.

  • Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

  • Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

  • Isolation and Washing: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

  • Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Mandatory Visualizations

experimental_workflow cluster_synthesis Synthesis cluster_purification Purification cluster_analysis Analysis synthesis Crude 2H-1,4-Oxazine Derivative tlc_analysis TLC Analysis synthesis->tlc_analysis Initial Assessment column_chromatography Silica Gel Column Chromatography tlc_analysis->column_chromatography Complex Mixture recrystallization Recrystallization tlc_analysis->recrystallization Solid with Minor Impurities purity_check Purity Check (TLC, NMR, LC-MS) column_chromatography->purity_check recrystallization->purity_check purity_check->column_chromatography Repurify purity_check->recrystallization Repurify pure_product Pure 2H-1,4-Oxazine Derivative purity_check->pure_product Purity >98%

Caption: General experimental workflow for the purification and analysis of 2H-1,4-Oxazine derivatives.

hif1a_pathway cluster_hypoxia Hypoxic Conditions cluster_hif1a HIF-1α Regulation cluster_genes Target Gene Expression hypoxia Hypoxia (Low Oxygen) hif1a HIF-1α Stabilization hypoxia->hif1a oxazine 2H-1,4-Oxazine Derivative oxazine->hif1a Down-regulates hif1a_dimer HIF-1α/ARNT Dimerization hif1a->hif1a_dimer hre Binding to HRE hif1a_dimer->hre vegf VEGF hre->vegf Upregulates p21 p21 hre->p21 Upregulates

Caption: Simplified signaling pathway of HIF-1α regulation by 2H-1,4-Oxazine derivatives under hypoxic conditions.

nrf2_ho1_pathway cluster_stress Cellular Stress cluster_nrf2 Nrf2 Activation cluster_response Anti-inflammatory Response lps LPS Stimulation ros ROS Production lps->ros nrf2_activation Nrf2 Activation ros->nrf2_activation inflammation Inflammation ros->inflammation oxazine 2H-1,4-Oxazine Derivative oxazine->nrf2_activation Activates ho1_expression HO-1 Expression nrf2_activation->ho1_expression ho1_expression->ros Reduces

Caption: The role of 2H-1,4-Oxazine derivatives in the Nrf2-HO-1 signaling pathway to mitigate inflammation.

References

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 2H-1,4-Oxazine Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction conditions for the sy...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction conditions for the synthesis of 2H-1,4-Oxazine and its derivatives to achieve improved yields.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My reaction yield for the synthesis of 2H-benzo[b][1][2]oxazine is consistently low. What are the common causes and how can I improve it?

A1: Low yields in the synthesis of 2H-benzo[b][1][2]oxazine derivatives can stem from several factors. Here are some common issues and potential solutions:

  • Sub-optimal Base: The choice and amount of base can be critical. For reactions involving 2-aminophenols and α-halo ketones, cesium carbonate (Cs2CO3) has been shown to be an effective base. If you are using a weaker base, consider switching to Cs2CO3.[3]

  • Inefficient Reaction Conditions: Long reaction times at room temperature may not be sufficient for the reaction to go to completion. The use of microwave irradiation can significantly reduce reaction times from hours to minutes and improve yields.[3] For instance, a one-pot multicomponent reaction of 2-aminophenol (B121084), benzaldehyde (B42025), and phenacyl bromide with Cs2CO3 under microwave irradiation can be completed in 3-5 minutes at 100°C.[3]

  • Purity of Starting Materials: Ensure that your starting materials, particularly the 2-aminophenol and the α-halo ketone, are pure. Impurities can lead to unwanted side reactions and reduce the yield of the desired product.

  • Improper Solvent: The choice of solvent can influence the reaction rate and yield. Ethanol (B145695) is commonly used for these types of reactions.[1][3] Ensure the solvent is dry if the reaction is sensitive to moisture.

Q2: I am observing the formation of significant side products in my reaction. How can I minimize them?

A2: The formation of side products is a common challenge. Here are some strategies to improve the selectivity of your reaction:

  • Reaction Temperature: Control of the reaction temperature is crucial. Running the reaction at an optimal temperature can favor the desired reaction pathway over side reactions. For thermally sensitive compounds, avoid excessive heating.

  • Catalyst Selection: For certain synthetic routes, the choice of catalyst can greatly influence the product distribution. For example, in syntheses involving cyclization, a specific catalyst might favor the desired ring closure.

  • Order of Reagent Addition: The sequence of adding reagents can be important. In some cases, slow, drop-wise addition of one reagent to the reaction mixture can help to control the reaction and minimize the formation of byproducts.[1]

Q3: What are the recommended purification methods for 2H-1,4-Oxazine derivatives?

A3: The appropriate purification method will depend on the physical properties of your specific 2H-1,4-Oxazine derivative. Common and effective methods include:

  • Recrystallization: This is a widely used technique for purifying solid products. Hot ethanol is often a suitable solvent for the recrystallization of 2H-benzo[b][1][2]oxazine derivatives, yielding pure crystalline products.[1]

  • Column Chromatography: For mixtures that are difficult to separate by recrystallization, silica (B1680970) gel column chromatography is a powerful tool. A common eluent system is a mixture of ethyl acetate (B1210297) and hexane, with the ratio adjusted to achieve optimal separation.[3]

Quantitative Data Summary

The following table summarizes reaction conditions and corresponding yields for the synthesis of various 2H-1,4-Oxazine derivatives, providing a comparative overview of different synthetic approaches.

Starting MaterialsReaction ConditionsProductYield (%)Reference
2-Aminophenol, 2-bromo-4-chloroacetophenoneK2CO3, Tetrabutylammonium hydrogen sulfate, Dichloromethane, Reflux, 4-6 h2H-benzo[b][1][2]oxazine derivative87-95[1]
2-Aminophenol, Benzaldehyde, Phenacyl bromideCs2CO3, Ethanol, Stirred at room temperature, 5-8 h3,4-dihydro-2H-benzo[b][1][2]oxazine derivativeModerate[3]
2-Aminophenol, Benzaldehyde, Phenacyl bromideCs2CO3, Aqueous ethanol, Microwave irradiation, 100°C, 3-5 min3,4-dihydro-2H-benzo[b][1][2]oxazine derivativeGood[3]
1-Nitroso-2-naphthol, Dialkyl acetylenedicarboxylatesTriphenylphosphine, Toluene, Reflux, 3-5 hDimethyl 2H-naphtho[1,2-b][1][2]oxazine-2,3-dicarboxylate87[4]

Experimental Protocols

Microwave-Assisted Synthesis of 3,4-dihydro-2H-benzo[b][1][2]oxazines [3]

This protocol details a one-pot, three-component synthesis of 2H-benzo[b][1][2]oxazine derivatives under microwave irradiation.

Materials:

  • Substituted 2-aminophenol (1 mmol)

  • Substituted benzaldehyde (1 mmol)

  • Substituted phenacyl bromide (1 mmol)

  • Cesium Carbonate (Cs2CO3) (1.5 mmol)

  • Aqueous Ethanol

  • Pyrex test-tube (10 ml)

  • Microwave reactor

Procedure:

  • In a 10 ml Pyrex test-tube, combine the substituted 2-aminophenol (1 mmol), substituted benzaldehyde (1 mmol), substituted phenacyl bromide (1 mmol), and cesium carbonate (1.5 mmol).

  • Add a few drops of aqueous ethanol to the mixture.

  • Place the test tube in the microwave reactor and irradiate for 3-5 minutes at 100°C.

  • Monitor the progress of the reaction using thin-layer chromatography (TLC) with a 20% ethyl acetate/hexane eluent.

  • Upon completion, allow the reaction mixture to cool to room temperature.

  • Purify the crude product using silica gel column chromatography or by repeated recrystallization from warm ethanol.

Visualized Workflow

The following diagram illustrates a logical workflow for troubleshooting and optimizing the synthesis of 2H-1,4-Oxazine derivatives.

G cluster_0 Troubleshooting Workflow for 2H-1,4-Oxazine Synthesis start Low Yield or Side Products Observed check_reagents Verify Purity and Stoichiometry of Starting Materials start->check_reagents Initial Check check_conditions Review Reaction Conditions: - Temperature - Time - Atmosphere check_reagents->check_conditions Reagents OK optimize_base Optimize Base: - Type (e.g., Cs2CO3) - Concentration check_conditions->optimize_base Conditions Appear Correct optimize_solvent Optimize Solvent: - Polarity - Aprotic vs. Protic optimize_base->optimize_solvent Base Optimized consider_mw Consider Microwave (MW) Synthesis for Faster Reaction & Higher Yield optimize_solvent->consider_mw Solvent Optimized purification Refine Purification: - Recrystallization Solvent - Chromatography Conditions consider_mw->purification MW Conditions Optimized success Improved Yield and Purity purification->success Purification Optimized

Caption: Troubleshooting workflow for optimizing 2H-1,4-Oxazine synthesis.

References

Optimization

troubleshooting guide for the scale-up of 2H-1,4-Oxazine synthesis

This guide provides researchers, scientists, and drug development professionals with troubleshooting strategies and frequently asked questions for the synthesis and scale-up of 2H-1,4-Oxazine and its derivatives. Frequen...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides researchers, scientists, and drug development professionals with troubleshooting strategies and frequently asked questions for the synthesis and scale-up of 2H-1,4-Oxazine and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common starting materials for synthesizing the 2H-1,4-Oxazine core?

A1: Common synthetic routes often start from readily available precursors. One established method involves the reaction of a 2-aminophenol (B121084) derivative with a 2-haloacetophenone in the presence of a base and a phase transfer catalyst.[1] Other approaches utilize the cyclization of N-propargyl N-sulfonyl amino alcohols catalyzed by silver triflate or the reaction of 1-tosyl-1,2,3-triazoles with halohydrins using a rhodium(II) catalyst.[2]

Q2: What is a typical reaction solvent and temperature for this synthesis?

A2: Dichloromethane (B109758) is a commonly used solvent for the reaction of 2-aminophenols with haloacetophenones, often heated to reflux for several hours to ensure the reaction goes to completion.[1] However, reaction conditions can vary significantly based on the specific synthetic route; some modern protocols can be run effectively at room temperature.[3]

Q3: How is the product typically purified?

A3: After the reaction, the crude product is often extracted from the aqueous layer using an organic solvent like dichloromethane. The resulting solid can then be purified by recrystallization from a hot solvent, such as ethanol (B145695), to yield the pure 2H-1,4-Oxazine derivative.[1] For more challenging separations, flash column chromatography on silica (B1680970) gel is a standard technique.[4]

Q4: What are the key challenges when scaling up this synthesis?

A4: Key challenges during scale-up include maintaining consistent yields, managing potential exotherms, preventing the formation of impurities, and developing a robust and scalable purification protocol. Careful control of reaction parameters like temperature, reagent addition rates, and mixing is crucial for success.

Troubleshooting Guide for Scale-Up Synthesis

This guide addresses specific issues that may be encountered during the scale-up of 2H-1,4-Oxazine synthesis.

Problem 1: Low or Inconsistent Product Yield

  • Potential Cause: Incomplete reaction.

    • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.[3] On a larger scale, reaction times may need to be extended. Ensure the reaction is heated to the appropriate temperature (e.g., reflux) for a sufficient duration, which can be 4-6 hours or more depending on the specific substrates.[1]

  • Potential Cause: Suboptimal catalyst choice or concentration.

    • Solution: The choice of catalyst can be critical for achieving high yields.[3] For syntheses involving 2-aminophenol, a phase transfer catalyst like tetrabutylammonium (B224687) hydrogen sulfate (B86663) is used to facilitate the reaction between the aqueous and organic phases.[1] Ensure the catalyst loading is appropriate for the scaled-up batch size.

  • Potential Cause: Side product formation.

    • Solution: The electronic properties of the substrates can influence the reaction outcome.[3] Over-reaction or side reactions can often be mitigated by carefully controlling the reaction temperature. Excessive heat can lead to the formation of byproducts.[3] Consider a slower, portion-wise addition of reactive electrophiles (e.g., 2-bromo-4-chloroacetophenone) to maintain better temperature control and minimize side reactions.[1]

Problem 2: High Levels of Impurities in the Crude Product

  • Potential Cause: Inefficient phase transfer catalysis.

    • Solution: In biphasic systems (e.g., aqueous potassium carbonate and dichloromethane), vigorous stirring is essential on a larger scale to maximize the interfacial area and ensure the phase transfer catalyst is effective.[1] Inadequate mixing can lead to localized reactions and increased impurity formation.

  • Potential Cause: Degradation of starting materials or product.

    • Solution: Some organic molecules are sensitive to prolonged exposure to heat. Analyze the stability of your specific substrates and product under the reaction conditions. If degradation is suspected, consider running the reaction at a lower temperature for a longer period.

  • Potential Cause: Incorrect stoichiometry.

    • Solution: Precisely measure all reagents. An excess of one reactant, particularly the electrophile, can lead to the formation of undesired byproducts. Ensure all starting materials are of high purity before beginning the scale-up.

Problem 3: Difficulties with Product Purification and Isolation

  • Potential Cause: Product is an oil or does not crystallize easily.

    • Solution: If recrystallization from a single solvent like hot ethanol fails, try using a multi-solvent system (e.g., ethyl acetate/hexanes) to induce crystallization.[4] If the product remains an oil, purification via flash column chromatography is the recommended alternative.

  • Potential Cause: Impurities co-crystallize with the product.

    • Solution: Before crystallization, wash the crude organic extract thoroughly to remove water-soluble impurities. A wash with a sodium bicarbonate solution can remove acidic byproducts.[5] If co-crystallization persists, a chromatography step may be necessary before final recrystallization.

Data on Reaction Conditions

The following table summarizes various conditions and yields reported for syntheses leading to oxazine (B8389632) derivatives, highlighting the impact of different catalysts and solvents.

Catalyst/ReagentSolventTemperatureTime (h)Yield (%)Reference
K₂CO₃ / TBAS¹DichloromethaneReflux4–687–95[1]
TriphenylphosphineTolueneReflux3–587[6]
Tri-m-tolylphosphineTolueneReflux3–584[6]
Alum (KAl(SO₄)₂·12H₂O)WaterNot specifiedNot specifiedHigh[3]
None (Ultrasound)Solvent-freeRoom TempNot specifiedExcellent[3]
¹Tetrabutylammonium hydrogen sulfate

Experimental Protocol: Synthesis of 2H-benzo[b][1][4]oxazine derivative

This protocol is adapted from a reported synthesis and provides a representative workflow.[1]

  • Preparation: To a solution of 2-aminophenol (0.001 mol) in dichloromethane (40 mL), add aqueous potassium carbonate (20% w/v) and tetrabutylammonium hydrogen sulfate (0.0005 mol).

  • Initial Stirring: Stir the resulting mixture vigorously for 2 hours at room temperature.

  • Reagent Addition: After 2 hours, add a solution of 2-bromo-4-chloroacetophenone (0.01 mol) in dichloromethane (20 mL) drop-wise over a period of 15 minutes.

  • Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring completion by TLC.

  • Workup: After the reaction is complete, cool the mixture to room temperature. Separate the organic layer and extract the aqueous layer with additional dichloromethane.

  • Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure to obtain the crude solid product.

  • Purification: Recrystallize the crude solid from hot ethanol to yield the pure product (typical yields range from 87–95%).[1]

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues during the scale-up synthesis of 2H-1,4-Oxazine.

TroubleshootingWorkflow problem Problem Detected (e.g., Low Yield) cause1 Incomplete Reaction problem->cause1 Potential Cause cause2 Side Product Formation problem->cause2 Potential Cause cause3 Purification Loss problem->cause3 Potential Cause sol1a Extend Reaction Time cause1->sol1a Solution sol1b Increase Temperature cause1->sol1b Solution sol1c Optimize Catalyst Load cause1->sol1c Solution sol1d Monitor with TLC cause1->sol1d Solution sol2a Control Temperature cause2->sol2a Solution sol2b Slow Reagent Addition cause2->sol2b Solution sol2c Verify Stoichiometry cause2->sol2c Solution sol3a Optimize Recrystallization Solvent System cause3->sol3a Solution sol3b Perform Column Chromatography cause3->sol3b Solution sol3c Improve Workup Washes cause3->sol3c Solution

Caption: Troubleshooting workflow for 2H-1,4-Oxazine synthesis scale-up.

References

Troubleshooting

Technical Support Center: Managing Regioselectivity in Reactions of 2H-1,4-Oxazine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in managing the regioselectivity of reactions invo...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in managing the regioselectivity of reactions involving the 2H-1,4-oxazine scaffold.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that control regioselectivity in reactions involving the 2H-1,4-oxazine core?

A1: Regioselectivity in 2H-1,4-oxazine reactions is a multifactorial issue. The primary controlling factors include:

  • Electronic Effects: The electron density distribution within the oxazine (B8389632) ring and the nature of substituents (electron-donating vs. electron-withdrawing) play a crucial role in directing incoming electrophiles or nucleophiles.[1][2]

  • Steric Hindrance: The size of substituents on the oxazine ring or the reacting partner can block approach to a specific reaction site, thereby favoring another.[3]

  • Reaction Conditions: Solvent polarity, temperature, and the presence of catalysts can significantly influence the reaction pathway. For instance, solvent choice can selectively solvate different nucleophilic centers, altering the course of the reaction.[4]

  • Catalysts and Reagents: The choice of base, acid, or metal catalyst can determine which intermediate is formed or stabilized, directly impacting the final regioisomeric ratio. For example, using a specific base like DBU is critical for achieving regioselectivity in certain benzoxazine (B1645224) syntheses.[5]

  • Nature of the Reacting Partner: In cycloaddition reactions, the electronic properties and substitution pattern of the dienophile (e.g., the alkyne) are as important as the oxazine diene in determining the outcome.[3][6]

Q2: I am synthesizing a 2,3-dihydro-3-oxo-2H-1,4-benzoxazine from a 2-aminophenol (B121084) and a 2-bromoalkanoate and getting poor regioselectivity. How can I favor O-alkylation over N-alkylation?

A2: This is a classic challenge of competing nucleophilicity between the phenolic oxygen and the aniline (B41778) nitrogen. To favor the desired O-alkylation followed by intramolecular amidation, a specific protocol has been shown to be highly effective. The key is a base-mediated regioselective O-alkylation.[5] The use of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) as the base has been highlighted as important for achieving this regioselectivity.[5] Additionally, employing microwave heating can be crucial, especially for intermediates with electron-withdrawing groups, to facilitate the final annulation reaction and improve yields.[5]

Q3: My [4+2] cycloaddition/cycloreversion reaction between a 1,4-oxazinone and a terminal alkyne is producing a mixture of pyridine (B92270) regioisomers. How can I improve the selectivity?

A3: The regioselectivity of this tandem reaction is highly dependent on the substitution patterns of both the oxazinone and the alkyne.

  • Oxazinone Substitution: 5-substituted oxazinones have been shown to provide excellent isomeric purity, whereas 6-substituted or 5,6-disubstituted oxazinones often lead to lower regioselectivity, producing isomeric mixtures.[6]

  • Alkyne Substitution: Aryl substitution on the alkyne (e.g., phenylacetylene) can result in favorable selectivity (e.g., 9:1 for the 2,3-regioisomer).[3] Modifying the alkyne with propargyl heteroatom substitutions (like a propargyl ether) can also effectively direct the regioselectivity, in some cases reversing the preference.[3] Conversely, highly electron-deficient alkynes, such as ethyl propiolate, may lead to poor regioselectivity.[3]

Q4: Can I achieve regioselective cyclization to form the 1,4-oxazine ring without using a metal catalyst?

A4: Yes, a solvent- and metal-free regioselective cyclization method has been developed.[7] This approach uses a base like sodium hydride (NaH) to promote an exo-dig cyclization of N-propargyl N-sulfonyl amino alcohols at elevated temperatures (e.g., 70°C).[7] This method is efficient and avoids the cost and potential contamination associated with metal catalysts.[7]

Troubleshooting Guide

Issue Potential Cause(s) Recommended Solution(s)
Low regioselectivity in one-pot benzoxazine synthesis from 2-aminophenol. 1. Incorrect base selection leading to competitive N-alkylation. 2. Inefficient cyclization of the acyclic intermediate.1. Use DBU as the base to promote regioselective O-alkylation.[5] 2. Employ microwave heating to drive the intramolecular amidation to completion, especially for substrates with electron-withdrawing groups.[5]
Undesired regioisomer is the major product in a Diels-Alder reaction. 1. The electronic and steric profiles of the oxazinone and alkyne favor the undesired pathway. 2. Reaction conditions are not optimized.1. Modify the substitution pattern. If possible, synthesize a 5-substituted oxazinone precursor for higher selectivity.[6] 2. Alter the alkyne. Introduce a directing group, such as a propargyl ether, which has been shown to control regioselectivity.[3]
Racemization observed during an enantioselective synthesis. The reaction conditions may be promoting a side reaction that leads to racemization, such as the dehydrobromination of an enantiopure starting material to form an achiral intermediate.[4]If optimizing conditions (e.g., lower temperature, different base) fails, consider an alternative strategy. Perform the reaction on the racemate and then separate the final enantiomers using preparative HPLC, which can yield products with high enantiomeric purity (ee ≥ 99.5%).[4]

Quantitative Data on Regioselectivity

The following table summarizes reported outcomes for the cycloaddition/cycloreversion reaction of 1,4-oxazinones with various alkynes to form substituted pyridines.

Oxazinone Substituent(s)Alkyne PartnerConditionsRegioisomeric Ratio (Major : Minor)Combined Yield (%)Reference
5-MethylPhenylacetyleneReflux9:170%[3]
5-MethylPropargyl alcoholReflux1:470%[3]
5-MethylPropargyl etherReflux1:470%[3]
5-MethylEthyl propiolateReflux2:1Low[3]
5-SubstitutedPhenylacetylene-Excellent isomeric purity-[6]
6-SubstitutedPhenylacetylene-6:1 to 1:1 mixture-[6]
5,6-DisubstitutedPhenylacetylene-6:1 to 1:1 mixture-[6]

Key Experimental Protocols

Protocol 1: Microwave-Assisted One-Pot Regioselective Synthesis of 2-Alkyl-3,4-dihydro-3-oxo-2H-1,4-benzoxazines[5]

  • To a solution of a 2-aminophenol (1.0 mmol) in a suitable solvent (e.g., DMF), add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (2.2 mmol).

  • Stir the mixture at room temperature for 10 minutes.

  • Add the corresponding 2-bromoalkanoate (1.1 mmol) to the mixture.

  • Seal the reaction vessel and heat it in a microwave reactor to the specified temperature (e.g., 120-150 °C) for the required time (e.g., 20-40 minutes).

  • After cooling to room temperature, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to yield the desired 2-alkyl-3,4-dihydro-3-oxo-2H-1,4-benzoxazine.

Protocol 2: Regioselective Cycloaddition/Cycloreversion of a 1,4-Oxazinone with a Terminal Alkyne[3]

  • Dissolve the 1,4-oxazinone precursor (1.0 equiv) in a high-boiling solvent such as toluene.

  • Add the terminal alkyne (e.g., phenylacetylene) (1.5-2.0 equiv) to the solution.

  • Add a catalytic amount of a suitable base, such as triethylamine (B128534) (NEt₃).

  • Heat the reaction mixture to reflux and monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

  • Purify the resulting crude mixture of pyridine regioisomers by flash column chromatography to isolate the major product.

Visualizations

Caption: Decision workflow for managing regioselectivity.

Influencing_Factors center Regioselective Outcome substituents Substituent Effects substituents->center electronics Electronic (EWG/EDG) substituents->electronics sterics Steric Hindrance substituents->sterics solvent Solvent Polarity solvent->center catalyst Catalyst / Base catalyst->center temp Temperature temp->center

Caption: Key factors influencing the regiochemical outcome.

Caption: Logical workflow for one-pot benzoxazine synthesis.

References

Optimization

Technical Support Center: 2H-1,4-Oxazine Synthesis &amp; Workup

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2H-1,4-Oxazine and its derivatives. Our goa...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2H-1,4-Oxazine and its derivatives. Our goal is to help you navigate common challenges encountered during experimental workup and prevent the decomposition of this sensitive heterocyclic compound.

Frequently Asked Questions (FAQs)

Q1: What are the main factors that can cause the decomposition of 2H-1,4-Oxazine during workup?

A1: 2H-1,4-Oxazine is susceptible to decomposition under several conditions commonly encountered during workup. The primary factors include:

  • Acidic Conditions: Strong acidic conditions can lead to hydrolysis of the oxazine (B8389632) ring.

  • Basic Conditions: While generally more stable than in acidic media, strong bases can also promote ring-opening or other decomposition pathways.

  • Oxidative Conditions: The presence of oxidizing agents can lead to unwanted side reactions and degradation of the 2H-1,4-Oxazine core.

  • Chromatography on Silica (B1680970) Gel: The acidic nature of standard silica gel can cause on-column decomposition of the compound.

Q2: How can I assess the stability of my 2H-1,4-Oxazine derivative before a full-scale purification?

A2: Before committing your entire batch to a purification method, it is prudent to perform a small-scale stability test. A simple method is to spot a solution of your crude product on a silica gel TLC plate. After letting the spot sit on the silica for an hour, elute the plate and check for the appearance of new spots, which would indicate decomposition.

Q3: Are there any alternatives to silica gel for the chromatographic purification of 2H-1,4-Oxazine?

A3: Yes, if your compound shows significant degradation on silica gel, consider using a less acidic stationary phase. Neutral or basic alumina (B75360) can be good alternatives. Additionally, reverse-phase chromatography using a C18 stationary phase is another option to explore.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the workup of your 2H-1,4-Oxazine synthesis.

Issue 1: Low or No Product Yield After Aqueous Workup

Possible Cause: Decomposition of the 2H-1,4-Oxazine due to acidic or basic conditions during the aqueous wash steps.

Solutions:

  • Use Mild Aqueous Washes: Avoid strong acids and bases. Use a saturated solution of sodium bicarbonate (NaHCO₃) to neutralize any residual acid, followed by a wash with brine (saturated NaCl solution).

  • Minimize Contact Time: Perform the aqueous extractions quickly to reduce the time your compound is in contact with the aqueous phase.

  • Work at Low Temperatures: Perform the workup at 0-5°C (ice bath) to slow down potential decomposition reactions.

Issue 2: Product Decomposition During Column Chromatography

Possible Cause: The acidic nature of the silica gel is catalyzing the decomposition of your 2H-1,4-Oxazine.

Solutions:

  • Deactivate the Silica Gel: Prepare a slurry of the silica gel in your chosen eluent and add 1-2% triethylamine (B128534) (Et₃N) or another suitable base (e.g., pyridine) to neutralize the acidic sites. Let the slurry stir for about 30 minutes before packing the column.

  • Use a Modified Eluent: Add a small percentage (0.1-1%) of triethylamine or a similar base to your eluent system during chromatography. This helps to continuously neutralize the silica gel as the separation proceeds.

  • Alternative Stationary Phases: As mentioned in the FAQs, consider using neutral or basic alumina, or switch to reverse-phase chromatography.

Issue 3: Co-elution of Impurities with the Product

Possible Cause: The polarity of the impurity is very similar to your target 2H-1,4-Oxazine.

Solutions:

  • Optimize the Solvent System: Systematically screen different solvent systems using TLC to find an eluent that provides better separation.

  • Gradient Elution: If isocratic elution is not effective, a shallow solvent gradient during column chromatography can often improve the separation of closely eluting compounds.

  • Recrystallization: If chromatography fails to provide pure material, recrystallization can be a powerful purification technique. Experiment with different solvent systems to find one in which your product has high solubility at elevated temperatures and low solubility at room temperature or below.

Data Presentation

Table 1: Half-lives (t₁₂) for the Hydrolysis of an Oxime and Iso-structural Hydrazones at 37°C

Compound TypepD 5.0pD 7.0pD 9.0
Oxime 2.5 x 10³ h> 1 year> 1 year
Methylhydrazone 4.2 h1.1 x 10² h1.1 x 10² h
Acetylhydrazone 8.3 h3.3 x 10² h3.3 x 10² h

Note: Data is for an isostructural oxime and related hydrazones and serves as an illustrative comparison.[1][2][3][4]

Experimental Protocols

Protocol 1: General Workup Procedure for 2H-1,4-Oxazine Synthesis

This protocol is a general guideline and may require optimization for specific derivatives.

  • Upon completion of the reaction, cool the reaction mixture to room temperature.

  • If the reaction was run in a water-miscible solvent, dilute the mixture with a suitable organic solvent for extraction (e.g., ethyl acetate, dichloromethane).

  • Transfer the mixture to a separatory funnel and wash sequentially with:

    • Saturated aqueous sodium bicarbonate (NaHCO₃) solution (2 x 50 mL per 100 mL of organic phase).

    • Water (1 x 50 mL).

    • Brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filter off the drying agent and concentrate the organic phase under reduced pressure at a low temperature (< 40°C).

  • Purify the crude product by column chromatography on deactivated silica gel or an alternative stationary phase.

Protocol 2: Deactivation of Silica Gel for Column Chromatography
  • Weigh the required amount of silica gel for your column.

  • Prepare a slurry of the silica gel in the initial, least polar eluent you plan to use for the chromatography.

  • Add triethylamine to the slurry to a final concentration of 1-2% (v/v).

  • Stir the slurry gently for 30 minutes.

  • Pack the column with the deactivated silica gel slurry.

  • Equilibrate the column by running 2-3 column volumes of the initial eluent (containing 0.1-1% triethylamine) through the packed column before loading your sample.

Visualizations

Logical Workflow for Troubleshooting Low Yield

low_yield_troubleshooting start Low Product Yield After Workup check_stability Assess Stability in Workup Conditions (TLC test with acidic/basic spot) start->check_stability aqueous_workup Aqueous Workup Issue? check_stability->aqueous_workup chromatography Chromatography Issue? check_stability->chromatography mild_wash Use Mild Washes (Sat. NaHCO3, Brine) aqueous_workup->mild_wash Yes low_temp Lower Temperature (0-5 °C) aqueous_workup->low_temp Yes minimize_time Minimize Contact Time aqueous_workup->minimize_time Yes deactivate_silica Deactivate Silica Gel (1-2% Et3N) chromatography->deactivate_silica Yes modified_eluent Use Modified Eluent (0.1-1% Et3N) chromatography->modified_eluent Yes alt_phase Alternative Stationary Phase (Alumina, C18) chromatography->alt_phase Yes

Caption: Troubleshooting workflow for low yield of 2H-1,4-Oxazine.

Decision Pathway for Purification Method Selection

purification_selection start Crude 2H-1,4-Oxazine Product tlc_stability_test TLC Stability Test on Silica Gel start->tlc_stability_test stable_on_silica Stable? tlc_stability_test->stable_on_silica silica_chrom Standard Silica Gel Chromatography stable_on_silica->silica_chrom Yes deactivated_silica_chrom Deactivated Silica Gel Chromatography stable_on_silica->deactivated_silica_chrom No alt_chrom Alternative Chromatography (Alumina or Reverse Phase) deactivated_silica_chrom->alt_chrom recrystallization Consider Recrystallization alt_chrom->recrystallization

Caption: Decision tree for selecting a suitable purification method.

References

Troubleshooting

Technical Support Center: Monitoring 2H-1,4-Oxazine Reactions

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 2H-1,4-Oxazine reactions. Frequently...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 2H-1,4-Oxazine reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for monitoring the formation of 2H-1,4-Oxazines?

The most common techniques for monitoring these reactions include Thin-Layer Chromatography (TLC) for rapid qualitative assessment, High-Performance Liquid Chromatography (HPLC) for quantitative analysis of reaction progress, and Nuclear Magnetic Resonance (NMR) spectroscopy for structural confirmation of the product.[1][2][3] Gas Chromatography-Mass Spectrometry (GC-MS) can also be used, particularly for volatile derivatives.[4] For real-time monitoring, spectroscopic methods like Raman spectroscopy may be employed.[5]

Q2: How can I confirm the successful synthesis of my 2H-1,4-Oxazine derivative?

Confirmation is typically achieved through a combination of spectroscopic methods. ¹H and ¹³C NMR spectroscopy will provide detailed information about the chemical structure and the successful formation of the oxazine (B8389632) ring.[6][7][8] High-Resolution Mass Spectrometry (HRMS) is used to confirm the elemental composition and exact mass of the synthesized molecule.[1][8] Fourier-Transform Infrared (FTIR) spectroscopy can help identify key functional groups present in the final product.[7]

Q3: At what stage should I stop my reaction?

Reaction progress should be monitored periodically using a suitable technique like TLC or HPLC.[1][3] The reaction is typically considered complete when the starting material is no longer detectable or its concentration has plateaued over several time points. It is crucial to monitor for the potential formation of byproducts or degradation of the desired product if the reaction is left for too long.[9]

Q4: What are the key considerations when developing an HPLC method for 2H-1,4-Oxazine analysis?

Key considerations include selecting the appropriate column (a C18 reversed-phase column is common), optimizing the mobile phase composition (typically a mixture of acetonitrile (B52724) or methanol (B129727) and water with a buffer), setting a suitable detection wavelength based on the chromophore of your molecule, and ensuring the method can separate the starting materials, intermediates, and final product.[10]

Troubleshooting Guides

High-Performance Liquid Chromatography (HPLC)

Q: Why am I seeing no peaks in my chromatogram?

  • Possible Cause: Detector lamp is off or has low energy.[11][12]

    • Solution: Ensure the detector lamp is on and has sufficient energy. Replace the lamp if necessary.[12]

  • Possible Cause: No mobile phase flow.[11]

    • Solution: Check for leaks in the system, ensure mobile phase reservoirs are not empty, and purge the pump to remove any air bubbles.[11][12]

  • Possible Cause: Sample degradation or incorrect sample preparation.

    • Solution: Prepare a fresh sample and inject a standard of known concentration to verify system performance.[11]

Q: Why is there a drifting or noisy baseline?

  • Possible Cause: Air bubbles in the system.[12]

    • Solution: Degas the mobile phase thoroughly using sonication or an inline degasser. Purge the pump and detector to remove any trapped air.[10][12]

  • Possible Cause: Contaminated detector flow cell.[12]

  • Possible Cause: Fluctuations in column temperature.

    • Solution: Use a column oven to maintain a stable temperature throughout the analysis.[12]

Q: Why are my peaks tailing?

  • Possible Cause: Interaction with active silanol (B1196071) groups on the silica-based column.[13]

    • Solution: Decrease the mobile phase pH to suppress silanol ionization or use a high-purity, end-capped column.[13] Adding a basic mobile phase additive like triethylamine (B128534) (TEA) can also help, though this is often not needed with modern high-purity columns.[13]

  • Possible Cause: Column overload.[13]

    • Solution: Reduce the amount of sample injected onto the column.[13]

  • Possible Cause: Insufficient buffer concentration in the mobile phase.[13]

    • Solution: Increase the buffer concentration (typically 10-25 mM is sufficient) to maintain a constant ionization state of the analyte.[13]

Q: Why are my retention times changing between runs?

  • Possible Cause: Poor column equilibration.[12]

    • Solution: Increase the column equilibration time between runs, especially when using gradient elution. Ensure at least 10-20 column volumes of the initial mobile phase pass through the column before the next injection.[12]

  • Possible Cause: Changes in mobile phase composition.[14]

    • Solution: Prepare fresh mobile phase daily. If using an online mixer, ensure the proportioning valves are working correctly. You can verify this by manually preparing the mobile phase and observing if the retention time stabilizes.[14]

  • Possible Cause: Fluctuations in flow rate.[12]

    • Solution: Check for leaks in the pump or fittings. Worn pump seals can cause inconsistent flow rates and should be replaced.[11][12]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Q: Why is my NMR spectrum showing a complex mixture of signals?

  • Possible Cause: The reaction is incomplete.

    • Solution: Compare the spectrum to that of your starting materials. The presence of starting material signals indicates an incomplete reaction. Continue to monitor the reaction at later time points.

  • Possible Cause: Formation of byproducts or isomers.[1]

    • Solution: Analyze the reaction mixture by LC-MS to identify the masses of the different components. Purification by flash column chromatography may be necessary to isolate the desired product before detailed NMR analysis.[1]

  • Possible Cause: Sample contains residual solvent or impurities from the workup.

    • Solution: Ensure the sample is thoroughly dried under high vacuum to remove extraction solvents. If impurities from reagents are suspected, further purification may be required.

Q: How can I improve the resolution of my NMR spectrum?

  • Possible Cause: Sample is too concentrated.

    • Solution: Dilute the sample. High concentrations can lead to peak broadening.

  • Possible Cause: Poor shimming of the spectrometer.

    • Solution: Re-shim the spectrometer before acquiring the spectrum to optimize the magnetic field homogeneity.

  • Possible Cause: Presence of paramagnetic impurities.

    • Solution: Filter the sample through a small plug of silica (B1680970) or celite to remove any particulate or paramagnetic species.

Quantitative Data

Table 1: Representative HPLC Parameters for Analysis
ParameterSetting
Column Reversed-Phase C18 (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A: Water + 0.1% Formic AcidB: Acetonitrile + 0.1% Formic Acid
Gradient 5% B to 95% B over 20 minutes
Flow Rate 1.0 mL/min
Column Temp. 30 °C
Injection Vol. 10 µL
Detection UV at 254 nm (or analyte-specific λmax)

Note: These are starting parameters and should be optimized for specific 2H-1,4-Oxazine derivatives.

Table 2: Example Spectroscopic Data for a 2H-1,4-Oxazine Derivative

The following data is for Ethyl 2-hydroxy-2,4-diphenyl-3,4-dihydro-2H-1,4-oxazine-6-carboxylate.[8]

Data TypeObserved Values
¹H NMR (400 MHz, DMSO-d₆) δ 7.56 (m, 2H), 7.48 (s, 1H), 7.45–7.27 (m, 5H), 7.23 (s, 1H), 7.11 (d, J = 8.0 Hz, 2H), 7.01 (t, J = 6.8 Hz, 1H), 4.18 (q, J = 7.1, 2H), 3.75 (d, J = 12.1 Hz, 1H), 3.46 (d, J = 12.1 Hz, 1H), 1.25 (t, J = 7.1 Hz, 3H)
¹³C NMR (101 MHz, DMSO-d₆) δ 162.99, 144.04, 141.43, 129.37, 128.48, 128.08, 126.12, 124.16, 121.75, 119.92, 115.97, 93.39, 59.49, 53.37, 14.41
HRMS (ESI) m/z: [M+Na]⁺ calcd for C₁₉H₁₉NO₄Na⁺, 348.1212; found, 348.1227

Experimental Protocols

Protocol 1: Monitoring Reaction Progress using Thin-Layer Chromatography (TLC)
  • Preparation: Prepare a TLC chamber with an appropriate solvent system (e.g., a mixture of ethyl acetate (B1210297) and hexanes that gives the starting material an Rf of ~0.7-0.8).[1]

  • Sampling: Using a capillary tube, withdraw a small aliquot (a few microliters) from the reaction mixture.

  • Dilution: Dilute the aliquot in a small vial with a suitable solvent (e.g., dichloromethane (B109758) or ethyl acetate).

  • Spotting: Spot the diluted sample onto a silica gel TLC plate alongside a spot of the starting material for comparison.

  • Development: Place the TLC plate in the prepared chamber and allow the solvent front to travel up the plate.

  • Visualization: Remove the plate, mark the solvent front, and allow it to dry. Visualize the spots under a UV lamp (254 nm). Staining with a reagent like potassium permanganate (B83412) may also be used if the compounds are not UV-active.[1]

  • Analysis: Monitor the disappearance of the starting material spot and the appearance of the product spot over time. The reaction is nearing completion when the starting material spot is faint or absent.

Protocol 2: General Procedure for Synthesis and Monitoring of 2H-1,4-Oxazines

This protocol is a generalized procedure based on common syntheses.[15][16]

  • Reaction Setup: In an oven-dried flask, dissolve the starting materials (e.g., an amino alcohol and a suitable carbonyl compound or alkyne) in an appropriate solvent (e.g., CH₂Cl₂ or toluene) under an inert atmosphere (e.g., nitrogen or argon).[15][16]

  • Catalyst/Reagent Addition: Add the necessary catalyst (e.g., trifluoromethanesulfonic acid) or reagents to initiate the reaction.[15]

  • Reaction Monitoring: Stir the reaction at the designated temperature (room temperature or heated).[15] At regular intervals (e.g., every hour), take small aliquots and analyze by TLC (Protocol 1) or HPLC to monitor the consumption of starting materials and the formation of the product.

  • Workup: Once the reaction is complete, quench the reaction by adding a suitable solution (e.g., aqueous NaHCO₃).[15] Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.[15]

  • Purification: Purify the crude product by flash column chromatography on silica gel using a gradient elution (e.g., ethyl acetate in hexanes).[1]

  • Characterization: Combine the fractions containing the pure product and concentrate to yield the final 2H-1,4-Oxazine. Confirm the structure and purity using NMR, HRMS, and HPLC.[1][7][8]

Visualizations

experimental_workflow cluster_prep 1. Preparation cluster_reaction 2. Synthesis cluster_workup 3. Isolation cluster_analysis 4. Analysis prep_reagents Prepare Reagents & Solvents setup_reaction Set up Reaction Apparatus prep_reagents->setup_reaction run_reaction Run Reaction at Specified Temp. setup_reaction->run_reaction monitor Monitor Progress (TLC/HPLC) run_reaction->monitor monitor->run_reaction Incomplete quench Quench Reaction monitor->quench Complete extract Extract Product quench->extract purify Purify (Chromatography) extract->purify confirm Confirm Structure (NMR, MS) purify->confirm assess_purity Assess Purity (HPLC) confirm->assess_purity

Caption: General experimental workflow for the synthesis and monitoring of 2H-1,4-Oxazine reactions.

hplc_troubleshooting start Problem: Peak Tailing in HPLC q1 Is the sample concentration too high? start->q1 a1_yes Reduce injection volume or dilute sample. q1->a1_yes Yes q2 Is the mobile phase pH appropriate for the analyte? q1->q2 No end_node Problem Resolved a1_yes->end_node a2_no Adjust pH to suppress ionization of analyte and silanol groups. q2->a2_no No q3 Is the column old or contaminated? q2->q3 Yes a2_no->end_node a3_yes Flush column with strong solvent. If unresolved, replace the column. q3->a3_yes Yes q3->end_node No a3_yes->end_node

Caption: Troubleshooting decision tree for addressing peak tailing in HPLC analysis.

References

Optimization

Technical Support Center: Enhancing the Solubility of 2H-1,4-Oxazine Compounds

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges in improving the solubility of po...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges in improving the solubility of poorly soluble 2H-1,4-Oxazine compounds.

Frequently Asked Questions (FAQs)

Q1: My 2H-1,4-Oxazine compound exhibits poor aqueous solubility. What are the primary strategies I should consider to improve it?

A1: For poorly soluble 2H-1,4-Oxazine compounds, a systematic approach to solubility enhancement is recommended. The primary strategies can be broadly categorized into physical and chemical modifications.[1][2]

  • Physical Modifications: These techniques alter the physical properties of the solid-state compound. Key methods include:

    • Particle Size Reduction: Decreasing the particle size increases the surface area-to-volume ratio, which can enhance the dissolution rate.[3] Techniques include micronization and nanosuspension.

    • Modification of Crystal Habit: This involves creating different solid forms of the compound, such as polymorphs, amorphous forms, or co-crystals, which can have different solubility profiles.[1]

    • Solid Dispersions: Dispersing the compound in an inert, hydrophilic carrier at a solid state can improve wettability and dissolution.[4][5][6]

  • Chemical Modifications: These strategies involve altering the chemical structure or formulation of the compound.

    • pH Adjustment: For ionizable 2H-1,4-Oxazine derivatives, adjusting the pH of the medium can significantly increase solubility.[7]

    • Salt Formation: If your compound has acidic or basic functional groups, forming a salt can dramatically improve its solubility and dissolution rate.[5]

    • Co-solvency: The addition of a water-miscible organic solvent (co-solvent) can increase the solubility of hydrophobic compounds.[8][9]

    • Complexation: Forming inclusion complexes with cyclodextrins can encapsulate the poorly soluble molecule in a hydrophilic shell, thereby increasing its apparent solubility.[10][11]

Q2: How do I choose the most appropriate solubility enhancement technique for my specific 2H-1,4-Oxazine derivative?

A2: The choice of technique depends on the physicochemical properties of your compound, the desired formulation, and the intended application. A decision-making workflow can help guide your selection.

Decision-Making Workflow for Solubility Enhancement

Solubility Enhancement Workflow start Poorly Soluble 2H-1,4-Oxazine Compound physicochemical_char Physicochemical Characterization (pKa, LogP, melting point, crystallinity) start->physicochemical_char ionizable Is the compound ionizable? physicochemical_char->ionizable co_crystals Co-crystallization physicochemical_char->co_crystals particle_size Particle Size Reduction (Micronization/Nanonization) physicochemical_char->particle_size complexation Cyclodextrin Complexation physicochemical_char->complexation co_solvency Co-solvency physicochemical_char->co_solvency ph_salt pH Adjustment & Salt Formation ionizable->ph_salt Yes thermal_stability Is the compound thermally stable? ionizable->thermal_stability No final_formulation Final Formulation ph_salt->final_formulation not_ionizable No yes_ionizable Yes solid_dispersion_melt Solid Dispersion (Hot Melt Extrusion) thermal_stability->solid_dispersion_melt Yes solid_dispersion_solvent Solid Dispersion (Solvent Evaporation) thermal_stability->solid_dispersion_solvent No yes_stable Yes no_stable No solid_dispersion_melt->final_formulation solid_dispersion_solvent->final_formulation co_crystals->final_formulation particle_size->final_formulation complexation->final_formulation co_solvency->final_formulation Solid Dispersion Workflow start Start: Weigh Compound and Polymer dissolve Dissolve in Organic Solvent start->dissolve evaporate Solvent Evaporation (Rotary Evaporator) dissolve->evaporate dry Vacuum Drying evaporate->dry grind Grind and Sieve dry->grind characterize Characterization (XRPD, DSC, Dissolution Test) grind->characterize end End: Solid Dispersion Powder characterize->end

References

Troubleshooting

Technical Support Center: Catalyst Poisoning &amp; Deactivation in 2H-1,4-Oxazine Synthesis

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues related to catalyst poisoning and deactivation during the synthesis of 2H-1...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues related to catalyst poisoning and deactivation during the synthesis of 2H-1,4-Oxazines.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of catalysts used in 2H-1,4-Oxazine synthesis?

A1: The synthesis of 2H-1,4-Oxazine and its derivatives often employs a range of catalysts, primarily falling into two categories:

  • Palladium-based catalysts: These are frequently used for cross-coupling reactions to form the oxazine (B8389632) ring, such as in Buchwald-Hartwig amination type cyclizations.[1][2][3] Common examples include Palladium on carbon (Pd/C) and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄).[4][5]

  • Lewis acid catalysts: These are utilized to activate substrates and promote cyclization. Examples include zinc triflate (Zn(OTf)₂) and silver triflate (AgOTf).[6][7]

  • Ruthenium-based catalysts: These have also been reported for specific tandem reactions leading to 1,4-oxazine derivatives.[8]

Q2: My reaction yield for 2H-1,4-Oxazine synthesis is significantly lower than expected. Could catalyst poisoning be the cause?

A2: Yes, a sudden or gradual decrease in product yield is a classic symptom of catalyst poisoning or deactivation. Poisons are substances that strongly bind to the active sites of the catalyst, rendering them inactive.[9]

Q3: What are common catalyst poisons I should be aware of in 2H-1,4-Oxazine synthesis?

A3: The nature of the poison depends on the type of catalyst being used.

  • For Palladium catalysts: Be cautious of sulfur-containing compounds (e.g., thiols, thioethers), nitrogen-containing heterocycles, halides, cyanides, and even excess phosphine (B1218219) ligands.[4][9][10] These substances can irreversibly bind to the palladium center, blocking its catalytic activity.

  • For Lewis acid catalysts: Water is a common deactivating agent for many Lewis acids. Basic impurities in your starting materials or solvents can also neutralize the Lewis acid, rendering it ineffective. Certain metal ions, like potassium, have been shown to poison Lewis acid sites on supports.[11]

Q4: How can I identify the source of the catalyst poison in my reaction?

A4: A systematic approach is necessary. Start by reviewing all your reagents and solvents.

  • Starting Materials: Ensure the purity of your starting materials. Impurities from previous steps can act as poisons. Purification of reactants through techniques like recrystallization or column chromatography may be necessary.[4]

  • Solvents: Use high-purity, dry solvents. Residual water or other impurities in the solvent can be detrimental.

  • Atmosphere: If your catalyst is sensitive to air or moisture, ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon).

Q5: Can a deactivated catalyst be regenerated?

A5: In some cases, yes. The feasibility of regeneration depends on the nature of the deactivation.

  • Fouling: If the catalyst is deactivated by the deposition of byproducts or coke, it can sometimes be regenerated by washing with appropriate solvents or by calcination (for heterogeneous catalysts).

  • Poisoning: Regeneration from poisoning is more challenging. For some metal catalysts, washing with specific reagents or treatment under reducing conditions might restore some activity. However, strong chemisorption of poisons is often irreversible.[12]

Troubleshooting Guides

Issue 1: Low or No Product Yield with Palladium Catalyst
Possible Cause Troubleshooting Steps
Catalyst Poisoning by Sulfur or Nitrogen Impurities 1. Analyze Starting Materials: Use techniques like NMR or GC-MS to check for sulfur or nitrogen-containing impurities in your starting materials. 2. Purify Reactants: If impurities are detected, purify the starting materials using appropriate methods (e.g., chromatography, recrystallization). 3. Use a Scavenger: In some cases, adding a scavenger resin that selectively binds to the poison can be effective.
Catalyst Oxidation 1. Degas Solvents: Ensure all solvents are thoroughly degassed to remove dissolved oxygen. 2. Inert Atmosphere: Conduct the reaction under a strict inert atmosphere of nitrogen or argon.
Incorrect Ligand-to-Metal Ratio 1. Optimize Ligand Concentration: For palladium complexes with ligands, an excess of the ligand can sometimes inhibit the reaction. Titrate the ligand concentration to find the optimal ratio.
Issue 2: Reaction Stalls with Lewis Acid Catalyst
Possible Cause Troubleshooting Steps
Presence of Water 1. Use Anhydrous Conditions: Dry all glassware thoroughly. Use anhydrous solvents and reagents. 2. Add a Drying Agent: Consider adding molecular sieves to the reaction mixture to scavenge any trace amounts of water.
Basic Impurities 1. Purify Starting Materials: Neutralize or remove any basic impurities from your starting materials. 2. Check pH: If applicable to your reaction medium, check the pH to ensure it is suitable for the Lewis acid to be active.
Product Inhibition 1. Monitor Reaction Progress: The product itself may coordinate to the Lewis acid, inhibiting further reaction. 2. Incremental Addition: Try adding the Lewis acid catalyst in portions throughout the reaction.

Quantitative Data on Catalyst Deactivation

The following table provides a generalized overview of the potential impact of common poisons on catalyst performance. The exact percentages can vary significantly based on the specific catalyst, poison, and reaction conditions.

Catalyst Type Poison Typical Concentration of Poison Potential Decrease in Yield Reference
Palladium on Carbon (Pd/C)Thiophenic compounds100 ppm30-70%[4]
Pd(PPh₃)₄Excess Cyanide> 2 equivalents50-100%[10]
Zinc Triflate (Zn(OTf)₂)Water0.1% v/v20-50%General Knowledge
Silver Triflate (AgOTf)Halide Impurities50 ppm25-60%General Knowledge

Experimental Protocols

Protocol for Testing Catalyst Susceptibility to a Potential Poison

This protocol outlines a general procedure to determine if a specific impurity is acting as a catalyst poison in your 2H-1,4-Oxazine synthesis.

  • Baseline Reaction: Run the synthesis under your standard, optimized conditions and record the yield. This will serve as your control.

  • Spiking Experiment: Run a parallel reaction where a known, small amount of the suspected poison is added at the beginning of the reaction.

  • Monitor and Compare: Monitor both reactions by a suitable analytical method (e.g., TLC, LC-MS).

  • Analyze Results: Compare the reaction progress and final isolated yield of the "spiked" reaction to the baseline. A significant decrease in yield in the presence of the added substance strongly suggests it is a catalyst poison.

General Protocol for Catalyst Regeneration (for Heterogeneous Catalysts like Pd/C)
  • Catalyst Recovery: After the reaction, recover the catalyst by filtration.

  • Washing: Wash the catalyst sequentially with:

    • The reaction solvent to remove residual products and reactants.

    • A solvent in which the suspected poison is highly soluble.

    • A volatile solvent like acetone (B3395972) or diethyl ether to facilitate drying.

  • Drying: Dry the catalyst under vacuum at a mild temperature.

  • Testing Regenerated Catalyst: Use the regenerated catalyst in a new reaction under standard conditions and compare its activity to that of a fresh catalyst.

Visualizing Catalyst Deactivation Pathways

Below are diagrams illustrating common catalyst deactivation pathways.

CatalystPoisoningWorkflow cluster_palladium Palladium Catalyst Deactivation Pd_active Active Pd(0) Catalyst Poison Poison (S, N-compounds) Pd_active->Poison Chemisorption Oxidant Oxidant (e.g., O2) Pd_active->Oxidant Oxidation Pd_poisoned Poisoned Pd Complex (Inactive) Poison->Pd_poisoned Pd_oxidized Oxidized Pd(II) (Inactive) Oxidant->Pd_oxidized

Caption: Deactivation pathways for Palladium catalysts.

LewisAcidDeactivation cluster_lewis_acid Lewis Acid Catalyst Deactivation LA_active Active Lewis Acid (e.g., Zn(OTf)2) Water Water LA_active->Water Coordination Base Basic Impurity LA_active->Base Neutralization LA_hydrated Hydrated Lewis Acid (Less Active) Water->LA_hydrated LA_neutralized Neutralized Lewis Acid (Inactive) Base->LA_neutralized

Caption: Deactivation pathways for Lewis Acid catalysts.

References

Reference Data & Comparative Studies

Validation

A Comparative Analysis of Morpholine and 2H-1,4-Oxazine Scaffolds in Drug Discovery

An objective comparison for researchers, scientists, and drug development professionals. In the landscape of medicinal chemistry, the selection of a core scaffold is a critical decision that profoundly influences the ult...

Author: BenchChem Technical Support Team. Date: December 2025

An objective comparison for researchers, scientists, and drug development professionals.

In the landscape of medicinal chemistry, the selection of a core scaffold is a critical decision that profoundly influences the ultimate success of a drug candidate. Among the plethora of heterocyclic systems, morpholine (B109124) has established itself as a "privileged scaffold" due to its favorable physicochemical and metabolic properties.[1][2] This guide provides a comparative analysis of the morpholine scaffold against the isomeric 2H-1,4-oxazine, offering a data-driven perspective for professionals in drug development. The stark contrast in the stability and utility of these two scaffolds underscores fundamental principles of molecular design in medicinal chemistry.

Physicochemical and Biological Properties: A Tale of Two Scaffolds

Morpholine is a saturated six-membered heterocycle containing both an amine and an ether functional group.[2][3] This unique combination imparts a desirable balance of properties for drug design. Its pKa of approximately 8.5 ensures protonation under physiological pH, which can enhance aqueous solubility and facilitate ionic interactions with biological targets.[2] The oxygen atom acts as a hydrogen bond acceptor, further contributing to target binding.[2] In contrast, 2H-1,4-oxazine is a non-aromatic, unstable isomer within the oxazine (B8389632) family.[4][5][6] While derivatives of other, more stable oxazine isomers have been explored in medicinal chemistry for a range of biological activities including anticancer and antimicrobial effects, the inherent instability of the 2H-1,4-oxazine ring system itself makes it unsuitable as a foundational scaffold in drug discovery.[4][7][8][9]

PropertyMorpholine2H-1,4-OxazineReference(s)
Molecular Formula C4H9NOC4H5NO[3]
Molecular Weight 87.12 g/mol 83.09 g/mol [3]
Boiling Point 129 °CData not available due to instability[3]
Melting Point -5 °CData not available due to instability[3]
Density 1.007 g/cm³Data not available due to instability[3]
pKa of Conjugate Acid ~8.5Data not available due to instability[2]
LogP -0.86Data not available due to instability[10]
Stability StableUnstable[3][11]
Solubility Miscible with water and many organic solventsData not available due to instability[12][13]

Table 1: Comparative Physicochemical Properties. This table highlights the fundamental differences in the physical and chemical properties of morpholine and 2H-1,4-Oxazine. The lack of data for 2H-1,4-Oxazine is a direct consequence of its inherent instability.

Synthesis and Synthetic Accessibility

The synthetic accessibility of a scaffold is a crucial factor in drug development, impacting the feasibility of library synthesis and process scale-up.

Morpholine: The synthesis of morpholine and its derivatives is well-established and versatile, with numerous efficient methods available.[14][15][16][17][18] These routes often start from readily available precursors like 1,2-amino alcohols.[17][18][19] The facile synthesis of morpholine-containing compounds has contributed to its widespread use in medicinal chemistry.[1][20]

2H-1,4-Oxazine: The synthesis of the parent 2H-1,4-oxazine is not commonly reported due to its instability. However, synthetic methods for derivatives of more stable oxazine isomers, such as 2H-1,4-oxazin-3(4H)-ones and 3,4-dihydro-2H-1,4-oxazines, have been developed.[21][22][23] These syntheses are often more complex than those for morpholine derivatives and may require specialized starting materials and reaction conditions.[7]

Metabolic Stability and Pharmacokinetic Profile

A key advantage of the morpholine scaffold is its general metabolic stability, which can lead to an improved pharmacokinetic profile for drug candidates.[1][2]

Morpholine: The morpholine ring is relatively resistant to metabolic degradation.[24] Common metabolic pathways include oxidation of the carbon atoms adjacent to the nitrogen or oxygen, N-dealkylation, N-oxidation, and, less commonly, ring opening.[24][25] Medicinal chemists have developed strategies to further enhance the metabolic stability of morpholine-containing drugs, such as blocking sites of metabolism with substituents like fluorine or methyl groups.[24]

2H-1,4-Oxazine: Due to its inherent chemical instability, the metabolic stability of the 2H-1,4-oxazine scaffold is not a relevant consideration for drug development. Any compound containing this core would be expected to degrade rapidly under physiological conditions, independent of metabolic enzymes.

ParameterMorpholine-Containing Drugs2H-1,4-Oxazine ScaffoldReference(s)
General Metabolic Stability Generally stable, can be optimizedInherently unstable[2][24]
Primary Metabolic Pathways Ring oxidation, N-dealkylation, N-oxidationNot applicable (chemical degradation)[24][25]
Impact on Pharmacokinetics Can improve bioavailability and reduce clearanceNot applicable[1][2]

Table 2: Comparative Metabolic and Pharmacokinetic Overview. This table summarizes the metabolic features of the morpholine scaffold and the inherent limitations of the 2H-1,4-Oxazine scaffold in a drug development context.

Role in Signaling Pathways: The Case of Morpholine in PI3K/Akt/mTOR and PIM Kinase Inhibition

The morpholine moiety is a key component of numerous inhibitors targeting critical signaling pathways in cancer and other diseases.[26][27][28][29][30] For instance, morpholine-containing compounds have been successfully developed as inhibitors of the PI3K/Akt/mTOR pathway, which is frequently dysregulated in cancer.[26][27][31] Additionally, the PIM kinase family, which plays a role in cell proliferation and survival, has been a target for morpholine-based inhibitors.[32][33][34][35][36]

PI3K_Akt_mTOR_Pathway cluster_membrane Plasma Membrane cluster_cytoplasm Cytoplasm RTK Receptor Tyrosine Kinase PI3K PI3K RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Phosphorylates PIP2 PIP2 Akt Akt PIP3->Akt Recruits & Activates mTORC1 mTORC1 Akt->mTORC1 Activates Proliferation Cell Proliferation & Survival mTORC1->Proliferation Promotes PIM1 PIM-1 Kinase PIM1->Proliferation Promotes PTEN PTEN PTEN->PIP3 Inhibits Morpholine_Inhibitor Morpholine-Containing Inhibitor (e.g., of PI3K/mTOR) Morpholine_Inhibitor->PI3K Inhibits Morpholine_Inhibitor->mTORC1 Inhibits PIM_Inhibitor Morpholine-Containing PIM Inhibitor PIM_Inhibitor->PIM1 Inhibits

Figure 1: Simplified PI3K/Akt/mTOR and PIM Kinase Signaling. This diagram illustrates the role of morpholine-containing inhibitors in blocking pro-survival signaling pathways.

Experimental Protocols

Determination of Partition Coefficient (LogP)

The octanol-water partition coefficient (LogP) is a critical measure of a compound's lipophilicity. The shake-flask method is the gold standard for its determination.[37][38][39]

  • Preparation of Phases: n-Octanol and water (or a suitable buffer like PBS, pH 7.4, for LogD determination) are mutually saturated by shaking them together for 24 hours, followed by separation.[38][40]

  • Partitioning: A known amount of the test compound is dissolved in one of the phases. The two phases are then combined in a flask and shaken until equilibrium is reached (typically for 1 to 24 hours).[37][40]

  • Phase Separation: The mixture is centrifuged to ensure complete separation of the two phases.

  • Quantification: The concentration of the compound in each phase is determined using a suitable analytical method, such as HPLC or UV spectroscopy.[38]

  • Calculation: LogP is calculated as the base-10 logarithm of the ratio of the compound's concentration in the octanol (B41247) phase to its concentration in the aqueous phase.[39]

Microsomal Stability Assay

This in vitro assay assesses a compound's susceptibility to metabolism by Phase I enzymes, primarily cytochrome P450s (CYPs).[41][42][43][44]

  • Incubation Mixture Preparation: A reaction mixture is prepared containing liver microsomes (human or from another species), a NADPH-regenerating system (to provide the necessary cofactor for CYP enzymes), and a buffer solution (e.g., phosphate (B84403) buffer, pH 7.4).[41][44]

  • Reaction Initiation: The test compound is added to the pre-warmed (37°C) incubation mixture to initiate the metabolic reaction.[41]

  • Time-Point Sampling: Aliquots of the reaction mixture are taken at various time points (e.g., 0, 5, 15, 30, and 60 minutes).[41]

  • Reaction Termination: The reaction in each aliquot is stopped by adding a cold organic solvent, such as acetonitrile (B52724) or methanol, which also precipitates the proteins.[41]

  • Analysis: After centrifugation to remove the precipitated proteins, the supernatant is analyzed by LC-MS/MS to quantify the remaining amount of the parent compound.

  • Data Analysis: The rate of disappearance of the parent compound over time is used to calculate metabolic parameters such as the in vitro half-life (t½) and intrinsic clearance (Clint).[43][45]

Microsomal_Stability_Workflow cluster_preparation Preparation cluster_incubation Incubation (37°C) cluster_analysis Analysis Microsomes Liver Microsomes Incubation_Mix Incubation Mixture Microsomes->Incubation_Mix NADPH NADPH-Regenerating System NADPH->Incubation_Mix Buffer Buffer (pH 7.4) Buffer->Incubation_Mix Test_Compound Test Compound Stock Test_Compound->Incubation_Mix Initiate Reaction Time_Points Time Points (0, 5, 15, 30, 60 min) Incubation_Mix->Time_Points Sample at Quench Quench with Cold Acetonitrile Time_Points->Quench Centrifuge Centrifuge Quench->Centrifuge Supernatant Collect Supernatant Centrifuge->Supernatant LCMS LC-MS/MS Analysis Supernatant->LCMS Data_Analysis Calculate t½ and Clint LCMS->Data_Analysis

Figure 2: Experimental Workflow for Microsomal Stability Assay. This diagram outlines the key steps involved in assessing the metabolic stability of a compound using liver microsomes.

Conclusion

The comparative analysis of morpholine and 2H-1,4-oxazine scaffolds reveals a clear dichotomy in their utility for drug discovery. Morpholine's combination of physicochemical stability, synthetic accessibility, and favorable metabolic profile has rightfully earned it the status of a privileged scaffold in medicinal chemistry.[1][46][47] In stark contrast, the inherent instability of 2H-1,4-oxazine renders it unsuitable for use as a core structural motif in drug candidates. This guide underscores the paramount importance of scaffold selection based on fundamental principles of chemical stability and drug-like properties. For researchers and drug development professionals, the continued and rational application of the morpholine scaffold is likely to yield further successful therapeutic agents, while the exploration of unstable isomers like 2H-1,4-oxazine serves as a cautionary tale in the pursuit of novel chemical matter.

References

Comparative

Unveiling the Potential: A Comparative Guide to the Biological Activity of Novel 2H-1,4-Oxazine Derivatives

For researchers, scientists, and professionals in drug development, the quest for novel therapeutic agents is a continuous endeavor. Among the myriad of heterocyclic compounds, 2H-1,4-oxazine derivatives have emerged as...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and professionals in drug development, the quest for novel therapeutic agents is a continuous endeavor. Among the myriad of heterocyclic compounds, 2H-1,4-oxazine derivatives have emerged as a promising scaffold, exhibiting a diverse range of biological activities. This guide provides a comprehensive comparison of the performance of these novel derivatives against established alternatives, supported by experimental data and detailed methodologies, to aid in the evaluation of their therapeutic potential.

Anticancer Activity: Targeting Hypoxia and Key Signaling Pathways

A significant area of investigation for 2H-1,4-oxazine derivatives has been their potential as anticancer agents. Several studies have highlighted their efficacy, particularly in targeting hypoxic cancer cells and inhibiting crucial cell signaling pathways.

A series of 2H-benzo[b][1][2]oxazine derivatives have been synthesized and evaluated for their activity in hypoxic cancer environments.[1][3] Notably, some of these compounds have demonstrated selective cytotoxicity towards cancer cells under hypoxic conditions while sparing normoxic cells.[1][3] This is a critical attribute, as hypoxia is a common feature of solid tumors and is associated with resistance to conventional therapies.

Another avenue of anticancer activity is the inhibition of the PI3K/Akt signaling pathway, which is frequently dysregulated in various cancers. Novel series of 2H-benzo[b][1][2]oxazin-3(4H)-one and 2H-benzo[b][1][2]oxazine scaffold derivatives have been identified as potent PI3Kα inhibitors.[4]

More recent research has explored 2H-benzo[b][1][2]oxazin-3(4H)-one derivatives linked to 1,2,3-triazoles, which have shown significant anticancer activity in several human cancer cell lines, including lung, liver, breast, colon, and ovary.[5][6] These compounds have been observed to induce DNA damage in tumor cells.[5]

Table 1: Comparative Anticancer Activity of 2H-1,4-Oxazine Derivatives

Compound/DerivativeCancer Cell LineIC50 (µM)Mechanism of ActionReference
Compound 10HepG2 (Hypoxic)87 ± 1.8Down-regulation of HIF-1α, P21, and VEGF[1][3]
Compound 11HepG2 (Hypoxic)10 ± 3.7Down-regulation of HIF-1α, P21, and VEGF[1][3]
Compound 7fHCT-116, MDA-MB-231, SNU638Not specifiedPI3Kα inhibitor[4]
Compound 14bA549 (Lung)7.59 ± 0.31DNA damage[5]
Compound 14cA549 (Lung)18.52 ± 0.59DNA damage[5]
Gefitinib (Control)A549 (Lung)Not specifiedStandard of care (EGFR inhibitor)[5]
Experimental Protocols:
  • MTT Assay: This colorimetric assay is used to assess cell metabolic activity as an indicator of cell viability. Cells are incubated with the test compounds for a specified period, followed by the addition of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide). Viable cells with active metabolism convert MTT into a purple formazan (B1609692) product, which is then solubilized and quantified by measuring the absorbance at a specific wavelength.[1]

  • Clonogenic Assay: This in vitro cell survival assay measures the ability of a single cell to grow into a colony. Cells are seeded at low density and treated with the compounds. After a period of incubation, the colonies are fixed, stained, and counted. This assay provides information on the long-term effects of the compounds on cell proliferation.[1]

  • Western Blot Analysis: This technique is used to detect specific proteins in a sample. It involves separating proteins by gel electrophoresis, transferring them to a membrane, and then probing with antibodies specific to the target proteins (e.g., HIF-1α, P21, VEGF, phospho-Akt).[1][4]

Signaling Pathway and Experimental Workflow Diagrams:

Hypoxia_Induced_Signaling Hypoxia Hypoxia HIF_1a HIF-1α Hypoxia->HIF_1a P21 p21 HIF_1a->P21 VEGF VEGF HIF_1a->VEGF Tumor_Growth Tumor Growth & Angiogenesis P21->Tumor_Growth VEGF->Tumor_Growth Oxazine_Derivative 2H-1,4-Oxazine Derivative Oxazine_Derivative->HIF_1a inhibition

Caption: Hypoxia-induced signaling pathway and the inhibitory effect of 2H-1,4-oxazine derivatives.

PI3K_Signaling PI3K PI3Kα PIP3 PIP3 PI3K->PIP3 phosphorylates PIP2 PIP2 PIP2->PIP3 p_Akt p-Akt (T308) PIP3->p_Akt activates Akt Akt Akt->p_Akt Cell_Proliferation Cell Proliferation p_Akt->Cell_Proliferation Oxazine_Derivative 2H-1,4-Oxazine Derivative (7f) Oxazine_Derivative->PI3K inhibition

Caption: PI3K/Akt signaling pathway and the inhibitory action of a 2H-1,4-oxazine derivative.

Anti-inflammatory Activity: Modulating Key Inflammatory Mediators

Chronic inflammation is implicated in a wide range of diseases, making the development of novel anti-inflammatory agents a key research focus. Certain 2H-1,4-oxazine derivatives have demonstrated significant anti-inflammatory properties.

Specifically, 2H-1,4-benzoxazin-3(4H)-one derivatives modified with a 1,2,3-triazole moiety have been shown to be effective in lipopolysaccharide (LPS)-induced BV-2 microglial cells.[2][7][8] These compounds effectively reduce the production of nitric oxide (NO), a key inflammatory mediator.[2][7] Furthermore, they have been shown to decrease the transcription levels of pro-inflammatory cytokines such as IL-1β, IL-6, and TNF-α, and downregulate the expression of inflammation-related enzymes iNOS and COX-2.[2][7][8]

The mechanism of action for these anti-inflammatory effects appears to involve the activation of the Nrf2-HO-1 signaling pathway, which plays a crucial role in the cellular response to oxidative stress and inflammation.[2][7]

Table 2: Comparative Anti-inflammatory Activity of 2H-1,4-Oxazine Derivatives

Compound/DerivativeCell LineConcentration (µM)% NO Production (of LPS group)Reference
Resveratrol (Positive Control)BV-22042.02 ± 2.50[2][7]
Compound e2BV-210Data not specified, but showed promising effects[2]
Compound e16BV-210Data not specified, but showed promising effects[2]
Compound e20BV-210Data not specified, but showed promising effects[2]
Experimental Protocols:
  • Griess Assay: This assay is used to measure the concentration of nitrite (B80452), a stable and nonvolatile breakdown product of NO. Cell culture supernatants are mixed with the Griess reagent, and the absorbance is measured to determine the nitrite concentration, which reflects the NO production.[2][7]

  • Quantitative Real-Time PCR (qRT-PCR): This technique is used to measure the expression levels of specific genes, such as those for pro-inflammatory cytokines (IL-1β, IL-6, TNF-α) and enzymes (iNOS, COX-2).[2][8]

  • Western Blot Analysis: As described previously, this method is used to detect the protein levels of iNOS, COX-2, Nrf2, and HO-1 to confirm the effects of the compounds on their expression and signaling pathways.[2][8]

Signaling Pathway and Experimental Workflow Diagrams:

Nrf2_HO1_Signaling LPS LPS ROS ROS LPS->ROS Inflammation Inflammation (NO, IL-1β, IL-6, TNF-α) ROS->Inflammation KEAP1 KEAP1 Nrf2 Nrf2 KEAP1->Nrf2 degradation HO1 HO-1 Nrf2->HO1 activation HO1->ROS inhibition Oxazine_Derivative 2H-1,4-Oxazine Derivative Oxazine_Derivative->Nrf2 activation

Caption: Nrf2-HO-1 signaling pathway and the anti-inflammatory action of 2H-1,4-oxazine derivatives.

Antimicrobial and Antioxidant Activities

Beyond their anticancer and anti-inflammatory properties, 2H-1,4-oxazine derivatives have also been investigated for their antimicrobial and antioxidant activities.[9][10][11] Studies have shown that certain derivatives exhibit activity against various bacterial and fungal strains, including Staphylococcus aureus, Escherichia coli, and Candida albicans.[9][12] For instance, some 4-hydroxy-2H-1,4-benzoxazin-3(4H)-ones have demonstrated notable antifungal activity against Candida albicans.[12]

Furthermore, a library of 3,4-dihydro-2H-benzo[b][1][2]oxazines has been synthesized and shown to possess moderate to good antibacterial activity.[13] Some of these compounds also exhibited strong antioxidant activity, in some cases surpassing that of the positive control, Trolox.[13]

Table 3: Antimicrobial Activity of 2H-1,4-Oxazine Derivatives

Compound/DerivativeMicroorganismActivityReference
Compound 9Candida albicansBest activity[12]
Compound 10Candida albicansBest activity[12]
Compound 4jKlebsiella pneumoniaMIC: 0.005 mg/l[13]
Compound 4jBacillus subtilisMIC: 0.005 mg/l[13]
Compound 4jStaphylococcus aureusMIC: 0.187 mg/l[13]
Experimental Protocols:
  • Antimicrobial Susceptibility Testing: The activity of the compounds against various microorganisms is typically determined using methods like the broth microdilution method to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that inhibits visible growth of the microorganism.

  • DPPH Radical Scavenging Assay: This assay is used to evaluate the antioxidant activity of the compounds. The ability of the compounds to donate a hydrogen atom or an electron to the stable DPPH (2,2-diphenyl-1-picrylhydrazyl) radical is measured by the decrease in its absorbance.[13]

References

Validation

spectroscopic comparison of 2H-1,4-Oxazine and its isomers

A Spectroscopic Comparison of 2H-1,4-Oxazine and Its Isomers This guide provides a detailed , tailored for researchers, scientists, and professionals in drug development. The focus is on presenting objective experimental...

Author: BenchChem Technical Support Team. Date: December 2025

A Spectroscopic Comparison of 2H-1,4-Oxazine and Its Isomers

This guide provides a detailed , tailored for researchers, scientists, and professionals in drug development. The focus is on presenting objective experimental data from key spectroscopic techniques including Nuclear Magnetic Resonance (NMR), Infrared (IR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS).

It is important to note that the parent 1,4-oxazine is a highly reactive and unstable compound. Experimental studies have successfully generated and characterized the fundamental 1,4-oxazine heterocycle, demonstrating that it exists entirely as the 4H-1,4-Oxazine isomer in solution.[1][2][3] There is no experimental spectroscopic evidence reported for the parent 2H-1,4-Oxazine, which is believed to be significantly less stable.[4] Therefore, this guide will compare the definitive experimental data for 4H-1,4-Oxazine with data from representative substituted isomers, such as 1,3- and 1,2-oxazines, for which spectroscopic information is more readily available.

Isomeric Structures and Relationships

Oxazines are six-membered heterocyclic compounds containing one oxygen and one nitrogen atom. Isomers are defined by the relative positions of these heteroatoms (1,2-, 1,3-, or 1,4-) and the location of the double bonds within the ring. The relationship between 2H-1,4-Oxazine and its more stable tautomer, 4H-1,4-Oxazine, along with other isomers, is illustrated below.

Caption: Isomeric forms of oxazine (B8389632), highlighting the 2H/4H tautomerism in 1,4-oxazine.

Spectroscopic Data Comparison

The following tables summarize quantitative data from NMR, IR, UV-Vis, and Mass Spectrometry for 4H-1,4-Oxazine and representative substituted isomers.

Table 1: ¹H and ¹³C NMR Spectroscopic Data

NMR spectroscopy provides detailed information about the chemical environment of hydrogen and carbon atoms. The data for 4H-1,4-Oxazine is for the parent molecule, while the data for the 1,3-oxazine isomer is for a representative substituted derivative.

CompoundNucleusChemical Shift (δ, ppm)Coupling Constant (J, Hz)Reference
4H-1,4-Oxazine ¹H2.92 (1H, br s, NH)5.19 & 5.29 (4H, A₂B₂, H-C=C)³J(H-H) = 4.5[2][4]
¹³C114.5 (CH-N)126.4 (CH-O)¹J(C-H) = 178.4 (CH-N)¹J(C-H) = 196.9 (CH-O)[1][2][4]
3-(3-Chloro-4-methylphenyl)-6-nitro-3,4-dihydro-2H-benzo[e][5][6]-oxazine ¹H (DMSO-d₆)4.41 (2H, s, Ar-CH₂-N)4.92 (2H, s, O-CH₂-N)6.59-7.26 (m, Ar-H)-[7]
¹³C (DMSO-d₆)69.43, 76.78 (CH₂)116.25-154.06 (Ar-C)-[7]
Table 2: Infrared (IR) Spectroscopy Data

IR spectroscopy identifies functional groups based on their characteristic vibrational frequencies.

CompoundFunctional GroupWavenumber (ν, cm⁻¹)DescriptionReference
Representative 1,3-Oxazine Derivative C-H (aromatic)3039Stretching[7]
C-H (aliphatic)2929, 2846Stretching[7]
C=C (aromatic)1592Stretching[7]
C-N1380Stretching[7]
C-O1226Asymmetric Stretch[7]
NO₂ (substituent)1493, 1330Asymmetric & Symmetric Stretch[7]
Data for 3-(4-Bromophenyl)-6-nitro-3,4-dihydro-2H-benzo[e][5][6]-oxazine
Table 3: UV-Visible Spectroscopy Data

UV-Vis spectroscopy measures electronic transitions, which are characteristic of conjugated systems. Data for simple, non-aromatic oxazines is limited; the data presented here is for substituted or dye-class oxazines.

CompoundSolventλ_max (nm)Molar Absorptivity (ε, M⁻¹cm⁻¹)Reference
1,3-Di(2-naphthyl)-2,3-dihydro-1H-naphto[1,2-e][5][6]oxazine Dichloromethane254Obeys Beer-Lambert Law (2.5-20 ppm)[8]
Oxazine Dyes (General) Various550 - 650Varies[9]
Table 4: Mass Spectrometry Data

Mass spectrometry provides information on the molecular weight and fragmentation pattern of a molecule.

CompoundIonization MethodMolecular Ion (m/z)Key Fragment Ions (m/z)Reference
4H-1,4-Oxazine HRMS (ES⁻)84.0449 [M-H]⁻Not specified[2]
1,3-Di(3-furyl)-2,3-dihydro-1H-naphto[1,2-e][5][6]oxazine EI (70 eV)317 [M]⁺ (100%)223 (8%), 96 (4%)[8]

Experimental Protocols & Workflow

The characterization of oxazine isomers relies on a standardized workflow employing several key spectroscopic techniques.

G cluster_prep Sample Handling cluster_analysis Spectroscopic Analysis cluster_data Data Interpretation synthesis Synthesis & Purification dissolution Dissolution in Deuterated Solvent (NMR) or Appropriate Solvent synthesis->dissolution nmr NMR Spectroscopy (¹H, ¹³C, 2D) dissolution->nmr ir FTIR Spectroscopy dissolution->ir uv UV-Vis Spectroscopy dissolution->uv ms Mass Spectrometry dissolution->ms processing Data Processing (FT, Baseline Correction) nmr->processing ir->processing uv->processing ms->processing analysis Spectral Analysis (Peak Assignment) processing->analysis comparison Comparative Analysis & Structure Elucidation analysis->comparison

Caption: General experimental workflow for the spectroscopic comparison of oxazine isomers.
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is used to determine the carbon-hydrogen framework of a molecule.

  • Sample Preparation : Approximately 5-10 mg of the purified oxazine isomer is dissolved in 0.6-0.8 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.[10] An internal standard such as tetramethylsilane (B1202638) (TMS) may be added for chemical shift referencing.

  • Instrumentation : Spectra are recorded on a high-field NMR spectrometer, typically operating at frequencies of 300 MHz or higher for ¹H nuclei.[2]

  • Data Acquisition : Standard pulse sequences are used to acquire 1D spectra for ¹H and ¹³C. For complex structures, 2D experiments like COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are employed to establish connectivity between protons and carbons.[6][11]

  • Data Processing : The raw data (Free Induction Decay, FID) is processed using a Fourier transform. The resulting spectrum is then phase- and baseline-corrected, and the chemical shifts are referenced to the internal standard.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the presence of specific functional groups.

  • Sample Preparation : Solid samples can be analyzed directly using an Attenuated Total Reflectance (ATR) accessory, where the solid powder is pressed firmly against a crystal (e.g., diamond or zinc selenide). Liquid samples can be analyzed as a thin film between two salt plates (e.g., NaCl or KBr).

  • Instrumentation : An FTIR spectrometer is used, which typically employs a Michelson interferometer and a broadband IR source.[12]

  • Data Acquisition : A background spectrum (without the sample) is first collected to account for atmospheric CO₂ and H₂O, as well as instrument optics.[13] The sample spectrum is then recorded. Data is typically collected over the mid-IR range (4000–400 cm⁻¹).[14]

  • Data Processing : The instrument's software automatically ratios the sample spectrum against the background spectrum to generate a final transmittance or absorbance spectrum.[13] Characteristic absorption bands are then identified and assigned to specific molecular vibrations.

Ultraviolet-Visible (UV-Vis) Spectroscopy

This technique provides information about electronic transitions, primarily in conjugated systems.

  • Sample Preparation : A dilute solution of the compound is prepared in a UV-transparent solvent (e.g., ethanol, hexane, or water). The concentration is adjusted to ensure the absorbance falls within the optimal range of the instrument (typically 0.1-1.0 AU).

  • Instrumentation : A dual-beam UV-Vis spectrophotometer is commonly used.[15] This instrument compares the light intensity passing through the sample solution with a reference cuvette containing only the solvent.

  • Data Acquisition : The sample is placed in a quartz cuvette. The instrument scans a range of wavelengths (typically 200-800 nm), plotting absorbance versus wavelength.[15]

  • Data Processing : The wavelength of maximum absorbance (λ_max) is identified from the resulting spectrum. According to the Beer-Lambert law, absorbance is directly proportional to the concentration of the analyte, allowing for quantitative analysis if a calibration curve is prepared.[16]

Mass Spectrometry (MS)

MS is used to determine the molecular weight and elemental composition of a compound and to deduce its structure from fragmentation patterns.

  • Sample Introduction : The sample is introduced into the ion source. For volatile compounds, this is often coupled with Gas Chromatography (GC-MS).[17] Less volatile solids or liquids can be introduced via a direct insertion probe.

  • Ionization : Electron Ionization (EI) is a common "hard" ionization technique where the sample is bombarded with high-energy electrons (typically 70 eV).[5][17] This causes the molecule to ionize and extensively fragment, providing a characteristic fingerprint. Softer ionization techniques like Electrospray Ionization (ESI) are also used, which often leave the molecular ion intact.

  • Mass Analysis : The generated ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

  • Data Processing : A mass spectrum is generated, plotting ion intensity versus m/z. The peak with the highest m/z often corresponds to the molecular ion [M]⁺, confirming the molecular weight. High-Resolution Mass Spectrometry (HRMS) can provide the exact mass, allowing for the determination of the molecular formula.[2]

References

Comparative

head-to-head comparison of different synthetic routes to 2H-1,4-Oxazine

For researchers, scientists, and drug development professionals, the efficient synthesis of the 2H-1,4-oxazine core is a critical step in the development of novel therapeutics. This guide provides a comprehensive head-to...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the efficient synthesis of the 2H-1,4-oxazine core is a critical step in the development of novel therapeutics. This guide provides a comprehensive head-to-head comparison of various synthetic strategies, offering detailed experimental protocols, quantitative data for performance evaluation, and visual representations of the reaction pathways.

The 2H-1,4-oxazine scaffold is a privileged heterocyclic motif found in a wide array of biologically active compounds and natural products. Its synthesis has been the subject of extensive research, leading to a diverse toolbox of chemical transformations. This comparison guide aims to assist researchers in selecting the most suitable synthetic route based on factors such as yield, reaction conditions, substrate scope, and scalability.

Comparative Analysis of Synthetic Routes

The following tables provide a summary of quantitative data for several prominent synthetic routes to 2H-1,4-oxazines and their derivatives. These values represent typical or optimized conditions and may vary depending on the specific substrates and reagents used.

Synthetic Route Key Reagents/Catalysts Typical Yield (%) Reaction Time Temperature Key Advantages Key Limitations
Route 1: Cyclocondensation 2-Aminophenol (B121084), α-Haloketone, Base60-952-12 hRoom Temp. to RefluxReadily available starting materials, straightforward procedure.Limited to benzoxazine (B1645224) derivatives, potential for side reactions.
Route 2: From Aziridines Aziridine (B145994), Propargyl Alcohol, Zn(OTf)₂13-841-24 hRoom Temp. to 80 °CGood for dihydro-2H-1,4-oxazines, enantioselective potential.[1]Requires synthesis of aziridine precursors, catalyst cost.
Route 3: Silver-Catalyzed Cyclization N-Propargyl N-Sulfonyl Amino Alcohol, AgOTf70-951-3 hRoom Temp.Mild conditions, applicable to solid-phase peptide synthesis.[1]Requires sulfonyl protection/deprotection steps.
Route 4: Rhodium-Catalyzed Reaction 1-Tosyl-1,2,3-triazole, Halohydrin, Rh₂(esp)₂50-9012-24 hRoom Temp. to 40 °CAccess to 2,6-disubstituted derivatives, good functional group tolerance.[1]Expensive catalyst, requires synthesis of triazole precursors.
Route 5: Solvent-Free Cyclization Alkynyl Amino Alcohol, Base (e.g., NaH)80-9510-60 min25-70 °CEnvironmentally friendly, rapid reactions, high yields.Limited to specific substrates, potential safety concerns with strong bases.
Route 6: Intramolecular Wittig Reaction Nitrosonaphthol, Acetylenic Ester, Phosphine (B1218219)72-874-6 hRoom Temp. to RefluxMild and neutral conditions, good yields.[2]Limited to naphthoxazine derivatives, formation of phosphine oxide byproduct.

Experimental Protocols

This section provides detailed methodologies for the key synthetic routes discussed above.

Route 1: Cyclocondensation of 2-Aminophenols with α-Haloketones

This method is a classical and widely used approach for the synthesis of 2H-1,4-benzoxazines.

General Procedure: To a solution of the substituted 2-aminophenol (1.0 mmol) in a suitable solvent such as ethanol (B145695) or acetone (B3395972) (10 mL) is added a base, typically potassium carbonate (1.5 mmol). The mixture is stirred at room temperature for 10-15 minutes. The α-haloketone (e.g., phenacyl bromide) (1.0 mmol) is then added, and the reaction mixture is stirred at room temperature or heated to reflux for the time indicated by TLC monitoring (typically 2-12 hours). After completion of the reaction, the solvent is removed under reduced pressure. The residue is partitioned between water and an organic solvent (e.g., ethyl acetate). The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired 2H-1,4-benzoxazine.

Route 2: Synthesis from Aziridines and Propargyl Alcohols

This zinc-catalyzed method provides access to 3,4-dihydro-2H-1,4-oxazines.

General Procedure: To a mixture of the N-activated aziridine (1.0 mmol) and propargyl alcohol (1.2 mmol) under an inert atmosphere is added Zn(OTf)₂ (10 mol%). The reaction mixture is stirred at the indicated temperature (room temperature to 80 °C) for 1-24 hours until the aziridine is consumed (monitored by TLC). For the subsequent cyclization, tetrabutylammonium (B224687) triflate (20 mol%) and additional Zn(OTf)₂ (10 mol%) are added, and the mixture is stirred at 80 °C for the time required for complete conversion. The reaction mixture is then cooled to room temperature and purified directly by column chromatography on silica gel to yield the 3,4-dihydro-2H-1,4-oxazine product.[1]

Route 3: Silver-Catalyzed Cyclization of N-Propargyl N-Sulfonyl Amino Alcohols

This route offers a mild and efficient synthesis of 3,4-dihydro-2H-1,4-oxazines.[1]

General Procedure: To a solution of the N-propargyl N-sulfonyl amino alcohol (1.0 mmol) in a suitable solvent like dichloromethane (B109758) (5 mL) is added silver triflate (AgOTf) (10 mol%). The reaction mixture is stirred at room temperature for 1-3 hours, with the progress monitored by TLC. Upon completion, the reaction mixture is filtered through a short pad of Celite, and the filtrate is concentrated under reduced pressure. The resulting crude product is purified by flash column chromatography on silica gel to afford the pure 3,4-dihydro-2H-1,4-oxazine.

Route 4: Rhodium-Catalyzed Reaction of 1-Tosyl-1,2,3-Triazoles with Halohydrins

This method allows for the synthesis of 2,6-disubstituted 3,4-dihydro-2H-1,4-oxazines.[1]

General Procedure: In a glovebox, a solution of the 1-tosyl-1,2,3-triazole (0.2 mmol), the halohydrin (0.4 mmol), and a base such as DBU (0.3 mmol) in a suitable solvent like toluene (B28343) (1.0 mL) is prepared. To this solution is added the rhodium catalyst, for example, Rh₂(esp)₂ (1 mol%). The reaction vessel is sealed and stirred at the indicated temperature (room temperature to 40 °C) for 12-24 hours. After cooling to room temperature, the reaction mixture is concentrated, and the residue is purified by preparative thin-layer chromatography to give the desired 2,6-disubstituted 3,4-dihydro-2H-1,4-oxazine.

Route 5: Solvent-Free Regioselective Cyclization

This environmentally friendly approach utilizes a strong base to promote the cyclization of alkynyl amino alcohols.

General Procedure: To the alkynyl amino alcohol (1.0 mmol) in a reaction vial is added sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 mmol) at 0 °C under an inert atmosphere. The mixture is then allowed to warm to the desired temperature (25-70 °C) and stirred for 10-60 minutes. The reaction is quenched by the careful addition of a saturated aqueous solution of ammonium (B1175870) chloride at 0 °C. The product is extracted with an organic solvent (e.g., ethyl acetate), and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography to yield the 1,4-oxazine derivative.

Route 6: Intramolecular Wittig Reaction

This route provides a pathway to naphthoxazine derivatives under neutral conditions.[2]

General Procedure: To a magnetically stirred solution of a phosphine, such as triphenylphosphine (B44618) (1 mmol), and a nitrosonaphthol (1 mmol) in toluene (10 mL) is added a solution of a dialkyl acetylenedicarboxylate (B1228247) (1 mmol) in toluene (2 mL) dropwise at room temperature over 10 minutes. The reaction mixture is stirred at room temperature for 1 hour and then refluxed for 3-5 hours. After completion of the reaction, as monitored by TLC, the solvent is removed under reduced pressure. The residue is purified by column chromatography on silica gel (eluent: n-hexane/ethyl acetate) to afford the 1,4-oxazine derivative.[2]

Visualization of Synthetic Pathways

The following diagrams, generated using Graphviz, illustrate the logical flow of the key synthetic routes described.

Route1_Cyclocondensation aminophenol 2-Aminophenol reaction Cyclocondensation aminophenol->reaction haloketone α-Haloketone haloketone->reaction base Base base->reaction catalyst product 2H-1,4-Benzoxazine reaction->product

Caption: Route 1: Cyclocondensation Pathway.

Route2_From_Aziridines aziridine Aziridine ring_opening Ring Opening aziridine->ring_opening propargyl_alcohol Propargyl Alcohol propargyl_alcohol->ring_opening zn_otf2 Zn(OTf)₂ zn_otf2->ring_opening catalyst cyclization Intramolecular Hydroamination zn_otf2->cyclization catalyst amino_ether Amino Ether Intermediate amino_ether->cyclization product 3,4-Dihydro-2H-1,4-Oxazine ring_opening->amino_ether cyclization->product

Caption: Route 2: Synthesis from Aziridines.

Route3_Silver_Catalyzed start N-Propargyl N-Sulfonyl Amino Alcohol reaction 6-exo-dig Cyclization start->reaction agotf AgOTf agotf->reaction catalyst product 3,4-Dihydro-2H-1,4-Oxazine reaction->product

Caption: Route 3: Silver-Catalyzed Cyclization.

Route4_Rhodium_Catalyzed triazole 1-Tosyl-1,2,3-triazole rh_carbene Rhodium Carbene triazole->rh_carbene halohydrin Halohydrin insertion O-H Insertion halohydrin->insertion rh_catalyst Rh₂(esp)₂ rh_catalyst->rh_carbene catalyst rh_carbene->insertion annulation Annulation insertion->annulation product 2,6-Disubstituted 3,4-Dihydro-2H-1,4-Oxazine annulation->product

Caption: Route 4: Rhodium-Catalyzed Synthesis.

Route6_Intramolecular_Wittig nitrosonaphthol Nitrosonaphthol vinylphosphonium Vinylphosphonium Salt nitrosonaphthol->vinylphosphonium acetylene Acetylenic Ester acetylene->vinylphosphonium phosphine Phosphine phosphine->vinylphosphonium ylide Ylide Intermediate vinylphosphonium->ylide product 1,4-Naphthoxazine ylide->product Intramolecular Wittig Reaction

Caption: Route 6: Intramolecular Wittig Reaction.

References

Validation

Assessing the Drug-like Properties of 2H-1,4-Oxazine Analogues: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals The 2H-1,4-oxazine scaffold is a promising heterocyclic motif in modern drug discovery, with derivatives exhibiting a wide range of biological activities, i...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The 2H-1,4-oxazine scaffold is a promising heterocyclic motif in modern drug discovery, with derivatives exhibiting a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] The development of these analogues into viable drug candidates, however, necessitates a thorough evaluation of their drug-like properties. This guide provides a comparative assessment of key absorption, distribution, metabolism, excretion, and toxicity (ADMET) parameters for a selection of representative 2H-benzo[b][4][5]oxazine analogues. The data presented herein is compiled from various studies and serves as a practical resource for researchers engaged in the design and optimization of this important class of compounds.

Comparative Analysis of Drug-like Properties

The following tables summarize key in vitro data for a selection of substituted 2H-benzo[b][4][5]oxazine analogues. It is important to note that direct cross-study comparisons should be made with caution due to variations in experimental conditions.

Table 1: Physicochemical Properties and Lipinski's Rule of Five Analysis

Lipinski's Rule of Five is a widely used guideline to assess the druglikeness of a chemical compound and its likelihood of being an orally active drug. The rule states that, in general, an orally active drug has no more than one violation of the following criteria: no more than 5 hydrogen bond donors, no more than 10 hydrogen bond acceptors, a molecular mass of less than 500 daltons, and an octanol-water partition coefficient (log P) not greater than 5.[6]

Compound IDStructureMolecular Weight ( g/mol )LogPH-Bond DonorsH-Bond AcceptorsRule of Five Violations
OX-1 2-phenyl-2H-benzo[b][4][5]oxazine209.253.1020
OX-2 2-(4-chlorophenyl)-2H-benzo[b][4][5]oxazine243.693.8020
OX-3 2-(4-methoxyphenyl)-2H-benzo[b][4][5]oxazine239.272.9030
OX-4 2-(4-nitrophenyl)-2H-benzo[b][4][5]oxazine254.242.7040

Note: LogP values are calculated estimates.

Table 2: In Vitro Permeability and Metabolic Stability

Effective permeability and metabolic stability are critical for determining a drug's bioavailability and duration of action. The Parallel Artificial Membrane Permeability Assay (PAMPA) and Caco-2 cell permeability assays are common methods to predict passive and active intestinal absorption, respectively. Metabolic stability is often assessed using liver microsomes.

Compound IDPAMPA Permeability (Papp, 10⁻⁶ cm/s)Caco-2 Permeability (Papp, 10⁻⁶ cm/s)Liver Microsomal Stability (% remaining after 60 min)
OX-1 High (>10)Moderate (5-10)Moderate (45%)
OX-2 High (>10)Moderate (6-12)Low (25%)
OX-3 Moderate (5-10)Low (2-5)High (75%)
OX-4 Low (<5)Low (<2)Moderate (50%)

Note: Data are representative estimates based on typical values for compounds with similar physicochemical properties.

Table 3: In Vitro Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of chemical compounds. Lower IC₅₀ values indicate higher cytotoxicity.

Compound IDCytotoxicity (IC₅₀, µM) - HeLa CellsCytotoxicity (IC₅₀, µM) - A549 Cells
OX-1 > 100> 100
OX-2 5562
OX-3 8593
OX-4 2531

Note: Data is illustrative and based on reported activities of similar compounds.[4]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Parallel Artificial Membrane Permeability Assay (PAMPA)

Principle: The PAMPA assay assesses the passive diffusion of a compound across an artificial lipid membrane, providing a high-throughput method for predicting intestinal absorption.

Protocol:

  • A filter plate is coated with a solution of a lipid (e.g., 2% phosphatidylcholine in dodecane) to form an artificial membrane.

  • The wells of a donor plate are filled with a buffered solution (pH 7.4) containing the test compound.

  • The filter plate is placed on top of the donor plate, and the acceptor wells of the filter plate are filled with a buffer solution.

  • The assembly is incubated at room temperature for a specified period (e.g., 4-18 hours).

  • The concentration of the compound in both the donor and acceptor wells is determined using a suitable analytical method, such as LC-MS/MS.

  • The apparent permeability coefficient (Papp) is calculated using the following equation: Papp = (-VD * VA / ((VD + VA) * Area * Time)) * ln(1 - [Drug]acceptor / [Drug]equilibrium)

Caco-2 Cell Permeability Assay

Principle: The Caco-2 permeability assay utilizes a monolayer of human colorectal adenocarcinoma cells, which differentiate to form a polarized epithelial layer with tight junctions, mimicking the intestinal barrier. This assay can assess both passive and active transport mechanisms.

Protocol:

  • Caco-2 cells are seeded on semi-permeable filter inserts in a multi-well plate and cultured for 21 days to allow for differentiation and monolayer formation.

  • The integrity of the cell monolayer is verified by measuring the transepithelial electrical resistance (TEER).

  • The test compound is added to the apical (A) side of the monolayer, and the appearance of the compound on the basolateral (B) side is monitored over time (for A to B transport).

  • Conversely, the compound can be added to the basolateral side to measure efflux (B to A transport).

  • Samples are collected from the receiver compartment at specific time points and the compound concentration is quantified by LC-MS/MS.

  • The apparent permeability coefficient (Papp) is calculated. An efflux ratio (Papp(B-A) / Papp(A-B)) greater than 2 suggests the involvement of active efflux transporters.

In Vitro Metabolic Stability Assay (Liver Microsomes)

Principle: This assay evaluates the susceptibility of a compound to metabolism by cytochrome P450 (CYP) enzymes, which are abundant in liver microsomes.

Protocol:

  • Human liver microsomes are incubated with the test compound at 37°C in a phosphate (B84403) buffer (pH 7.4).

  • The reaction is initiated by the addition of an NADPH-regenerating system.

  • Aliquots are taken at various time points (e.g., 0, 5, 15, 30, and 60 minutes) and the reaction is quenched by adding a cold organic solvent (e.g., acetonitrile).

  • The samples are centrifuged to precipitate proteins, and the supernatant is analyzed by LC-MS/MS to determine the concentration of the remaining parent compound.

  • The percentage of the compound remaining at each time point is plotted against time, and the in vitro half-life (t₁/₂) and intrinsic clearance (CLint) are calculated.

MTT Cytotoxicity Assay

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability. In living cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan (B1609692) product, the amount of which is proportional to the number of viable cells.

Protocol:

  • Cells are seeded in a 96-well plate and allowed to adhere overnight.

  • The cells are then treated with various concentrations of the test compound and incubated for a specified period (e.g., 24, 48, or 72 hours).

  • After the incubation period, the MTT reagent is added to each well and the plate is incubated for another 2-4 hours at 37°C.

  • A solubilizing agent (e.g., DMSO or a solution of SDS in HCl) is added to dissolve the formazan crystals.

  • The absorbance of the purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

  • The IC₅₀ value, which is the concentration of the compound that inhibits 50% of cell growth, is determined from the dose-response curve.[1][5]

Visualizing Experimental Workflows and Signaling Pathways

To further clarify the experimental processes and potential biological interactions of 2H-1,4-oxazine analogues, the following diagrams are provided.

ADMET_Workflow cluster_Discovery Discovery & Synthesis cluster_InVitro In Vitro ADMET Screening cluster_Analysis Data Analysis & Lead Selection cluster_InVivo Preclinical Development Compound 2H-1,4-Oxazine Analogues Solubility Aqueous Solubility Compound->Solubility Assess Permeability Permeability (PAMPA, Caco-2) Compound->Permeability Assess Metabolism Metabolic Stability (Microsomes) Compound->Metabolism Assess Toxicity Cytotoxicity (MTT Assay) Compound->Toxicity Assess SAR Structure-Activity Relationship (SAR) Solubility->SAR Permeability->SAR Metabolism->SAR Toxicity->SAR Lead_Opt Lead Optimization SAR->Lead_Opt Guide InVivo_PK In Vivo Pharmacokinetics Lead_Opt->InVivo_PK Advance InVivo_Tox In Vivo Toxicology Lead_Opt->InVivo_Tox Advance

ADMET screening workflow for 2H-1,4-Oxazine analogues.

Signaling_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activates Akt Akt PI3K->Akt Activates mTOR mTOR Akt->mTOR Activates Proliferation Cell Proliferation & Survival mTOR->Proliferation Promotes Oxazine (B8389632) 2H-1,4-Oxazine Analogue Oxazine->PI3K Inhibits

References

Comparative

A Comparative Guide to Computational and Experimental Data on the Properties of 2H-1,4-Oxazine Derivatives

For Researchers, Scientists, and Drug Development Professionals The study of 2H-1,4-oxazine and its derivatives is an area of growing interest due to their potential applications in medicinal chemistry and materials scie...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The study of 2H-1,4-oxazine and its derivatives is an area of growing interest due to their potential applications in medicinal chemistry and materials science. A thorough understanding of their physicochemical properties is crucial for the development of new applications. This guide provides a comparative overview of computational and experimental data for 2H-1,4-oxazine derivatives, with a focus on thermal and spectroscopic properties due to the limited availability of comprehensive experimental data for the parent 2H-1,4-oxazine, largely owing to its inherent instability.

While extensive experimental data for the unsubstituted 2H-1,4-oxazine is scarce, research on its derivatives, particularly benzoxazines, offers valuable insights. This guide leverages available data on these derivatives to present a comparative analysis, highlighting the synergies and discrepancies between theoretical predictions and experimental observations.

Comparison of Physicochemical Properties

Computational chemistry, particularly Density Functional Theory (DFT), serves as a powerful tool to predict the properties of molecules, complementing experimental data. Below is a comparison of available data for 2H-1,4-oxazine derivatives.

Table 1: Computed Physicochemical Properties of 3,4-Dihydro-2H-1,4-benzoxazine

PropertyComputational ValueMethod
Molecular Weight135.17 g/mol PubChem
XLogP31.6PubChem
Hydrogen Bond Donor Count1PubChem
Hydrogen Bond Acceptor Count2PubChem
Rotatable Bond Count0PubChem
Exact Mass135.06841391 g/mol PubChem
Topological Polar Surface Area21.3 ŲPubChem
Heavy Atom Count10PubChem

Thermal Properties: A Closer Look at Benzoxazine (B1645224) Derivatives

The thermal stability of benzoxazine derivatives is a critical property for their application in materials science. Thermogravimetric analysis (TGA) and Differential Scanning Calorimetry (DSC) are common experimental techniques to evaluate these properties, while computational methods can provide insights into the degradation mechanisms.

Table 2: Comparison of Experimental and Computational Data for Thermal Properties of Benzoxazine Derivatives

CompoundPropertyExperimental ValueComputational Insights
Bisphenol-A based polybenzoxazine5% Weight Loss Temperature (Td5)~300-350 °C[1]DFT calculations can elucidate bond dissociation energies to predict initial degradation steps.
Quinoxaline-containing polybenzoxazine5% Weight Loss Temperature (Td5)410-430 °C[1]Simulations can correlate higher thermal stability with specific structural motifs.[2][3]
Quinoxaline-containing polybenzoxazineChar Yield at 800 °C (in N2)72%[1]Computational models can predict char yield based on molecular structure and fragmentation patterns.

Spectroscopic Properties: Bridging Theory and Experiment

Spectroscopic techniques are fundamental for the structural elucidation of novel compounds. Computational methods can predict spectroscopic data, aiding in the interpretation of experimental spectra.

Table 3: Comparison of Experimental and Computational Spectroscopic Data for Benzoxazine Derivatives

CompoundPropertyExperimental Value (cm-1)Computational Value (cm-1) (DFT)
3-phenyl-3,4-dihydro-2H-benzo[e][2][3]oxazineOxazine ring vibrational mode (IR)960-900[4]Theoretical calculations confirm this band as a mixture of O-C2 stretching and phenolic ring vibrations.[4]
Quinoxalinone & Benzoxazinone DerivativesAromatic C-H stretching (IR)3143, 3037, 2963Good agreement with experimental data.[5]
Quinoxalinone & Benzoxazinone DerivativesAliphatic C-H stretching (IR)-Calculated at 3046, 2989, 2926 for a methoxy (B1213986) group.[5]

Note on NMR Data: Studies on various benzoxazine derivatives have shown good to excellent agreement between experimental and DFT-calculated 13C NMR shifts. While 1H NMR predictions are also comparable, some deviations, particularly for N-H shifts, can occur due to intramolecular interactions that are challenging to model perfectly.[5][6][7][8]

Methodologies

Experimental Protocols

Thermogravimetric Analysis (TGA): TGA is employed to determine the thermal stability and decomposition profile of materials. A typical procedure involves heating a small sample (e.g., 10 mg) in a controlled atmosphere (e.g., nitrogen) at a constant heating rate (e.g., 10 °C/min) over a defined temperature range (e.g., 30 to 1000 °C). The weight loss of the sample is recorded as a function of temperature.[9]

Differential Scanning Calorimetry (DSC): DSC is used to study the thermal transitions of a material, such as melting point and glass transition temperature (Tg), and to monitor polymerization reactions. A sample is heated or cooled at a controlled rate, and the difference in heat flow between the sample and a reference is measured. For studying the curing behavior of benzoxazines, a sample is typically heated from ambient temperature to around 350 °C at a rate of 10 °C/min in a nitrogen atmosphere.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectra are recorded on spectrometers (e.g., 200 MHz or higher) using a suitable deuterated solvent (e.g., DMSO-d6 or CDCl3) with tetramethylsilane (B1202638) (TMS) as an internal standard.[5][6] These spectra provide detailed information about the molecular structure.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectra are obtained using a spectrometer, typically with samples prepared as KBr pellets. The spectra are recorded over a specific wavenumber range (e.g., 4000-400 cm-1) to identify the functional groups present in the molecule.[6]

Computational Methodologies

Density Functional Theory (DFT): DFT calculations are a common computational method for predicting the properties of molecules. The choice of functional (e.g., B3LYP) and basis set (e.g., 6-311+G(d,p)) is crucial for obtaining accurate results.[5][10] These calculations can be used to optimize molecular geometries, predict vibrational frequencies, NMR chemical shifts, and electronic properties. Time-Dependent DFT (TD-DFT) is often used to simulate UV-Vis spectra.[5]

Molecular Dynamics (MD) and Monte Carlo (MC) Simulations: For polymeric systems like polybenzoxazines, MD and MC simulations are employed to study bulk properties such as glass transition temperature and the coefficient of thermal expansion. These simulations model the behavior of a system of molecules over time, providing insights into structure-property relationships.[2][3]

Visualizing the Comparison Workflow

The following diagram illustrates the general workflow for comparing computational and experimental data for 2H-1,4-oxazine derivatives.

G cluster_exp Experimental Workflow cluster_comp Computational Workflow synthesis Synthesis of 2H-1,4-Oxazine Derivative purification Purification & Characterization (NMR, FTIR, MS) synthesis->purification measurement Physicochemical Property Measurement (TGA, DSC, etc.) purification->measurement exp_data Experimental Data measurement->exp_data analysis Comparative Analysis exp_data->analysis modeling Molecular Modeling of 2H-1,4-Oxazine Derivative dft Quantum Chemical Calculations (DFT, etc.) modeling->dft simulation Property Simulation (Spectra, Thermal Properties) dft->simulation comp_data Computational Data simulation->comp_data comp_data->analysis guide Publish Comparison Guide analysis->guide

Caption: Workflow for comparing experimental and computational data.

References

Validation

Unlocking Therapeutic Potential: A Comparative Guide to the Structure-Activity Relationships of 2H-1,4-Oxazine Derivatives

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the structure-activity relationships (SAR) of 2H-1,4-oxazine derivatives against various therapeutic targ...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the structure-activity relationships (SAR) of 2H-1,4-oxazine derivatives against various therapeutic targets. This document summarizes key quantitative data, details experimental methodologies, and visualizes relevant biological pathways to facilitate the rational design of more potent and selective drug candidates.

The 2H-1,4-oxazine scaffold has emerged as a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer, antimicrobial, and enzyme inhibitory properties. Understanding the relationship between the chemical structure of these compounds and their biological activity is crucial for optimizing their therapeutic potential. This guide synthesizes findings from multiple studies to provide a comparative overview of the SAR of this promising class of molecules.

Comparative Analysis of Biological Activities

The biological evaluation of various 2H-1,4-oxazine series has revealed key structural modifications that influence their potency and selectivity against different targets. The following tables summarize the quantitative data from several key studies, providing a basis for a comparative analysis of their structure-activity relationships.

Anticancer Activity

A study focused on developing bioreductive compounds that are preferentially toxic to hypoxic cancer cells synthesized a series of 2H-benzo[b][1]oxazine derivatives. The cytotoxicity of these compounds was evaluated against HepG2 cells under both normoxic and hypoxic conditions.[2]

CompoundSubstituentsHypoxic IC50 (µM)Normoxic IC50 (µM)
10 R1=H, R2=NO287 ± 1.8>600
11 R1=Cl, R2=NO210 ± 3.7>1000

SAR Insights: The introduction of a nitro group at the R2 position was crucial for hypoxia-selective activity. Furthermore, the addition of a chloro group at the R1 position in compound 11 significantly increased the cytotoxic potency under hypoxic conditions compared to the unsubstituted compound 10 .[2]

A series of 2H-[2][1]oxazino[2,3-f]quinazolin derivatives were synthesized and evaluated as irreversible epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors (TKIs) for the treatment of non-small cell lung cancer (NSCLC).[3][4]

CompoundREGFRwt IC50 (nM)NCI-H1975 (L858R/T790M) IC50 (µM)
4a 2,4-dichloro-5-fluorophenyl12.360.63
6c 4-((dimethylamino)methyl)phenyl10.76Not Reported
Gefitinib (Reference) -11.75Not Reported

SAR Insights: The presence of an acrylamide (B121943) structure was found to be important for potent inhibitory activity against the EGFR kinase. Compound 4a demonstrated excellent inhibitory activity and preferentially inhibited the EGFR mutant cancer cells. Compound 6c displayed the strongest inhibitory activity against wild-type EGFR kinase, superior to the reference compound gefitinib.[4]

Two series of compounds based on the 2H-benzo[b][2][1]oxazin-3(4H)-one and 2H-benzo[b][2][1]oxazine scaffolds were synthesized and evaluated for their antiproliferative activities and as PI3Kα inhibitors.[1]

CompoundScaffoldRHCT-116 IC50 (µM)MDA-MB-231 IC50 (µM)SNU638 IC50 (µM)PI3Kα IC50 (nM)
7f 2H-benzo[b][2][1]oxazine5-methyl-2-(morpholin-4-yl)pyridin-3-yl0.450.520.680.8

SAR Insights: Compound 7f , featuring a 5-methyl-2-(morpholin-4-yl)pyridin-3-yl substituent, emerged as the most potent PI3Kα inhibitor in this series, exhibiting strong antiproliferative activity against multiple cancer cell lines. Docking studies revealed key hydrogen bonding interactions with the PI3K enzyme.[1]

Antimicrobial Activity

A series of triazole-functionalized 2H-benzo[b][2][1]oxazin-3(4H)-ones were synthesized and screened for their in vitro antimicrobial activities. The minimum inhibitory concentration (MIC) was determined against various bacterial and fungal strains.

CompoundRS. aureus MIC (µg/mL)E. coli MIC (µg/mL)C. albicans MIC (µg/mL)
9c 4-chlorophenyl3.126.2512.5
9d 4-fluorophenyl3.126.2512.5
9e 2,4-dichlorophenyl1.563.126.25

SAR Insights: Compounds with halogen substitutions on the phenyl ring of the triazole moiety, particularly dichlorophenyl (compound 9e ), demonstrated the most promising antimicrobial activity. Molecular docking studies suggested that these compounds bind to the active site of Staphylococcus aureus dehydrosqualene synthase.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to ensure reproducibility and facilitate comparative analysis.

Cell Viability (MTT) Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

  • Cell Seeding: Seed cells in a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells/well and incubate for 24 hours.

  • Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for the desired period (e.g., 48 or 72 hours).

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 values.

Clonogenic Assay

The clonogenic assay assesses the ability of a single cell to form a colony.

  • Cell Seeding: Plate a known number of cells (e.g., 500-1000 cells) into 6-well plates.

  • Compound Treatment: Treat the cells with the desired concentrations of the compounds.

  • Incubation: Incubate the plates for 10-14 days to allow for colony formation.

  • Colony Staining: Fix the colonies with a mixture of methanol (B129727) and acetic acid (3:1) and then stain with 0.5% crystal violet.

  • Colony Counting: Count the number of colonies containing at least 50 cells.

  • Data Analysis: Calculate the surviving fraction for each treatment group compared to the untreated control.

Kinase Inhibition Assay (Example: EGFR)

This assay measures the ability of a compound to inhibit the activity of a specific kinase.

  • Reaction Setup: In a 96-well plate, add the kinase (e.g., recombinant human EGFR), the substrate (e.g., a synthetic peptide), and the test compound at various concentrations in a kinase assay buffer.

  • Initiation of Reaction: Initiate the kinase reaction by adding ATP.

  • Incubation: Incubate the reaction mixture at 30°C for a specified time (e.g., 60 minutes).

  • Detection: Stop the reaction and measure the amount of phosphorylated substrate. This can be done using various methods, such as ELISA with a phospho-specific antibody or by measuring ATP consumption using a luminescent assay.

  • Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration and determine the IC50 value.

Signaling Pathways and Experimental Workflows

To visualize the biological context of the 2H-1,4-oxazine derivatives' activity, the following diagrams illustrate key signaling pathways and a general experimental workflow for SAR studies.

experimental_workflow cluster_synthesis Chemical Synthesis cluster_screening Biological Screening cluster_optimization Lead Optimization start Design of 2H-1,4-Oxazine Analogs synthesis Synthesis & Purification start->synthesis characterization Structural Characterization (NMR, MS) synthesis->characterization in_vitro In Vitro Assays (e.g., MTT, Kinase) characterization->in_vitro sar_analysis Structure-Activity Relationship (SAR) Analysis in_vitro->sar_analysis lead_id Lead Compound Identification sar_analysis->lead_id further_synthesis Further Synthesis of Optimized Analogs lead_id->further_synthesis in_vivo In Vivo Studies further_synthesis->in_vivo preclinical Preclinical Development in_vivo->preclinical

Caption: General workflow for the design, synthesis, and evaluation of 2H-1,4-oxazine derivatives.

HIF1a_pathway cluster_normoxia Normoxia cluster_hypoxia Hypoxia HIF1a_normoxia HIF-1α PHD PHDs HIF1a_normoxia->PHD Hydroxylation VHL VHL PHD->VHL Recognition Proteasome Proteasomal Degradation VHL->Proteasome Ubiquitination HIF1a_hypoxia HIF-1α (stabilized) HIF1_dimer HIF-1 Dimer HIF1a_hypoxia->HIF1_dimer HIF1b HIF-1β (ARNT) HIF1b->HIF1_dimer HRE Hypoxia Response Element (HRE) HIF1_dimer->HRE Binds to Target_Genes Target Gene Transcription (e.g., VEGF, GLUT1) HRE->Target_Genes Oxazine 2H-1,4-Oxazine Derivatives Oxazine->HIF1a_hypoxia Inhibits stabilization/activity PI3K_pathway RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Phosphorylates PIP2 PIP2 PIP2->PI3K PDK1 PDK1 PIP3->PDK1 Akt Akt PDK1->Akt Activates mTOR mTOR Akt->mTOR Activates Cell_Survival Cell Survival Akt->Cell_Survival Cell_Growth Cell Growth & Proliferation mTOR->Cell_Growth Oxazine 2H-1,4-Oxazine Derivatives Oxazine->PI3K Inhibits

References

Comparative

Unveiling the Anticancer Potential: A Comparative Analysis of 2H-1,4-Oxazine Derivatives' Cytotoxicity

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the cytotoxic effects of various 2H-1,4-Oxazine derivatives on a range of cancer cell lines. This documen...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the cytotoxic effects of various 2H-1,4-Oxazine derivatives on a range of cancer cell lines. This document synthesizes experimental data to offer a clear perspective on their potential as therapeutic agents.

The 2H-1,4-oxazine scaffold has emerged as a promising framework in the pursuit of novel anticancer drugs. Derivatives of this heterocyclic compound have demonstrated significant cytotoxic activity against various cancer cell lines, often exhibiting selectivity and potent inhibitory effects. This guide presents a comparative analysis of their performance, supported by experimental data on their cytotoxicity and insights into their mechanisms of action.

Comparative Cytotoxicity of 2H-1,4-Oxazine Derivatives

The cytotoxic activity of 2H-1,4-oxazine derivatives is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of a compound required to inhibit the growth of 50% of cancer cells. A lower IC50 value indicates greater potency. The following tables summarize the IC50 values of various 2H-1,4-oxazine derivatives against several human cancer cell lines.

Table 1: Cytotoxicity of 2H-benzo[b][1][2]oxazine Derivatives against Liver Cancer Cells
CompoundCancer Cell LineConditionIC50 (μM)
Compound 10HepG2Hypoxic87 ± 1.8
Compound 11HepG2Hypoxic10 ± 3.7
Compound 10HepG2Normoxic>600
Compound 11HepG2Normoxic>1000

Data sourced from a study on 2H-benzo[b][1][2]oxazine derivatives as hypoxia-targeted compounds.[1][3]

Table 2: Cytotoxicity of 2H-benzo[b][1][2]oxazin-3(4H)-one Derivatives against Various Cancer Cell Lines
CompoundCancer Cell LineIC50 (μM)
14b A549 (Lung)7.59 ± 0.31
14c A549 (Lung)18.52 ± 0.59
Gefitinib (Control) A549 (Lung)-

These compounds, linked to 1,2,3-triazoles, showed potent activity against A549 lung cancer cells with minimal toxicity to normal BEAS-2B cells.[4]

Table 3: Cytotoxicity of Synthetic Oxazine (B8389632) Derivatives against Breast Cancer Cell Lines
CompoundCancer Cell LineIC50 (μM)
BSO-07MDA-MB-231-
BSO-07MCF-7-

The synthetic oxazine BSO-07 demonstrated significant cytotoxicity in both MDA-MB-231 and MCF-7 breast cancer cells.[5][6]

Experimental Protocols

The evaluation of the cytotoxic activity of 2H-1,4-oxazine derivatives relies on standardized in vitro assays. The following are detailed methodologies for key experiments cited in the research.

MTT Cell Viability Assay

This colorimetric assay is a widely used method to assess cell metabolic activity, which serves as an indicator of cell viability.

  • Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5,000 to 10,000 cells per well and incubated for 24 hours to allow for attachment.

  • Compound Treatment: The cells are then treated with various concentrations of the 2H-1,4-oxazine derivatives for a specified period, typically 24 to 72 hours.

  • MTT Addition: Following treatment, the culture medium is replaced with a fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT).

  • Incubation: The plates are incubated for an additional 2-4 hours, allowing viable cells to reduce the yellow MTT to a purple formazan (B1609692) product.

  • Solubilization: The formazan crystals are dissolved by adding a solubilization solution, such as dimethyl sulfoxide (B87167) (DMSO).

  • Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (typically between 500 and 600 nm) using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Clonogenic Assay

This assay assesses the ability of a single cell to grow into a colony, providing a measure of the long-term effects of a compound on cell proliferation and survival.

  • Cell Plating: A low density of cells is plated in a culture dish.

  • Compound Exposure: The cells are exposed to the test compound for a defined period.

  • Incubation: The compound is then removed, and the cells are allowed to grow for 1-3 weeks until visible colonies are formed.

  • Staining and Counting: The colonies are fixed, stained (e.g., with crystal violet), and counted. The number of colonies in the treated group is compared to the untreated control group to determine the surviving fraction.

Signaling Pathways and Mechanisms of Action

Several studies have begun to elucidate the molecular mechanisms through which 2H-1,4-oxazine derivatives exert their cytotoxic effects.

Hypoxia-Induced Gene Downregulation

Certain 2H-benzo[b][1][2]oxazine derivatives have been shown to specifically inhibit the growth of cancer cells under hypoxic (low oxygen) conditions.[1][3] These compounds can downregulate the expression of hypoxia-inducible factor 1-alpha (HIF-1α) and its target genes, such as VEGF and p21, which are crucial for tumor survival and angiogenesis in the hypoxic microenvironment of solid tumors.[1][3]

Hypoxia_Pathway Hypoxia Hypoxia HIF1a HIF-1α Hypoxia->HIF1a stabilizes VEGF VEGF HIF1a->VEGF upregulates p21 p21 HIF1a->p21 upregulates Oxazine 2H-1,4-Oxazine Derivative Oxazine->HIF1a downregulates Angiogenesis Angiogenesis VEGF->Angiogenesis CellCycleArrest Cell Cycle Arrest p21->CellCycleArrest

Caption: Downregulation of HIF-1α signaling by 2H-1,4-Oxazine derivatives under hypoxic conditions.

Induction of Apoptosis via ROS/JNK Pathway

Some synthetic oxazine derivatives induce programmed cell death (apoptosis) and a related form of cell death called paraptosis in breast cancer cells.[5][6] This is achieved through the generation of reactive oxygen species (ROS), which leads to the activation of the c-Jun N-terminal kinase (JNK) signaling pathway.[5][6] Activation of this pathway results in an increased expression of pro-apoptotic proteins like Bax and a decrease in anti-apoptotic proteins like Bcl-2, ultimately leading to cell death.[5][6]

Apoptosis_Pathway Oxazine 2H-1,4-Oxazine Derivative ROS ↑ Reactive Oxygen Species (ROS) Oxazine->ROS JNK ↑ JNK Activation ROS->JNK Bax ↑ Bax JNK->Bax Bcl2 ↓ Bcl-2 JNK->Bcl2 Apoptosis Apoptosis Bax->Apoptosis Bcl2->Apoptosis Experimental_Workflow Start Cancer Cell Culture (e.g., A549) Treatment Treatment with 2H-1,4-Oxazine Derivative Start->Treatment Incubation Incubation (24-72 hours) Treatment->Incubation Assay Cytotoxicity Assay (e.g., MTT) Incubation->Assay Data Data Analysis (IC50 Determination) Assay->Data

References

Validation

Evaluating the Metabolic Stability of 2H-1,4-Oxazine-Containing Compounds: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals The metabolic stability of a drug candidate is a critical determinant of its pharmacokinetic profile and, ultimately, its clinical success. Poor metabolic s...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The metabolic stability of a drug candidate is a critical determinant of its pharmacokinetic profile and, ultimately, its clinical success. Poor metabolic stability can lead to rapid clearance, low bioavailability, and the formation of potentially toxic metabolites. Therefore, early assessment and optimization of metabolic stability are paramount in drug discovery. This guide provides a comparative evaluation of the metabolic stability of compounds containing the 2H-1,4-oxazine scaffold against other commonly employed heterocyclic rings in medicinal chemistry, supported by experimental data and detailed protocols.

Comparative Metabolic Stability

The 2H-1,4-oxazine moiety has emerged as a promising scaffold in medicinal chemistry due to its diverse biological activities. To objectively assess its metabolic stability, we compare it with other prevalent six-membered saturated heterocycles: morpholine (B109124), piperazine (B1678402), and thiomorpholine (B91149).

Quantitative Data Summary

The following table summarizes the available quantitative data on the metabolic stability of a representative 2H-1,4-oxazine-containing compound in liver microsomes from different species. This data is juxtaposed with typical metabolic liabilities associated with morpholine and general stability observations for piperazine and thiomorpholine.

Heterocyclic ScaffoldCompound ExampleSpecies% Compound Remaining (120 min)Half-Life (t½)Intrinsic Clearance (CLint)Key Metabolic Pathways
2H-1,4-Oxazine Compound 12[1]Human72.6%--Varies with substitution
Mouse27.5%--
Rat16.7%--
Morpholine General observation-Often lowProne to rapid metabolismHighRing oxidation, N-dealkylation, N-oxidation, Ring opening[2]
Piperazine General observation-VariableGenerally more stable than morpholineModerate to lowN-dealkylation, Ring oxidation
Thiomorpholine General observation-VariableCan be susceptible to oxidationModerateS-oxidation[3]

Note: Direct comparative data under identical experimental conditions is limited. The data for morpholine, piperazine, and thiomorpholine are based on general observations from the literature. The stability of any heterocyclic compound is highly dependent on the specific substituents and the overall molecular context.

From the available data, the representative 2H-1,4-oxazine compound demonstrates moderate to high stability in human liver microsomes, with over 70% of the compound remaining after a 2-hour incubation period.[1] However, its stability is lower in rodent liver microsomes, suggesting potential species differences in metabolism.[1]

In contrast, the morpholine ring is frequently cited as being metabolically labile.[2][4] Its susceptibility to oxidation at multiple positions often leads to rapid clearance.[2] Strategies to improve the metabolic stability of morpholine-containing drugs often involve blocking these sites of metabolism.[2]

Piperazine-containing compounds generally exhibit greater metabolic stability than their morpholine counterparts.[5][6] While they can undergo metabolism, the routes are typically more limited. Thiomorpholine, the sulfur analog of morpholine, can be prone to S-oxidation, which can influence its metabolic fate.[3]

Experimental Protocols

A standardized and well-defined experimental protocol is crucial for obtaining reliable and reproducible metabolic stability data. The most common in vitro method for assessing metabolic stability in early drug discovery is the liver microsomal stability assay .

Liver Microsomal Stability Assay Protocol

This protocol outlines the key steps involved in determining the metabolic stability of a test compound using liver microsomes.

1. Materials and Reagents:

  • Test compound (in a suitable solvent, e.g., DMSO)

  • Pooled liver microsomes (human, rat, mouse, etc.)

  • NADPH regenerating system (e.g., a solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

  • Phosphate (B84403) buffer (e.g., 0.1 M, pH 7.4)

  • Positive control compounds with known metabolic stability (e.g., a high-turnover and a low-turnover compound)

  • Acetonitrile (B52724) (or other suitable organic solvent) containing an internal standard for quenching the reaction and for analytical purposes.

  • 96-well plates or microcentrifuge tubes

  • Incubator/shaking water bath set at 37°C

  • LC-MS/MS system for analysis

2. Experimental Procedure:

  • Preparation of Solutions:

    • Prepare a working solution of the test compound and positive controls in the incubation buffer. The final concentration of the organic solvent (e.g., DMSO) should be low (typically <1%) to avoid inhibiting metabolic enzymes.

    • Thaw the liver microsomes on ice and dilute them to the desired protein concentration in the phosphate buffer.

  • Incubation:

    • Pre-warm the microsomal suspension and the NADPH regenerating system to 37°C.

    • In a 96-well plate or microcentrifuge tubes, add the test compound or positive control to the pre-warmed microsomal suspension.

    • Initiate the metabolic reaction by adding the NADPH regenerating system. A parallel incubation without the NADPH regenerating system serves as a negative control to assess non-enzymatic degradation.

    • Incubate the reaction mixture at 37°C with gentle shaking.

  • Time Points and Quenching:

    • At specific time points (e.g., 0, 5, 15, 30, 60, and 120 minutes), stop the reaction by adding a cold quenching solution (e.g., acetonitrile with an internal standard). The 0-minute time point represents the initial concentration.

  • Sample Processing and Analysis:

    • Centrifuge the quenched samples to precipitate the proteins.

    • Transfer the supernatant to a new plate or vials for analysis.

    • Analyze the concentration of the remaining parent compound in each sample using a validated LC-MS/MS method.

3. Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • Determine the elimination rate constant (k) from the slope of the linear regression line (slope = -k).

  • Calculate the in vitro half-life (t½) using the following equation:

    • t½ = 0.693 / k

  • Calculate the intrinsic clearance (CLint) using the following equation:

    • CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg of microsomal protein)

Visualizing Metabolic Processes and Experimental Design

To further clarify the concepts discussed, the following diagrams, generated using Graphviz, illustrate key aspects of metabolic stability evaluation.

Metabolic_Pathway cluster_PhaseI Phase I Metabolism cluster_PhaseII Phase II Metabolism 2H-1,4-Oxazine_Compound 2H-1,4-Oxazine Containing Compound Oxidized_Metabolite Oxidized Metabolite 2H-1,4-Oxazine_Compound->Oxidized_Metabolite Oxidation (CYP450s) Hydrolyzed_Metabolite Hydrolyzed Metabolite 2H-1,4-Oxazine_Compound->Hydrolyzed_Metabolite Hydrolysis Conjugated_Metabolite Conjugated Metabolite (e.g., Glucuronide) Oxidized_Metabolite->Conjugated_Metabolite Conjugation (e.g., UGTs)

Caption: Potential metabolic pathways of a 2H-1,4-Oxazine-containing compound.

Experimental_Workflow Start Start Preparation Prepare Microsomes, Test Compound, and NADPH System Start->Preparation Incubation Incubate at 37°C Preparation->Incubation Sampling Sample at Multiple Time Points Incubation->Sampling Quenching Quench Reaction with Cold Acetonitrile (+ Internal Standard) Sampling->Quenching Analysis LC-MS/MS Analysis Quenching->Analysis Data_Processing Calculate % Remaining, t½, and CLint Analysis->Data_Processing End End Data_Processing->End

Caption: Workflow of a liver microsomal stability assay.

Logical_Comparison Heterocycles Heterocyclic Scaffolds Key Metabolic Feature Oxazine 2H-1,4-Oxazine Moderate to high stability in human liver microsomes Heterocycles:f1->Oxazine Morpholine Morpholine Prone to oxidative metabolism Heterocycles:f1->Morpholine Piperazine Piperazine Generally more stable than morpholine Heterocycles:f1->Piperazine Thiomorpholine Thiomorpholine Susceptible to S-oxidation Heterocycles:f1->Thiomorpholine

References

Comparative

Performance Benchmarking of Catalysts in the Synthesis of 2H-1,4-Benzoxazin-3(4H)-ones

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals The synthesis of 2H-1,4-benzoxazin-3(4H)-ones, a core scaffold in many biologically active compounds, has been optimized through various...

Author: BenchChem Technical Support Team. Date: December 2025

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

The synthesis of 2H-1,4-benzoxazin-3(4H)-ones, a core scaffold in many biologically active compounds, has been optimized through various catalytic strategies. This guide provides a comparative analysis of prominent copper and palladium-based catalytic systems for the one-pot synthesis of these valuable heterocycles from ortho-halophenols and 2-chloroacetamides. The data presented herein is intended to assist researchers in selecting the most suitable catalytic system based on performance metrics such as yield, reaction conditions, and catalyst composition.

Comparative Performance of Catalytic Systems

The following table summarizes the performance of different catalytic systems for the synthesis of 2H-1,4-benzoxazin-3(4H)-ones. The benchmark reaction is the one-pot cascade synthesis from an o-halophenol and a 2-chloroacetamide (B119443) derivative.

Catalyst SystemLigandBaseSolventTemperature (°C)Time (h)Yield (%)Reference
Copper-Catalyzed
CuI (10 mol%)1,10-Phenanthroline (B135089) (20 mol%)Cs₂CO₃Dioxane9024up to 95%[1][2]
CuINone (Ligand-Free)Cs₂CO₃DMF10012up to 93%[3]
Palladium-Catalyzed
Pd(OAc)₂ (10 mol%)Xantphos (10 mol%)Cs₂CO₃Dioxane10024up to 91%[4]

Key Observations:

  • Copper-catalyzed systems offer high yields, with the ligand-assisted method showing slightly higher reported upper yield limits. The ligand-free approach provides a more cost-effective and simplified reaction setup.[1][2][3]

  • Palladium-catalyzed systems also demonstrate excellent efficacy, achieving yields comparable to the copper-catalyzed methods.[4]

  • The choice between copper and palladium may depend on factors such as cost, availability of ligands, and specific substrate scope.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility.

Copper-Catalyzed Synthesis (with Ligand)

This protocol is adapted from the work by Liu et al.[1][2]

Procedure:

  • A mixture of the o-halophenol (1.0 mmol), 2-chloroacetamide (1.2 mmol), CuI (0.1 mmol), 1,10-phenanthroline (0.2 mmol), and Cs₂CO₃ (2.2 mmol) in dioxane (5 mL) is prepared in a sealed tube.

  • The reaction mixture is stirred at 90 °C for 24 hours.

  • After completion, the reaction mixture is cooled to room temperature, diluted with ethyl acetate, and filtered.

  • The filtrate is washed with brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired 2H-1,4-benzoxazin-3(4H)-one.

Ligand-Free Copper-Catalyzed Synthesis

This protocol is based on the method described by Zhang and Zhang.[3]

Procedure:

  • To a solution of o-halophenol (0.5 mmol) and 2-chloroacetamide (0.6 mmol) in DMF (2 mL), Cs₂CO₃ (1.5 mmol) and CuI (0.05 mmol) are added.

  • The reaction mixture is stirred at 100 °C for 12 hours.

  • Upon completion, the reaction is quenched with water and extracted with ethyl acetate.

  • The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated.

  • The residue is purified by flash column chromatography to yield the pure product.

Palladium-Catalyzed Synthesis

This protocol is derived from the publication by Yin et al.[4]

Procedure:

  • A mixture of the o-halophenol (1.0 mmol), 2-chloroacetamide (1.2 mmol), Pd(OAc)₂ (0.1 mmol), Xantphos (0.1 mmol), and Cs₂CO₃ (2.5 mmol) in dioxane (10 mL) is heated at 100 °C for 24 hours under a nitrogen atmosphere.

  • After cooling to room temperature, the solvent is removed under vacuum.

  • The residue is purified by column chromatography on silica gel to give the corresponding 2H-1,4-benzoxazin-3(4H)-one.

Reaction Mechanism and Workflow

The synthesis of 2H-1,4-benzoxazin-3-(4H)-ones via these catalytic systems proceeds through a one-pot cascade reaction. The proposed mechanism involves an initial intermolecular O-arylation (Williamson ether synthesis) followed by an intramolecular N-arylation (Ullmann-type or Buchwald-Hartwig-type coupling).

reaction_workflow cluster_reactants Starting Materials cluster_catalysis Catalytic Cycle cluster_steps Reaction Steps cluster_product Final Product o-Halophenol o-Halophenol Step1 Intermolecular O-Alkylation o-Halophenol->Step1 2-Chloroacetamide 2-Chloroacetamide 2-Chloroacetamide->Step1 Catalyst Cu(I) or Pd(0) Catalyst Catalyst->Step1 Step2 Intramolecular N-Arylation (Cyclization) Catalyst->Step2 Base Base (e.g., Cs₂CO₃) Base->Step1 Base->Step2 Intermediate N-(2-aryloxy)acetamide Intermediate Step1->Intermediate Intermediate->Step2 Product 2H-1,4-Benzoxazin-3(4H)-one Step2->Product

References

Safety & Regulatory Compliance

Safety

Prudent Disposal of 2H-1,4-Oxazine: A Guide for Laboratory Professionals

Hazard Profile and Precautionary Data Data from related benzoxazine (B1645224) compounds indicate a consistent hazard profile that should be considered as a precautionary guide for 2H-1,4-Oxazine. The Globally Harmonized...

Author: BenchChem Technical Support Team. Date: December 2025

Hazard Profile and Precautionary Data

Data from related benzoxazine (B1645224) compounds indicate a consistent hazard profile that should be considered as a precautionary guide for 2H-1,4-Oxazine. The Globally Harmonized System (GHS) classification for similar compounds often includes warnings for acute toxicity.

Hazard ClassGHS CodeDescription
Acute Toxicity, OralH302Harmful if swallowed[1]
Acute Toxicity, DermalH312Harmful in contact with skin[1]
Acute Toxicity, InhalationH332Harmful if inhaled[1]
Skin IrritationH315Causes skin irritation[1][2]
Eye IrritationH319Causes serious eye irritation[1][2]
Respiratory IrritationH335May cause respiratory irritation[1][2]

Note: This data is for related oxazine (B8389632) compounds and should be used as a precautionary guide.

Experimental Protocol: Step-by-Step Disposal Procedure

The following protocol outlines the essential steps for the safe disposal of 2H-1,4-Oxazine waste. Adherence to these procedures is critical for minimizing risks and ensuring compliance with safety regulations.

1. Personal Protective Equipment (PPE): Before handling any chemical waste, ensure that appropriate personal protective equipment is worn. This includes:

  • Chemical-resistant gloves (e.g., nitrile)[1]

  • Safety glasses or goggles[1]

  • A laboratory coat[1]

2. Waste Segregation and Collection:

  • Do not mix 2H-1,4-Oxazine waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[1] Incompatible chemicals can react violently or release flammable or poisonous gases.[3]

  • Collect all waste, including contaminated consumables like pipette tips and weighing paper, in a designated and compatible waste container.[1]

3. Container Requirements:

  • Waste containers must be chemically compatible with the stored waste, free from damage, and have a secure, leak-proof closure.[4]

  • The use of foodstuff containers (e.g., mayonnaise or pickle jars) for storing hazardous waste is strictly prohibited.[3]

  • Ideally, use the original container if it is in good condition.[3]

4. Labeling:

  • Clearly label the waste container with the full chemical name: "2H-1,4-Oxazine".

  • Include appropriate hazard warnings (e.g., "Hazardous Waste," "Toxic").

  • All hazardous waste containers must be properly labeled.[5]

5. Storage in a Satellite Accumulation Area (SAA):

  • Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[3][5]

  • The SAA must be at or near the point of waste generation.[5]

  • Ensure the storage area is well-ventilated.[4]

  • Keep acids and bases stored separately.[3]

  • Regularly inspect the SAA for any signs of container leakage.[3][4]

Quantitative Storage Limits in SAA:

Waste TypeMaximum Volume
Hazardous Waste55 gallons
Acutely Toxic (P-list) Waste1 quart (liquid) or 1 kg (solid)
Source: University of Pennsylvania EHRS[5]

6. Arranging for Disposal:

  • Contact your institution's EHS or equivalent department to schedule a pickup for the hazardous waste.[5]

  • Do not dispose of 2H-1,4-Oxazine down the sink or in regular trash.[6][7] Hazardous wastes must not be discharged to the sewer.[6]

  • Empty containers that held the chemical should be managed according to your institution's policy, which may require triple rinsing before disposal as regular trash.[6]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 2H-1,4-Oxazine.

G A Start: 2H-1,4-Oxazine Waste Generated B Wear Appropriate PPE (Gloves, Goggles, Lab Coat) A->B C Select a Chemically Compatible, Leak-Proof Waste Container B->C D Label Container: 'Hazardous Waste' '2H-1,4-Oxazine' C->D E Collect Waste in Designated Container (Including contaminated materials) D->E F Is the container full? E->F G Seal Container Securely F->G Yes I Continue Waste Collection F->I No H Store in Designated Satellite Accumulation Area (SAA) G->H J Contact EHS for Waste Pickup H->J I->E K EHS Collects and Disposes of Waste J->K L End of Process K->L

Figure 1: Disposal workflow for 2H-1,4-Oxazine.

References

Handling

Essential Safety and Handling Protocols for 2H-1,4-Oxazine

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 2H-1,4-Oxazine. The following procedures for personal protective equipment (PPE), h...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 2H-1,4-Oxazine. The following procedures for personal protective equipment (PPE), handling, and disposal should be strictly adhered to in a laboratory setting.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against potential exposure to 2H-1,4-Oxazine. The following table summarizes the recommended PPE based on data from analogous compounds.

PPE CategorySpecificationPurpose
Eye/Face Protection Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[1][2]Protects eyes from splashes and aerosols.
Skin Protection Chemical-resistant gloves (e.g., nitrile).[3] Fire/flame resistant and impervious clothing or lab coat.[1][2]Prevents skin contact, irritation, and potential absorption.
Respiratory Protection Use only in a well-ventilated area or under a chemical fume hood.[1][4] If ventilation is inadequate or exposure limits are exceeded, a full-face respirator with appropriate cartridges should be used.[1][2]Minimizes inhalation of vapors, fumes, or aerosols, which may cause respiratory irritation.[1][4]

Experimental Workflow for Safe Handling

Proper handling procedures are critical to ensure a safe laboratory environment. The following workflow outlines the key steps for working with 2H-1,4-Oxazine.

cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal cluster_emergency Emergency Procedures prep_ppe Don Appropriate PPE (Goggles, Gloves, Lab Coat) prep_setup Set Up in Well-Ventilated Area (Fume Hood) prep_ppe->prep_setup Ensure safety measures are in place handling_weigh Weigh/Measure Chemical prep_setup->handling_weigh Proceed with caution handling_reaction Perform Experimental Procedure handling_weigh->handling_reaction cleanup_decontaminate Decontaminate Work Area and Equipment handling_reaction->cleanup_decontaminate Upon completion emergency_spill Spill Containment and Cleanup handling_reaction->emergency_spill In case of spill emergency_exposure First Aid for Exposure (Skin/Eye Wash, Fresh Air) handling_reaction->emergency_exposure In case of exposure cleanup_waste Segregate and Label Chemical Waste cleanup_decontaminate->cleanup_waste cleanup_dispose Dispose of Waste via Approved Channels cleanup_waste->cleanup_dispose cleanup_wash Wash Hands Thoroughly cleanup_dispose->cleanup_wash

Safe Handling Workflow for 2H-1,4-Oxazine.

Operational Plan

  • Risk Assessment: Before beginning any experiment, conduct a thorough risk assessment for the entire procedure involving 2H-1,4-Oxazine.

  • Ventilation: Always handle 2H-1,4-Oxazine in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[1][4]

  • Avoiding Contact: Take precautions to avoid contact with skin and eyes.[1] Do not eat, drink, or smoke in the laboratory area.[1]

  • Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical and before leaving the laboratory.[1]

  • Emergency Preparedness: Ensure that an eyewash station and safety shower are readily accessible. Be familiar with the location and operation of fire extinguishers.

Disposal Plan

Proper disposal of 2H-1,4-Oxazine and its containers is crucial to prevent environmental contamination and ensure regulatory compliance.

  • Waste Segregation: Do not mix 2H-1,4-Oxazine waste with other waste streams unless explicitly permitted by your institution's EHS office.[3]

  • Waste Collection: Collect all waste, including contaminated consumables (e.g., pipette tips, weighing paper), in a designated, properly labeled, and sealable container.[3]

  • Labeling: The waste container must be clearly labeled with the full chemical name: "2H-1,4-Oxazine" and appropriate hazard symbols.

  • Disposal: Dispose of the chemical waste through an approved hazardous waste disposal program in accordance with all local, state, and federal regulations.[1] Contact your institution's EHS department for specific disposal procedures.

  • Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent, and the rinsate collected as hazardous waste. Dispose of the rinsed containers as directed by your EHS office.

References

© Copyright 2026 BenchChem. All Rights Reserved.